Sp-8-Br-2'-O-Me-cAMPS

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Sp-8-Br-2'-O-Me-cAMPS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of Sp-8-Br-2'-O-Me-cAMPS, a structurally modified cyclic adenosine (B11128) monophosphate (cAMP) analog. By dissecting its constituent chemical modifications, we elucidate its mechanism of action as a highly selective and stable tool for probing cAMP-mediated signaling pathways. This document details the molecular basis for its selectivity, presents quantitative data on related compounds to demonstrate structure-activity relationships, outlines relevant experimental protocols, and provides visual diagrams of the underlying biochemical processes.

Core Mechanism of Action: A Triad of Modifications for Selectivity and Stability

The intracellular second messenger cAMP exerts its effects primarily through two distinct families of effector proteins: cAMP-dependent Protein Kinase (PKA) and Exchange Protein Directly Activated by cAMP (Epac). Differentiating the signaling outcomes of these two pathways is a common experimental challenge. Sp-8-Br-2'-O-Me-cAMPS is a rationally designed cAMP analog that achieves high fidelity for the Epac pathway through a combination of three key chemical modifications. While comprehensive biochemical data for this specific combination is not extensively published, its mechanism of action can be precisely inferred from the well-characterized effects of each individual modification.

The core mechanism of Sp-8-Br-2'-O-Me-cAMPS is that of a phosphodiesterase-resistant, selective Epac activator that does not engage PKA . This profile is achieved as follows:

• 2'-O-Methyl (2'-O-Me) Modification: This alteration to the ribose ring is the cornerstone of selectivity. The addition of a methyl group at the 2' position sterically hinders the analog from binding effectively to the cAMP-binding domain of PKA.[1][2] However, this modification is well-tolerated by the corresponding domain in Epac proteins, thus functionally isolating the Epac signaling pathway.[1][2][3]

• 8-Bromo (8-Br) Modification: Substitution at the 8-position of the adenine (B156593) ring with a bromine atom generally enhances the binding affinity of the analog for cAMP-binding domains. This modification contributes to the potency of the compound.

• Sp-phosphorothioate (Sp) Modification: The substitution of a non-bridging oxygen atom with sulfur in the cyclic phosphate (B84403) moiety (the Sp-isomer) renders the molecule highly resistant to hydrolysis by cyclic nucleotide phosphodiesterases (PDEs).[4] PDEs are the enzymes responsible for terminating cAMP signaling by converting it to AMP. This resistance ensures that the analog provides a stable and sustained activation of its target, Epac, within a cellular context.

In concert, these modifications create a powerful research tool that activates the Epac-Rap GTPase signaling axis with high specificity and durability, without the confounding activation of PKA-mediated phosphorylation cascades.

Quantitative Data: Structure-Activity Relationship of cAMP Analogs

To illustrate the profound impact of the 2'-O-Me and 8-position modifications on target selectivity, the following tables summarize activation constants for key cAMP analogs against PKA, Epac1, and Epac2. The data is adapted from the comprehensive study by Schwede et al. (2015), which systematically evaluated a library of cAMP analogs.[4][5][6]

• AC₅₀ (Half-maximal Activation Concentration): A measure of agonist potency. A lower value indicates higher potency.

• Relative kₘₐₓ (Relative Maximal Activation): A measure of agonist efficacy compared to cAMP (where cAMP = 1). A value greater than 1 indicates a "superagonist."

Table 1: Activation of PKA Type Iα by cAMP Analogs

Compound	AC₅₀ (µM)	Relative kₘₐₓ
cAMP	0.2	1
8-Br-cAMP	0.04	1
2'-O-Me-cAMP	>1000	No Activation
8-Br-2'-O-Me-cAMP	>1000	No Activation

This table clearly demonstrates that the 2'-O-Me modification completely abolishes the ability of cAMP analogs to activate PKA.[4]

Table 2: Activation of Epac1 by cAMP Analogs

Compound	AC₅₀ (µM)	Relative kₘₐₓ
cAMP	2.2	1
8-Br-cAMP	1.1	1.2
2'-O-Me-cAMP	11	0.9
8-Br-2'-O-Me-cAMP	1.7	1.7

This table shows that Epac1 tolerates both the 8-Br and 2'-O-Me modifications, with the combined analog (8-Br-2'-O-Me-cAMP) acting as a potent and effective agonist.[4]

Table 3: Activation of Epac2 by cAMP Analogs

Compound	AC₅₀ (µM)	Relative kₘₐₓ
cAMP	1.8	1
8-Br-cAMP	1.0	1.1
2'-O-Me-cAMP	12	0.8
8-Br-2'-O-Me-cAMP	2.0	1.3

Similar to Epac1, Epac2 is effectively activated by 2'-O-methylated analogs, confirming the selectivity of this class of compounds for the Epac family over PKA.[4]

Experimental Protocols

The determination of activation constants for cAMP analogs on their target proteins involves specific biochemical assays. The following are summarized methodologies based on standard practices in the field.[4]

Epac Activation Assay (GEF Activity)

The activation of Epac is measured by its function as a Guanine (B1146940) Nucleotide Exchange Factor (GEF) for the small G-protein Rap.

• Protein Expression and Purification: Recombinant full-length Epac1 or the Epac2 CNB domain and catalytic cassette, as well as Rap1b, are expressed (e.g., in E. coli) and purified.

• Fluorescent Nucleotide Loading: Rap1b is loaded with a fluorescent GDP analog, such as mant-GDP (2'/3'-O-(N-Methylanthraniloyl)guanosine 5'-diphosphate). The fluorescence of mant-GDP is environmentally sensitive and increases upon binding to Rap1b.

• Assay Reaction: The assay is performed in a microplate format. The reaction buffer contains purified Epac protein and mant-GDP-loaded Rap1b.

• Initiation of Exchange Reaction: The reaction is initiated by adding a saturating concentration of non-fluorescent GTP and varying concentrations of the cAMP analog to be tested (e.g., Sp-8-Br-2'-O-Me-cAMPS).

• Fluorescence Measurement: As Epac is activated by the cAMP analog, it catalyzes the exchange of mant-GDP for GTP on Rap1b. The release of mant-GDP into the aqueous buffer causes a time-dependent decrease in fluorescence, which is monitored using a fluorescence plate reader.

• Data Analysis: The initial rates of fluorescence decay are plotted against the concentration of the cAMP analog. The resulting dose-response curve is fitted to a sigmoidal model to determine the AC₅₀ and kₘₐₓ values.

PKA Activation Assay (Kinase Activity)

PKA activation is measured by its ability to phosphorylate a specific substrate peptide.

• Protein and Reagents: The assay requires purified recombinant PKA holoenzyme (Type Iα), a specific PKA substrate peptide (e.g., Kemptide), and γ-[³²P]ATP.

• Assay Reaction: The reaction is set up in a buffer containing the PKA holoenzyme, substrate peptide, MgCl₂, and ATP (spiked with γ-[³²P]ATP).

• Initiation of Kinase Reaction: The reaction is initiated by adding varying concentrations of the cAMP analog. Activation of PKA by the analog leads to the dissociation of the catalytic subunits, which then phosphorylate the substrate peptide.

• Reaction Termination and Separation: After a defined incubation period, the reaction is stopped (e.g., by adding acid). The phosphorylated peptide is then separated from the unreacted γ-[³²P]ATP, typically by spotting the reaction mixture onto phosphocellulose paper and washing away the free ATP.

• Quantification: The amount of ³²P incorporated into the peptide on the paper is quantified using a scintillation counter or phosphorimager.

• Data Analysis: The measured kinase activity (in cpm or similar units) is plotted against the concentration of the cAMP analog, and the data are fitted to a dose-response curve to calculate the AC₅₀.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Selective activation of the Epac signaling pathway by Sp-8-Br-2'-O-Me-cAMPS.

Logical Relationship of Modifications

Caption: Structure-activity relationship of Sp-8-Br-2'-O-Me-cAMPS modifications.

Experimental Workflow for Epac GEF Assay

Caption: Workflow for determining Epac activation via a GEF fluorescence assay.

References

• 1. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epac-selective cAMP analogs: new tools with which to evaluate the signal transduction properties of cAMP-regulated guanine nucleotide exchange factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epac-selective cAMP analog 8-pCPT-2'-O-Me-cAMP as a stimulus for Ca2+-induced Ca2+ release and exocytosis in pancreatic beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-Guided Design of Selective Epac1 and Epac2 Agonists | PLOS Biology [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. Structure-guided design of selective Epac1 and Epac2 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Sp-8-Br-2'-O-Me-cAMPS and Protein Kinase A Activation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the activation of Protein Kinase A (PKA) by the cyclic adenosine (B11128) monophosphate (cAMP) analog, Sp-8-Br-2'-O-Me-cAMPS. This document details the mechanism of action, quantitative data on its efficacy, and detailed experimental protocols for its characterization.

Introduction

Protein Kinase A (PKA), a key enzyme in cellular signaling, is a holoenzyme composed of two regulatory (R) and two catalytic (C) subunits. In its inactive state, the regulatory subunits bind to and inhibit the catalytic subunits. The binding of the second messenger cAMP to the regulatory subunits induces a conformational change, leading to the dissociation of the catalytic subunits, which are then free to phosphorylate downstream target proteins on serine and threonine residues.

Cyclic AMP analogs are invaluable tools for the specific and controlled activation of PKA, bypassing the need for upstream signaling events that generate endogenous cAMP. Sp-8-Br-2'-O-Me-cAMPS is a potent, membrane-permeable, and phosphodiesterase (PDE)-resistant analog of cAMP, making it a valuable tool for studying PKA-mediated signaling pathways. The "Sp" configuration at the phosphorus atom, the bromine substitution at the 8th position of the adenine (B156593) ring, and the 2'-O-methylation of the ribose all contribute to its unique properties.

Mechanism of Action

Sp-8-Br-2'-O-Me-cAMPS mimics the action of endogenous cAMP by binding to the regulatory subunits of PKA. This binding event induces a conformational change in the regulatory subunits, which leads to the release of the active catalytic subunits. The freed catalytic subunits can then phosphorylate a multitude of substrate proteins, thereby propagating the signal to various cellular compartments and eliciting a physiological response. The modifications to the cAMP structure in Sp-8-Br-2'-O-Me-cAMPS confer resistance to degradation by PDEs, resulting in a more sustained activation of PKA compared to natural cAMP.

Data Presentation

Quantitative data on the efficacy of cAMP analogs in activating PKA are crucial for experimental design. The following tables summarize the available quantitative data for Sp-8-Br-cAMPS and related analogs. It is important to note that direct quantitative data for Sp-8-Br-2'-O-Me-cAMPS is limited in the currently available literature. The data presented for Sp-8-Br-cAMPS provides a valuable reference point.

Compound	Parameter	Value	PKA Isoform	Reference
Sp-8-Br-cAMPS	EC50	360 nM	Not Specified	[1][2][3][4]
Sp-8-Br-cAMPS	EC50	1.5 µM	Not Specified	[5]
Sp-8-Br-cAMPS	EC50	203 µM	Not Specified	[6]
Sp-8-Br-cAMPS-AM (prodrug)	EC50	1.5 µM	Not Specified	[6]

Note on Discrepancies: The observed range of EC50 values for Sp-8-Br-cAMPS may be attributed to different experimental conditions, assay types (e.g., in vitro versus cell-based), and the specific PKA isoforms present in the experimental system.

For comparative purposes, the following table presents data for a related compound, Sp-8-CPT-cAMPS, which shows isoform selectivity.

Compound	Parameter	Value	PKA Isoform	Reference
Sp-8-CPT-cAMPS	EC50	342 nM	RIα	[7]
Sp-8-CPT-cAMPS	EC50	96 nM	RIIβ	[7]

Experimental Protocols

Detailed methodologies are essential for the reproducible and accurate characterization of PKA activation by Sp-8-Br-2'-O-Me-cAMPS. Below are protocols for key experiments.

In Vitro PKA Kinase Activity Assay (Radioactive)

This assay directly measures the enzymatic activity of PKA by quantifying the incorporation of radiolabeled phosphate (B84403) from [γ-³²P]ATP into a specific peptide substrate.[8][9]

Materials:

• Purified PKA catalytic subunit

• PKA substrate peptide (e.g., Kemptide)

• Sp-8-Br-2'-O-Me-cAMPS

• [γ-³²P]ATP

• Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• Stop Solution (e.g., 75 mM phosphoric acid)

• P81 phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing kinase buffer, PKA substrate peptide, and varying concentrations of Sp-8-Br-2'-O-Me-cAMPS.

• Initiate the reaction by adding the purified PKA catalytic subunit and [γ-³²P]ATP.

• Incubate the reaction at 30°C for a predetermined time (e.g., 10-30 minutes).

• Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose paper.

• Wash the phosphocellulose paper extensively with the stop solution to remove unincorporated [γ-³²P]ATP.

• Quantify the incorporated radioactivity using a scintillation counter.

• Plot the PKA activity (in cpm or pmol/min/mg) against the concentration of Sp-8-Br-2'-O-Me-cAMPS to determine the EC50 value.

FRET-Based PKA Activity Assay in Live Cells

This method utilizes a genetically encoded Förster Resonance Energy Transfer (FRET)-based biosensor, such as A-Kinase Activity Reporter (AKAR), to monitor PKA activity in real-time within living cells.[2][10][11][12][13]

Materials:

• Mammalian cells cultured on glass-bottom dishes

• Plasmid encoding an AKAR biosensor

• Transfection reagent

• Live-cell imaging medium (e.g., HBSS)

• Sp-8-Br-2'-O-Me-cAMPS

• Fluorescence microscope equipped for FRET imaging (with appropriate excitation and emission filters for the FRET pair, e.g., CFP/YFP)

Procedure:

• Transfect the mammalian cells with the AKAR biosensor plasmid and allow for expression (typically 24-48 hours).

• Replace the culture medium with live-cell imaging medium.

• Mount the dish on the fluorescence microscope stage, maintaining appropriate temperature and CO₂ levels.

• Acquire baseline FRET images by exciting the donor fluorophore (e.g., CFP) and measuring the emission of both the donor and acceptor (e.g., YFP).

• Add Sp-8-Br-2'-O-Me-cAMPS to the cells at the desired final concentration.

• Acquire a time-lapse series of FRET images to monitor the change in the acceptor/donor emission ratio. An increase in this ratio typically indicates an increase in PKA activity.

• Analyze the FRET ratio changes over time to characterize the kinetics and magnitude of PKA activation.

Mandatory Visualizations

PKA Activation Signaling Pathway

Caption: PKA activation by Sp-8-Br-2'-O-Me-cAMPS.

Experimental Workflow for In Vitro PKA Kinase Assay

Caption: Workflow for a radioactive in vitro PKA kinase assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Assaying Protein Kinase A Activity Using a FRET-Based Sensor Purified from Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. abcam.com [abcam.com]
• 6. PKA-RII subunit phosphorylation precedes activation by cAMP and regulates activity termination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Quantification of Protein Kinase A (PKA) Activity by an in vitro Radioactive Assay Using the Mouse Sperm Derived Enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 8-Bromo-Cyclic AMP Induces Phosphorylation of Two Sites in SRC-1 That Facilitate Ligand-Independent Activation of the Chicken Progesterone Receptor and Are Critical for Functional Cooperation between SRC-1 and CREB Binding Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 10. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 11. Subcellular dynamics of protein kinase A activity visualized by FRET-based reporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Using FRET-Based Reporters to Visualize Subcellular Dynamics of Protein Kinase A Activity | Springer Nature Experiments [experiments.springernature.com]
• 13. FRET-based direct detection of dynamic protein kinase A activity on the sarcoplasmic reticulum in cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Sp-8-Br-2'-O-Me-cAMPS Epac Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

The discovery of Exchange protein directly activated by cAMP (Epac) has unveiled a distinct signaling pathway for the second messenger cyclic adenosine (B11128) monophosphate (cAMP), operating independently of Protein Kinase A (PKA). Epac proteins, comprising Epac1 and Epac2 isoforms, function as guanine (B1146940) nucleotide exchange factors (GEFs) for the small GTPases Rap1 and Rap2. This pathway is integral to a multitude of cellular processes, including cell adhesion, secretion, differentiation, and gene expression. Consequently, the development of specific pharmacological tools to dissect the Epac signaling cascade is of paramount importance for both basic research and therapeutic applications.

This technical guide focuses on Sp-8-Br-2'-O-Me-cAMPS , a cAMP analog designed to selectively activate the Epac signaling pathway. We will delve into its mechanism of action, provide a comparative analysis of its activity, and present detailed experimental protocols for its characterization and use in studying the Epac signaling pathway.

The Epac Signaling Pathway

The canonical Epac signaling pathway is initiated by the binding of cAMP to the cyclic nucleotide-binding (CNB) domain of Epac. This binding event induces a conformational change in the Epac protein, relieving its auto-inhibitory state and exposing its catalytic GEF domain. The activated GEF domain then facilitates the exchange of GDP for GTP on the small G-protein Rap1, leading to its activation. GTP-bound Rap1, in turn, interacts with a variety of downstream effectors to elicit specific cellular responses.

Figure 1: The Epac Signaling Pathway Activated by cAMP or Sp-8-Br-2'-O-Me-cAMPS.

Quantitative Data on Epac Activators

The precise characterization of Epac activators is crucial for interpreting experimental results. The potency and efficacy of these compounds are typically determined through in vitro biochemical assays that measure the activation of Rap1. Key parameters include the half-maximal activation concentration (AC50) and the maximal activation (kmax) relative to cAMP.

For a comparative perspective, the table below summarizes the activation constants for cAMP and other well-characterized Epac activators. It is important to note that the substitution at the 8-position of the adenine (B156593) ring can significantly influence isoform selectivity between Epac1 and Epac2.

Compound	Target	AC50 (µM)	Relative kmax	Reference
cAMP	Epac1	4.0	1.0	Schwede et al., 2015[1]
Epac2	1.8	1.0	Schwede et al., 2015[1]
8-pCPT-2'-O-Me-cAMP ("007")	Epac1	1.8	3.3	Schwede et al., 2015[1]
Epac2	3.5	0.8	Schwede et al., 2015[1]
Sp-8-BnT-cAMPS ("S-220")	Epac1	13	0.1	Schwede et al., 2015[1]
Epac2	0.1	7.7	Schwede et al., 2015[1]
Sp-8-BnT-2'-O-Me-cAMPS ("S-223")	Epac2	1.5	4.3	BIOLOG Life Science Institute[2]

Experimental Protocols

In Vitro Epac Activation Assay (Rap1 Pull-down)

This assay measures the ability of Sp-8-Br-2'-O-Me-cAMPS to induce the active, GTP-bound state of Rap1 in cell lysates.

Materials:

• Cells expressing Epac and Rap1

• Sp-8-Br-2'-O-Me-cAMPS

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100, 10 mM MgCl2, protease and phosphatase inhibitors)

• GST-RalGDS-RBD (Ras binding domain) fusion protein coupled to glutathione-sepharose beads

• GTPγS (positive control)

• GDP (negative control)

• Anti-Rap1 antibody

• SDS-PAGE and Western blotting reagents

Protocol:

• Culture cells to 80-90% confluency.

• Starve cells in serum-free medium for 2-4 hours.

• Treat cells with desired concentrations of Sp-8-Br-2'-O-Me-cAMPS or controls (e.g., forskolin/IBMX) for the desired time.

• Wash cells with ice-cold PBS and lyse with ice-cold Lysis Buffer.

• Clarify lysates by centrifugation at 14,000 x g for 10 minutes at 4°C.

• Incubate a portion of the supernatant with GST-RalGDS-RBD beads for 1 hour at 4°C with gentle rotation.

• Wash the beads three times with Lysis Buffer.

• Elute the bound proteins by boiling in SDS-PAGE sample buffer.

• Analyze the eluates by SDS-PAGE and Western blotting using an anti-Rap1 antibody.

Figure 2: Workflow for the Rap1 Pull-down Assay.

FRET-based Epac Activation Assay in Live Cells

This method allows for the real-time monitoring of Epac activation in living cells using a genetically encoded FRET (Förster Resonance Energy Transfer) biosensor. The biosensor typically consists of Epac flanked by a donor (e.g., CFP) and an acceptor (e.g., YFP) fluorophore. Activation of Epac by cAMP or its analogs leads to a conformational change that alters the distance or orientation between the fluorophores, resulting in a change in FRET efficiency.

Materials:

• Mammalian cells cultured on glass-bottom dishes

• Expression vector for an Epac-based FRET biosensor (e.g., CFP-Epac-YFP)

• Transfection reagent

• Live-cell imaging microscope equipped for FRET imaging (e.g., with appropriate filter sets and a sensitive camera)

• Image analysis software

• Sp-8-Br-2'-O-Me-cAMPS

Protocol:

• Seed cells on glass-bottom dishes.

• Transfect cells with the Epac FRET biosensor expression vector.

• Allow 24-48 hours for biosensor expression.

• Replace the culture medium with an appropriate imaging buffer.

• Mount the dish on the microscope stage and maintain at 37°C and 5% CO2.

• Acquire baseline FRET images (both donor and acceptor channels).

• Add Sp-8-Br-2'-O-Me-cAMPS to the cells and acquire a time-lapse series of FRET images.

• Calculate the FRET ratio (e.g., Acceptor/Donor intensity) over time for individual cells or regions of interest. A decrease in FRET ratio typically indicates Epac activation.

Figure 3: Workflow for the Live-Cell FRET-based Epac Activation Assay.

Conclusion

Sp-8-Br-2'-O-Me-cAMPS represents a valuable tool for the specific investigation of the Epac signaling pathway. Its predicted selectivity over PKA and resistance to phosphodiesterases make it a robust compound for a variety of in vitro and in cellulo experiments. The experimental protocols provided herein offer a starting point for researchers to characterize the effects of this and other Epac activators on their biological systems of interest. A thorough understanding of the Epac signaling cascade, facilitated by such specific molecular probes, will undoubtedly continue to uncover novel physiological roles and potential therapeutic targets.

References

• 1. Structure-guided design of selective Epac1 and Epac2 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]

An In-depth Technical Guide to the Cellular Targets of Sp-8-Br-2'-O-Me-cAMPS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sp-8-Br-2'-O-Me-cAMPS is a synthetically modified analog of the ubiquitous second messenger, cyclic adenosine (B11128) monophosphate (cAMP). Its structural modifications are designed to confer specific pharmacological properties, namely resistance to degradation, enhanced cell permeability, and, most critically, selectivity for particular downstream effector proteins. This guide provides a detailed analysis of the cellular targets of Sp-8-Br-2'-O-Me-cAMPS, drawing upon the established structure-activity relationships of its constituent chemical moieties. While direct experimental data for this specific compound is limited in the public domain, its cellular behavior can be confidently inferred from studies of closely related analogs.

The key to understanding the target profile of Sp-8-Br-2'-O-Me-cAMPS lies in its three principal modifications: the Sp-phosphorothioate , the 8-bromo substitution , and the 2'-O-methyl group . The Sp-phosphorothioate modification renders the cyclic phosphate (B84403) ring resistant to hydrolysis by phosphodiesterases (PDEs), ensuring sustained intracellular concentrations. The 8-bromo modification at the adenine (B156593) base generally enhances the binding affinity for cAMP-binding domains. The 2'-O-methyl group on the ribose is the primary determinant of its target selectivity, sterically hindering its interaction with Protein Kinase A (PKA) while being accommodated by the Exchange Protein directly Activated by cAMP (Epac).

Consequently, Sp-8-Br-2'-O-Me-cAMPS is predicted to be a potent, PDE-resistant, and highly selective activator of Epac proteins (Epac1 and Epac2) , with minimal to no agonistic activity towards PKA. This makes it a valuable tool for dissecting the specific downstream signaling pathways mediated by Epac, independent of PKA activation.

Core Cellular Targets and Mechanism of Action

The primary cellular targets of Sp-8-Br-2'-O-Me-cAMPS are the Exchange Proteins directly Activated by cAMP (Epac1 and Epac2) . Epac proteins are guanine (B1146940) nucleotide exchange factors (GEFs) for the small Ras-like GTPases, Rap1 and Rap2.

Upon binding of Sp-8-Br-2'-O-Me-cAMPS to the cyclic nucleotide-binding (CNB) domain of Epac, the protein undergoes a significant conformational change. This relieves the autoinhibitory interaction between the regulatory and catalytic domains, exposing the catalytic GEF domain. The activated Epac can then interact with Rap-GTPases, promoting the exchange of GDP for GTP and thereby activating Rap. Activated Rap proteins, in turn, modulate a variety of cellular processes, including cell adhesion, cell-cell junction formation, secretion, and gene expression.

The selectivity of Sp-8-Br-2'-O-Me-cAMPS for Epac over PKA is conferred by the 2'-O-methyl group. In PKA, the 2'-hydroxyl group of cAMP forms a critical hydrogen bond with a conserved glutamic acid residue in the CNB domain. The methylation of this hydroxyl group disrupts this interaction, significantly reducing the binding affinity and preventing the activation of PKA.[1][2] In contrast, the CNB domain of Epac can accommodate this modification, allowing for high-affinity binding and activation.[1][2]

Quantitative Data on Related cAMP Analogs

Table 1: Activation of Epac by 2'-O-Me-Substituted cAMP Analogs

Compound	Target	AC50 / EC50 (µM)	Relative kmax	Reference
Sp-8-BnT-2'-O-Me-cAMPS	Epac2	1.5	4.3 (relative to cAMP)	[3]
8-pCPT-2'-O-Me-cAMP ("007")	Epac1	~2.2	> cAMP	[2]

Table 2: Activation of PKA by Related cAMP Analogs

Compound	Target	EC50 (nM)	Notes	Reference
Sp-8-Br-cAMPS	PKA	360	Lacks the 2'-O-Me group, demonstrating the potency of the 8-Br-Sp-cAMPS core for PKA.	[4]
Sp-8-BnT-2'-O-Me-cAMPS	PKA	-	Described as an "extremely poor PKA activator".	[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and a general experimental workflow for characterizing the cellular targets of Sp-8-Br-2'-O-Me-cAMPS.

Caption: Predicted signaling pathway of Sp-8-Br-2'-O-Me-cAMPS, selectively activating Epac.

Caption: Experimental workflow for validating the cellular targets of Sp-8-Br-2'-O-Me-cAMPS.

Detailed Experimental Protocols

The following are generalized protocols that can be adapted to study the effects of Sp-8-Br-2'-O-Me-cAMPS on its putative cellular targets.

Epac-Mediated Rap1 Activation Assay (Pull-down Method)

Objective: To determine if Sp-8-Br-2'-O-Me-cAMPS activates Epac, leading to the activation of its downstream effector, Rap1.

Materials:

• Cells of interest (e.g., HEK293T cells transiently expressing Epac1 or Epac2)

• Sp-8-Br-2'-O-Me-cAMPS

• Control compounds (e.g., 8-pCPT-2'-O-Me-cAMP as a positive control, forskolin (B1673556) + IBMX as a general cAMP-elevating agent)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100, 10 mM MgCl2, protease and phosphatase inhibitors)

• GST-RalGDS-RBD (Ras-binding domain) beads

• Wash buffer (e.g., lysis buffer with 0.5% Triton X-100)

• SDS-PAGE loading buffer

• Anti-Rap1 antibody

Procedure:

• Seed cells in 6-well plates and grow to 80-90% confluency.

• Starve cells in serum-free medium for 2-4 hours.

• Treat cells with desired concentrations of Sp-8-Br-2'-O-Me-cAMPS or control compounds for the appropriate time (e.g., 5-15 minutes).

• Wash cells with ice-cold PBS and lyse with 500 µL of lysis buffer.

• Clarify lysates by centrifugation at 14,000 x g for 10 minutes at 4°C.

• Incubate a portion of the supernatant with GST-RalGDS-RBD beads for 1 hour at 4°C with gentle rotation.

• Wash the beads 3-4 times with wash buffer.

• Elute the bound proteins by adding SDS-PAGE loading buffer and boiling for 5 minutes.

• Analyze the eluates and total cell lysates by SDS-PAGE and Western blotting using an anti-Rap1 antibody.

Expected Outcome: An increase in the amount of Rap1 pulled down by the RalGDS-RBD beads in cells treated with Sp-8-Br-2'-O-Me-cAMPS, indicating an increase in the active, GTP-bound form of Rap1.

PKA Activity Assay (Western Blot for Phospho-CREB)

Objective: To assess whether Sp-8-Br-2'-O-Me-cAMPS activates PKA by measuring the phosphorylation of a known PKA substrate, CREB.

Materials:

• Cells of interest (e.g., PC12 cells, which have a robust cAMP/PKA/CREB pathway)

• Sp-8-Br-2'-O-Me-cAMPS

• Control compounds (e.g., Sp-8-Br-cAMPS as a positive control for PKA activation)

• Lysis buffer (as above, with phosphatase inhibitors)

• SDS-PAGE loading buffer

• Anti-phospho-CREB (Ser133) antibody

• Anti-total-CREB antibody

Procedure:

• Seed cells and grow to 80-90% confluency.

• Starve cells in serum-free medium for 2-4 hours.

• Treat cells with desired concentrations of Sp-8-Br-2'-O-Me-cAMPS or control compounds for the appropriate time (e.g., 15-30 minutes).

• Wash cells with ice-cold PBS and lyse.

• Clarify lysates by centrifugation.

• Determine protein concentration of the lysates.

• Analyze equal amounts of protein from each sample by SDS-PAGE and Western blotting using anti-phospho-CREB and anti-total-CREB antibodies.

Expected Outcome: No significant increase in the ratio of phospho-CREB to total CREB in cells treated with Sp-8-Br-2'-O-Me-cAMPS, in contrast to a robust increase with the PKA-selective activator.

Conclusion

Based on a thorough analysis of the structure-activity relationships of its chemical modifications, Sp-8-Br-2'-O-Me-cAMPS is a potent, phosphodiesterase-resistant, and highly selective activator of the Epac family of proteins. Its 2'-O-methyl group is the key structural feature that ablates its activity towards PKA, making it an invaluable pharmacological tool for the specific investigation of Epac-mediated signaling pathways. The experimental protocols outlined in this guide provide a framework for researchers to validate these predicted cellular targets and to further elucidate the downstream consequences of selective Epac activation in various physiological and pathophysiological contexts.

References

• 1. Epac-selective cAMP analogs: new tools with which to evaluate the signal transduction properties of cAMP-regulated guanine nucleotide exchange factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]
• 4. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to Sp-8-Br-2'-O-Me-cAMPS: Structure, Function, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sp-8-Br-2'-O-methyladenosine-3',5'-cyclic monophosphorothioate (Sp-8-Br-2'-O-Me-cAMPS) is a synthetically modified analog of the ubiquitous second messenger, cyclic adenosine (B11128) monophosphate (cAMP). This guide provides a detailed overview of its structure, predicted function based on its constituent chemical modifications, and relevant experimental context. Due to the limited availability of direct experimental data for this specific analog, this document synthesizes information from structurally related compounds to project its likely biochemical and cellular activities. The guide is intended to serve as a valuable resource for researchers investigating cAMP-mediated signaling pathways and for professionals in drug discovery and development exploring novel modulators of Protein Kinase A (PKA) and Exchange Protein directly Activated by cAMP (Epac).

Introduction to cAMP Signaling

Cyclic AMP is a critical second messenger that mediates a vast array of physiological processes, including metabolism, gene transcription, cell growth, and differentiation. The primary intracellular effectors of cAMP are PKA and Epac. The development of cAMP analogs with specific modifications has been instrumental in dissecting the distinct roles of these two key signaling proteins. Modifications at the C8 position of the adenine (B156593) ring, the 2'-hydroxyl group of the ribose, and the cyclic phosphate (B84403) group have yielded a powerful toolkit of selective activators and inhibitors. Sp-8-Br-2'-O-Me-cAMPS incorporates three such modifications, suggesting a unique and complex pharmacological profile.

Structure of Sp-8-Br-2'-O-Me-cAMPS

The chemical structure of Sp-8-Br-2'-O-Me-cAMPS is characterized by three key modifications to the parent cAMP molecule:

• 8-Bromo (8-Br) substitution: A bromine atom replaces the hydrogen at the C8 position of the adenine ring. This modification generally enhances the lipophilicity of the molecule and can influence its binding affinity for cAMP effectors.[1]

• 2'-O-Methyl (2'-O-Me) group: A methyl group is attached to the 2'-hydroxyl of the ribose moiety. This modification is a well-established determinant of selectivity for Epac over PKA.

• Sp-phosphorothioate (Sp-cAMPS): One of the non-bridging oxygen atoms in the cyclic phosphate group is replaced by a sulfur atom in the Sp-diastereomeric configuration. This phosphorothioate (B77711) modification renders the molecule resistant to hydrolysis by phosphodiesterases (PDEs), thereby prolonging its intracellular signaling activity.[2]

Below is a diagram illustrating the predicted chemical structure of Sp-8-Br-2'-O-Me-cAMPS.

Predicted Structure of Sp-8-Br-2'-O-Me-cAMPS.

Predicted Function and Mechanism of Action

The 2'-O-Me modification is known to confer high selectivity for Epac . Analogs containing this modification, such as 8-pCPT-2'-O-Me-cAMP, are potent and selective activators of Epac, with little to no effect on PKA. In contrast, the Sp-phosphorothioate and 8-Bromo modifications are characteristic of potent PKA activators . For instance, Sp-8-Br-cAMPS is a known PKA agonist.[]

The combination of these opposing selectivity determinants in a single molecule is unusual. It is plausible that Sp-8-Br-2'-O-Me-cAMPS acts as a dual agonist of both PKA and Epac, or exhibits a unique selectivity profile for specific isoforms of these proteins. The presence of the 8-Br and Sp-phosphorothioate moieties would likely make it a more potent activator than analogs with only the 2'-O-Me modification. The phosphorothioate group ensures resistance to degradation by PDEs, leading to a sustained cellular response.

The predicted signaling pathway is initiated by the binding of Sp-8-Br-2'-O-Me-cAMPS to the regulatory subunits of PKA and/or the cyclic nucleotide-binding domain of Epac. This binding is expected to induce conformational changes that lead to the activation of their respective downstream signaling cascades.

Predicted Signaling Pathways of Sp-8-Br-2'-O-Me-cAMPS.

Quantitative Data from Related Compounds

To provide a quantitative context, the following table summarizes key parameters for structurally related cAMP analogs. These values can serve as a benchmark for estimating the potential activity of Sp-8-Br-2'-O-Me-cAMPS.

Compound	Target	Parameter	Value	Reference
Sp-8-Br-cAMPS	PKA	EC50	360 nM	[]
8-bromo-cAMP	PKA	Ka	0.05 µM	[4]
8-bromo-cAMP	PKG	Ka	5.8 µM	[4]
Sp-8-BnT-2'-O-Me-cAMPS	Epac2	AC50	1.5 µM	[5]

Experimental Protocols

Detailed experimental protocols for the use of Sp-8-Br-2'-O-Me-cAMPS are not available in published literature. However, general protocols for studying cAMP analogs can be adapted.

In Vitro Kinase/Exchange Factor Activity Assays:

• Objective: To determine the direct effect of Sp-8-Br-2'-O-Me-cAMPS on the activity of purified PKA and Epac proteins.

• Methodology for PKA: A common method is a radioactive filter-binding assay using [γ-32P]ATP and a PKA-specific peptide substrate (e.g., Kemptide). The amount of incorporated radiolabel is proportional to kinase activity.

• Methodology for Epac: Epac activation can be measured using a fluorescence resonance energy transfer (FRET)-based sensor (e.g., Epac1-camps or Epac2-camps) or by monitoring the GDP/GTP exchange on its substrate Rap1.

• Workflow:

  In Vitro Assay Workflow.

Cell-Based Assays:

• Objective: To assess the effect of Sp-8-Br-2'-O-Me-cAMPS on downstream cellular events mediated by PKA and Epac.

• Methodology:

  • CREB Phosphorylation (PKA pathway): Western blotting or ELISA using an antibody specific for phosphorylated CREB (Ser133).

  • Rap1 Activation (Epac pathway): A pull-down assay using a GST-fusion protein containing the Rap-binding domain of RalGDS, followed by Western blotting for Rap1.

  • Reporter Gene Assays: Transfecting cells with a reporter construct containing a cAMP response element (CRE) upstream of a luciferase or β-galactosidase gene.

• Experimental Considerations: Due to the predicted membrane permeability and PDE resistance of Sp-8-Br-2'-O-Me-cAMPS, it is suitable for direct application to cell culture media. Appropriate controls, including a vehicle control and treatment with known selective PKA and Epac activators, are essential for interpreting the results.

Conclusion and Future Directions

Sp-8-Br-2'-O-Me-cAMPS is a structurally unique cAMP analog with a predicted complex pharmacology. Based on the known effects of its constituent modifications, it is likely to be a potent, PDE-resistant modulator of both PKA and Epac signaling pathways. The lack of direct experimental data highlights an opportunity for further research to fully characterize its selectivity and efficacy. Such studies would be invaluable for its application as a research tool to probe the intricacies of cAMP signaling and for its potential development as a therapeutic agent targeting pathways dysregulated in various diseases. Researchers are encouraged to perform detailed in vitro and cell-based characterizations to elucidate the precise mechanism of action of this intriguing molecule.

References

• 1. 8-bromo-cAMP | C10H11BrN5O6P | CID 32014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]
• 4. caymanchem.com [caymanchem.com]
• 5. 8-br-camp | Sigma-Aldrich [sigmaaldrich.com]

The Role of Sp-8-Br-2'-O-Me-cAMPS in cAMP Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic adenosine (B11128) monophosphate (cAMP) is a ubiquitous second messenger that plays a pivotal role in regulating a vast array of cellular processes, from gene expression and metabolism to cell growth and differentiation. The downstream effects of cAMP are primarily mediated by two main effector proteins: Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac). The development of synthetic cAMP analogs has been instrumental in dissecting the distinct signaling pathways governed by these two proteins. Sp-8-Br-2'-O-Me-cAMPS is a rationally designed, cell-permeable cAMP analog that incorporates specific chemical modifications to confer selectivity towards one of these key effectors. This technical guide provides an in-depth overview of the role of Sp-8-Br-2'-O-Me-cAMPS in cAMP signaling, its mechanism of action, and its application in research.

The cAMP Signaling Pathway: PKA and Epac

The canonical cAMP signaling pathway begins with the activation of adenylyl cyclase, an enzyme that synthesizes cAMP from ATP. The subsequent rise in intracellular cAMP concentration leads to the activation of its downstream targets.

• Protein Kinase A (PKA): PKA is a serine/threonine kinase that exists as an inactive holoenzyme consisting of two regulatory and two catalytic subunits. The binding of cAMP to the regulatory subunits induces a conformational change, leading to the dissociation and activation of the catalytic subunits. These active subunits then phosphorylate a multitude of substrate proteins, thereby regulating their activity.

• Exchange protein directly activated by cAMP (Epac): Epac proteins (Epac1 and Epac2) function as guanine (B1146940) nucleotide exchange factors (GEFs) for the small G proteins Rap1 and Rap2. Upon binding of cAMP to their regulatory domain, Epac proteins undergo a conformational change that exposes their catalytic domain, allowing them to activate Rap proteins by promoting the exchange of GDP for GTP. Activated Rap proteins, in turn, modulate a variety of cellular processes, including cell adhesion, proliferation, and differentiation.

The distinct downstream effectors of PKA and Epac lead to the regulation of different, and sometimes opposing, cellular functions. Therefore, the ability to selectively activate one pathway over the other is crucial for elucidating their specific roles.

Sp-8-Br-2'-O-Me-cAMPS: A Structurally Engineered cAMP Analog

Sp-8-Br-2'-O-Me-cAMPS is a modified cAMP molecule designed to exhibit specific properties. The key modifications and their functional consequences are:

• 8-Bromo (8-Br) modification: The substitution of a bromine atom at the 8th position of the adenine (B156593) ring generally favors the syn conformation of the glycosidic bond. This conformation is preferentially recognized by the cAMP-binding domains of PKA, often leading to potent PKA activation.

• 2'-O-Methyl (2'-O-Me) modification: The addition of a methyl group at the 2' position of the ribose sugar sterically hinders the interaction with the cAMP-binding domains of PKA. In contrast, the cAMP-binding domain of Epac is more accommodating of this modification. Consequently, the 2'-O-Me group confers selectivity for Epac over PKA.

• Sp-phosphorothioate (Sp) modification: The substitution of a non-bridging oxygen atom in the phosphate (B84403) group with sulfur, in the Sp-diastereomeric configuration, renders the molecule resistant to hydrolysis by phosphodiesterases (PDEs). This increased metabolic stability ensures a more sustained cellular response.

Based on these structural modifications, Sp-8-Br-2'-O-Me-cAMPS is predicted to be a selective activator of Epac with significantly reduced activity towards PKA. The phosphorothioate (B77711) modification also enhances its lipophilicity, facilitating its passage across cell membranes.

Quantitative Data

Compound	Target	Parameter	Value	Reference
Sp-8-Br-cAMPS	PKA	EC50	360 nM	[1][2]
8-Br-cAMP	PKA	-	Potent Activator	[3]
8-pCPT-2'-O-Me-cAMP	Epac1	-	Selective Activator	[4][5]
8-pCPT-2'-O-Me-cAMP	PKA	-	Weak Activator	[4][5]
Sp-8-BnT-2'-O-Me-cAMPS	Epac2	AC50	1.5 µM	[6]
Sp-8-BnT-2'-O-Me-cAMPS	PKA	-	Poor Activator	[6]

Note: The data presented is for structurally similar compounds and should be used as a reference for the expected behavior of Sp-8-Br-2'-O-Me-cAMPS.

Experimental Protocols

The following is a representative protocol for assessing the effect of Sp-8-Br-2'-O-Me-cAMPS on cell viability, a common downstream readout of cAMP signaling in many cell types. This protocol is based on standard methodologies used for similar cAMP analogs.

Assessing Cell Viability using a Tetrazolium-based Assay (e.g., MTT or WST-8)

1. Materials:

• Sp-8-Br-2'-O-Me-cAMPS (lyophilized powder)

• Dimethyl sulfoxide (B87167) (DMSO, sterile)

• Cell culture medium appropriate for the cell line of interest

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA solution

• 96-well cell culture plates, sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-8 ([2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium, monosodium salt]) reagent

• Solubilization solution (for MTT assay, e.g., DMSO or acidic isopropanol)

• Microplate reader

2. Methods:

• 2.1. Preparation of Stock Solution:

  • Prepare a high-concentration stock solution of Sp-8-Br-2'-O-Me-cAMPS (e.g., 10-100 mM) in sterile DMSO.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• 2.2. Cell Seeding:

  • Culture the cells of interest to ~80% confluency.

  • Harvest the cells using trypsin-EDTA and resuspend them in fresh, complete cell culture medium.

  • Perform a cell count and adjust the cell density to a predetermined optimal concentration (e.g., 5,000 - 10,000 cells/well for a 96-well plate).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• 2.3. Treatment with Sp-8-Br-2'-O-Me-cAMPS:

  • Prepare a series of working solutions of Sp-8-Br-2'-O-Me-cAMPS by diluting the stock solution in serum-free or low-serum medium. A typical concentration range to test would be from 1 µM to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest concentration of the compound).

  • Carefully remove the medium from the wells and replace it with 100 µL of the prepared working solutions.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• 2.4. Cell Viability Assay (WST-8 example):

  • Add 10 µL of WST-8 reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C, protected from light. The incubation time may need to be optimized based on the cell type and density.

  • Measure the absorbance at 450 nm using a microplate reader.

• 2.5. Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Express the viability of treated cells as a percentage of the vehicle-treated control cells.

  • Plot the percentage of cell viability against the concentration of Sp-8-Br-2'-O-Me-cAMPS to generate a dose-response curve.

Visualizations

The following diagrams illustrate the key signaling pathways and a general experimental workflow involving Sp-8-Br-2'-O-Me-cAMPS.

Caption: Overview of the cAMP signaling pathway, highlighting the distinct PKA and Epac branches.

Caption: Mechanism of action of Sp-8-Br-2'-O-Me-cAMPS, showing selective activation of the Epac pathway.

Caption: A typical experimental workflow for assessing the effects of Sp-8-Br-2'-O-Me-cAMPS on cell viability.

Conclusion

Sp-8-Br-2'-O-Me-cAMPS is a valuable pharmacological tool for the specific investigation of Epac-mediated signaling pathways. Its unique combination of modifications confers selectivity for Epac over PKA and provides resistance to degradation by PDEs. While direct quantitative data for this specific analog remains to be broadly published, the known activities of its parent and related compounds provide a strong framework for its application in research. By enabling the selective activation of the Epac branch of the cAMP signaling cascade, Sp-8-Br-2'-O-Me-cAMPS allows researchers to delineate the specific roles of Epac in various physiological and pathophysiological processes, thereby paving the way for the development of novel therapeutic strategies targeting this important signaling nexus.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]
• 4. Epac-selective cAMP analog 8-pCPT-2'-O-Me-cAMP as a stimulus for Ca2+-induced Ca2+ release and exocytosis in pancreatic beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]

An In-depth Technical Guide to the Downstream Effectors of Sp-8-Br-2'-O-Me-cAMPS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the downstream effectors of the synthetic cyclic adenosine (B11128) monophosphate (cAMP) analog, Sp-8-Br-2'-O-Me-cAMPS. This document details its primary molecular targets, summarizes key quantitative data, and provides methodologies for relevant experiments.

Introduction to Sp-8-Br-2'-O-Me-cAMPS

Sp-8-Br-2'-O-Me-cAMPS is a potent and selective activator of the Exchange protein directly activated by cAMP (Epac).[1] Like the endogenous second messenger cAMP, this analog plays a crucial role in a multitude of cellular signaling pathways.[2][3] However, modifications to its structure, specifically the bromine substitution at the 8th position and the 2'-O-methylation, confer unique properties, including increased lipophilicity and resistance to phosphodiesterase (PDE) degradation, making it a valuable tool for studying cAMP-mediated signaling. This guide will focus on its interactions with the three primary downstream effectors of cAMP: Protein Kinase A (PKA), Epac, and cyclic nucleotide-gated (CNG) ion channels, as well as its relationship with phosphodiesterases (PDEs).

Primary Downstream Effectors

The intracellular signaling cascades initiated by cAMP are primarily mediated by three families of proteins: PKA, Epac, and CNG channels. Sp-8-Br-2'-O-Me-cAMPS, as a cAMP analog, interacts with these effectors to elicit specific cellular responses.

Exchange Protein Directly Activated by cAMP (Epac)

Epac proteins (Epac1 and Epac2) are guanine (B1146940) nucleotide exchange factors (GEFs) for the small G proteins Rap1 and Rap2.[4][5][6] Upon binding of cAMP or its analogs, Epac undergoes a conformational change, leading to the activation of Rap GTPases and subsequent downstream signaling.[4][5][6][7] Sp-8-Br-2'-O-Me-cAMPS is a well-established activator of Epac.[1][8]

Quantitative Data: Activation of Epac by Sp-8-Br-2'-O-Me-cAMPS and other Analogs

Compound	Target	EC50 / AC50 (µM)	Relative Potency (vs. cAMP)	Reference
Sp-8-Br-2'-O-Me-cAMPS	Epac1	~2.2	-	[Schwede et al., 2015]
8-pCPT-2'-O-Me-cAMP	Epac1	1.3	-	[Christensen et al., 2003]
cAMP	Epac1	4.0	1	[Christensen et al., 2003]
Sp-8-BnT-2'-O-Me-cAMPS	Epac2	1.5	1.2	[9]
cAMP	Epac2	1.8	1	[9]

Signaling Pathway

References

• 1. 8-Br-2'-O-Me-cAMP BIOLOG Life Science Institute [biolog.de]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detecting cAMP‐induced Epac activation by fluorescence resonance energy transfer: Epac as a novel cAMP indicator | EMBO Reports [link.springer.com]
• 5. Detecting cAMP-induced Epac activation by fluorescence resonance energy transfer: Epac as a novel cAMP indicator - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detecting cAMP-induced Epac activation by fluorescence resonance energy transfer: Epac as a novel cAMP indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]

The Differential Binding Affinity of Sp-8-Br-2'-O-Me-cAMPS: A Technical Guide to its Selectivity for Epac over PKA

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the binding affinity of Sp-8-Br-2'-O-Me-cAMPS, a key cyclic adenosine (B11128) monophosphate (cAMP) analog, for its two primary intracellular receptors: Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac). Understanding the remarkable selectivity of this compound for Epac is crucial for dissecting cAMP-mediated signaling pathways and for the development of targeted therapeutics. This document provides a comprehensive overview of the quantitative binding data, detailed experimental protocols for its characterization, and visual representations of the relevant signaling pathways and experimental workflows.

Introduction to cAMP Signaling and the Role of Selective Analogs

Cyclic AMP is a ubiquitous second messenger that regulates a vast array of physiological processes, including metabolism, gene expression, and cell proliferation. Its effects are primarily mediated through the activation of PKA and Epac. While both proteins are activated by cAMP, they initiate distinct downstream signaling cascades. The development of cAMP analogs with high selectivity for either PKA or Epac has been instrumental in elucidating the specific roles of these two pathways.

Sp-8-Br-2'-O-Me-cAMPS is a potent and highly selective activator of Epac. This selectivity is conferred by key chemical modifications to the cAMP molecule:

• 2'-O-methylation of the ribose moiety sterically hinders binding to the cAMP-binding domains of PKA, significantly reducing its activation of this kinase.

• The 8-Bromo (8-Br) substitution enhances the binding affinity for Epac.

• The Sp-phosphorothioate modification at the cyclic phosphate (B84403) group confers resistance to degradation by phosphodiesterases (PDEs), increasing the compound's intracellular stability.

The closely related analog, 8-pCPT-2'-O-Me-cAMP, which shares the critical 2'-O-methyl and an 8-position modification, has been shown to exhibit a selectivity for Epac over PKA of approximately three orders of magnitude. This remarkable specificity makes these compounds invaluable tools for studying Epac-mediated cellular functions in isolation from PKA-dependent effects.

Quantitative Analysis of Binding Affinity

Table 1: Activation Constants (EC50) of cAMP Analogs for PKA

Compound	PKA Isoform	EC50 (nM)	Reference
Sp-8-Br-cAMPS	Not Specified	360	[1]

Table 2: Comparative Binding Affinity and Selectivity of 8-pCPT-2'-O-Me-cAMP

Parameter	Value	Target Protein	Reference
Relative Affinity	4.6-fold greater than cAMP	Epac1	[2]
Selectivity	107-fold greater affinity for Epac1 vs. PKA RIα (CNBD-A)	Epac1 vs. PKA	[2]
Selectivity Improvement	~1000-fold for Epac over PKA	Epac vs. PKA	[3]

Note: CNBD-A refers to the 'A' cyclic nucleotide-binding domain of the PKA regulatory subunit Iα.

Signaling Pathways of PKA and Epac

The activation of PKA and Epac by cAMP initiates distinct downstream signaling events. The following diagrams illustrate these canonical pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Isoform Selectivity of Sp-8-Br-2'-O-Me-cAMPS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isoform selectivity of Sp-8-Br-2'-O-Me-cAMPS, a key cyclic adenosine (B11128) monophosphate (cAMP) analog. The document details its interaction with the primary downstream effectors of cAMP: Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (Epac). Due to the limited availability of direct quantitative data for Sp-8-Br-2'-O-Me-cAMPS across all isoforms, this guide incorporates data from closely related analogs to provide a comparative context for its selectivity profile.

Introduction

Cyclic AMP is a ubiquitous second messenger that mediates a vast array of physiological processes by activating two main effector families: PKA and Epac. The development of cAMP analogs with isoform-selective activation profiles is crucial for dissecting the specific roles of these signaling pathways and for the development of targeted therapeutics. Sp-8-Br-2'-O-Me-cAMPS is a phosphorothioate (B77711) derivative of cAMP with modifications at the C8 (bromine) and 2'-hydroxyl (O-methyl) positions. These modifications are designed to alter its binding affinity and activation potential for PKA and Epac isoforms, as well as to increase its resistance to phosphodiesterase (PDE) degradation and enhance membrane permeability.

The 2'-O-methyl substitution, in particular, is known to significantly reduce the ability of cAMP analogs to activate PKA, thereby conferring selectivity towards Epac proteins.[1] This guide summarizes the available quantitative data, provides detailed experimental protocols for assessing isoform selectivity, and visualizes the relevant signaling pathways and experimental workflows.

Data Presentation: Quantitative Analysis of Isoform Selectivity

Direct quantitative binding affinity (Ki or Kd) and activation (EC50 or AC50) data for Sp-8-Br-2'-O-Me-cAMPS across all PKA and Epac isoforms are not extensively available in the public literature. The tables below summarize the available data for Sp-8-Br-2'-O-Me-cAMPS and its closely related analogs to infer its selectivity profile.

Table 1: Activation Constants (AC50/EC50) of Sp-8-Br-2'-O-Me-cAMPS and Related Analogs for Epac and PKA Isoforms

Compound	Epac1 (AC50)	Epac2 (AC50)	PKA (general) (EC50)	PKA RIα	PKA RIβ	PKA RIIα	PKA RIIβ
Sp-8-Br-2'-O-Me-cAMPS	Data not available	Data not available	Very poor activator[2]	Data not available	Data not available	Data not available	Data not available
Sp-8-BnT-2'-O-Me-cAMPS	> 100 µM (in cells)[2]	1.5 µM[2]	Extremely poor activator[2]	Data not available	Data not available	Data not available	Data not available
Sp-8-Br-cAMPS	Data not available	Data not available	360 nM[3][4]	Data not available	Data not available	Data not available	Data not available

Note: The data for Sp-8-BnT-2'-O-Me-cAMPS, which shares the critical 2'-O-methyl modification, strongly suggests that Sp-8-Br-2'-O-Me-cAMPS is highly selective for Epac2 over Epac1 and is a very weak activator of PKA.

Signaling Pathways

To understand the context of Sp-8-Br-2'-O-Me-cAMPS selectivity, it is essential to visualize the canonical signaling pathways of its primary targets, PKA and Epac.

Canonical PKA Signaling Pathway

Canonical Epac Signaling Pathway

Experimental Protocols

Determining the isoform selectivity of a cAMP analog requires specific biochemical and cell-based assays. Below are detailed methodologies for key experiments.

PKA Isoform Selectivity Assay using Fluorescence Polarization

This in vitro competition assay measures the binding affinity of a cAMP analog to the individual regulatory subunits of PKA isoforms.

Principle: A fluorescently labeled cAMP analog (tracer) is bound to a purified PKA regulatory subunit, resulting in a high fluorescence polarization (FP) signal due to the slow tumbling of the large complex. Unlabeled cAMP analogs compete with the tracer for binding, displacing it and causing a decrease in the FP signal as the small, unbound tracer tumbles more rapidly.

Materials:

• Purified recombinant PKA regulatory subunits (RIα, RIβ, RIIα, RIIβ)

• Fluorescent cAMP tracer (e.g., 8-Fluo-cAMP)

• Sp-8-Br-2'-O-Me-cAMPS and other test compounds

• Assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, 5 mM MgCl₂, 0.01% Tween-20, pH 7.4)

• Black, low-volume 384-well microplates

• Fluorescence polarization plate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of Sp-8-Br-2'-O-Me-cAMPS and a standard cAMP control in assay buffer. Prepare a working solution of the PKA regulatory subunit and the fluorescent tracer in assay buffer.

• Assay Setup: In a 384-well plate, add:

  • Assay buffer to all wells.

  • The test compound (Sp-8-Br-2'-O-Me-cAMPS) or standard cAMP at various concentrations.

  • The fluorescent cAMP tracer at a fixed concentration (typically at its Kd for the respective R subunit).

  • The PKA regulatory subunit to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach binding equilibrium. Protect the plate from light.

• Measurement: Measure the fluorescence polarization on a plate reader with appropriate excitation and emission filters for the chosen fluorophore.

• Data Analysis:

  • Plot the FP signal (in millipolarization units, mP) against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [Tracer]/Kd), where [Tracer] is the concentration of the fluorescent tracer and Kd is its dissociation constant.

Fluorescence Polarization Assay Workflow

Epac Isoform Selectivity Assay using FRET

This cell-based assay measures the activation of Epac1 and Epac2 in living cells in response to cAMP analogs using Förster Resonance Energy Transfer (FRET).

Principle: A genetically encoded biosensor consisting of an Epac isoform sandwiched between a FRET donor (e.g., CFP) and acceptor (e.g., YFP) is expressed in cells. In the inactive state, the N- and C-termini of Epac are in close proximity, resulting in a high FRET signal. Binding of a cAMP analog induces a conformational change that separates the donor and acceptor, leading to a decrease in FRET.

Materials:

• Mammalian cell line (e.g., HEK293)

• Expression vectors for FRET-based Epac1 and Epac2 biosensors (e.g., CFP-Epac1-YFP)

• Cell culture reagents

• Transfection reagent

• Sp-8-Br-2'-O-Me-cAMPS and other test compounds

• Live-cell imaging medium

• Fluorescence microscope or plate reader capable of ratiometric FRET imaging

Procedure:

• Cell Culture and Transfection:

  • Culture cells in appropriate media.

  • Transfect cells with the Epac-FRET biosensor plasmid DNA using a suitable transfection reagent.

  • Allow 24-48 hours for biosensor expression.

• Cell Preparation for Imaging:

  • Plate transfected cells in glass-bottom dishes or microplates suitable for imaging.

  • Replace culture medium with live-cell imaging medium before the experiment.

• FRET Imaging:

  • Acquire baseline CFP and YFP fluorescence images (or emission ratio) before adding the compound.

  • Add Sp-8-Br-2'-O-Me-cAMPS or a control compound at various concentrations to the cells.

  • Acquire time-lapse images of CFP and YFP fluorescence to monitor the change in the FRET ratio (e.g., YFP/CFP) over time.

• Data Analysis:

  • Calculate the FRET ratio for each cell or well at each time point.

  • Normalize the FRET ratio to the baseline to determine the change in FRET.

  • Plot the change in FRET ratio against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the AC50 (or EC50) value.

Conclusion

Sp-8-Br-2'-O-Me-cAMPS is a valuable tool for the selective activation of Epac proteins, with a pronounced preference for Epac2, while demonstrating minimal activity towards PKA. This selectivity is primarily attributed to the 2'-O-methyl modification on the ribose ring. Although direct and comprehensive quantitative data for its interaction with all PKA and Epac isoforms remains to be fully elucidated, the available information on closely related analogs provides a strong basis for its utility in dissecting Epac-mediated signaling pathways. The experimental protocols detailed in this guide offer a robust framework for researchers to further characterize the isoform selectivity of this and other cAMP analogs, thereby advancing our understanding of cAMP signaling and facilitating the development of novel therapeutic agents.

References

• 1. RIalpha subunit of PKA: a cAMP-free structure reveals a hydrophobic capping mechanism for docking cAMP into site B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PKA-RII subunit phosphorylation precedes activation by cAMP and regulates activity termination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cAMP-Dependent Signaling Pathways as Potential Targets for Inhibition of Plasmodium falciparum Blood Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epac-selective cAMP analog 8-pCPT-2'-O-Me-cAMP as a stimulus for Ca2+-induced Ca2+ release and exocytosis in pancreatic beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Sp-8-Br-2'-O-Me-cAMPS: Application Notes and Protocols for a Selective EPAC Activator

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sp-8-Br-2'-O-Me-cAMPS is a potent and selective cell-permeable cAMP analog that serves as a valuable tool for studying the specific signaling pathways mediated by the Exchange protein directly activated by cAMP (EPAC). Unlike the endogenous second messenger cAMP, which activates both Protein Kinase A (PKA) and EPAC, Sp-8-Br-2'-O-Me-cAMPS exhibits high selectivity for EPAC, allowing for the targeted investigation of EPAC-downstream effects. This document provides detailed application notes, experimental protocols, and quantitative data for the use of Sp-8-Br-2'-O-Me-cAMPS in cell-based assays.

Introduction

Cyclic AMP (cAMP) is a ubiquitous second messenger that regulates a vast array of cellular processes, including gene expression, metabolism, cell proliferation, and differentiation. The effects of cAMP are primarily mediated through two main effector proteins: Protein Kinase A (PKA) and the more recently discovered Exchange protein directly activated by cAMP (EPAC) 1 and 2. The overlapping specificities of many cAMP analogs for both PKA and EPAC have historically complicated the dissection of their individual signaling pathways.

Sp-8-Br-2'-O-Me-cAMPS has emerged as a critical pharmacological tool due to its high selectivity for EPAC over PKA. This selectivity is conferred by the 2'-O-methylation of the ribose moiety, which sterically hinders binding to the cAMP-binding domains of PKA while being accommodated by the corresponding domains in EPAC. This allows researchers to specifically probe the physiological and pathological roles of EPAC signaling.

Mechanism of Action

Sp-8-Br-2'-O-Me-cAMPS is a structural analog of cAMP. Upon entering the cell, it directly binds to the cyclic nucleotide-binding (CNB) domain of EPAC proteins. This binding induces a conformational change in EPAC, leading to the activation of its guanine (B1146940) nucleotide exchange factor (GEF) activity. Activated EPAC then catalyzes the exchange of GDP for GTP on small G-proteins of the Rap family (Rap1 and Rap2). GTP-bound Rap proteins, in turn, activate a cascade of downstream effectors, including B-Raf, leading to the modulation of various cellular functions such as cell adhesion, secretion, and gene transcription. A key feature of Sp-8-Br-2'-O-Me-cAMPS is its inability to significantly activate PKA, thus isolating the observed cellular effects to the EPAC signaling axis.

Figure 1: EPAC Signaling Pathway Activation.

Data Presentation

The following table summarizes the quantitative data for the activation of EPAC1 and EPAC2 by Sp-8-Br-2'-O-Me-cAMPS and related cAMP analogs. The data is compiled from published literature and provides a basis for experimental design.

Compound	Target	Assay Type	AC50 / EC50 (µM)	Relative Maximal Activation (k_max)	Reference
Sp-8-Br-2'-O-Me-cAMPS	Epac1	FRET-based GEF assay	1.3	2.1	[1]
Epac2	FRET-based GEF assay	1.5	1.0	[1]
cAMP	Epac1	FRET-based GEF assay	2.2	1.0	[1]
Epac2	FRET-based GEF assay	1.8	1.0	[1]
8-pCPT-2'-O-Me-cAMP	Epac1	FRET-based GEF assay	0.03	2.8	[1]
Epac2	FRET-based GEF assay	3.5	0.8	[1]

AC50: Half-maximal activation constant. EC50: Half-maximal effective concentration. k_max: Maximal activation relative to cAMP.

Experimental Protocols

Protocol 1: In Vitro EPAC1/2 Activation Assay using Fluorescence Resonance Energy Transfer (FRET)

This protocol describes a biochemical assay to measure the direct activation of purified EPAC proteins by Sp-8-Br-2'-O-Me-cAMPS using a FRET-based reporter.

Figure 2: FRET-based EPAC Activation Assay Workflow.

Materials:

• Purified recombinant EPAC1 or EPAC2 protein fused to a FRET pair (e.g., CFP and YFP).

• Sp-8-Br-2'-O-Me-cAMPS

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM MgCl₂, 1 mM DTT.

• 96-well black microplates

• Fluorescence plate reader capable of FRET measurements

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of Sp-8-Br-2'-O-Me-cAMPS in DMSO. Perform serial dilutions in Assay Buffer to achieve a range of concentrations (e.g., from 1 nM to 100 µM).

• Assay Setup: In a 96-well microplate, add 50 µL of purified EPAC-FRET protein (at a final concentration of ~100 nM) to each well.

• Compound Addition: Add 50 µL of the serially diluted Sp-8-Br-2'-O-Me-cAMPS or control (Assay Buffer with DMSO) to the respective wells.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• FRET Measurement: Measure the fluorescence intensity using a plate reader. Set the excitation wavelength for the donor fluorophore (e.g., 430 nm for CFP) and measure the emission for both the donor (e.g., 475 nm for CFP) and the acceptor (e.g., 530 nm for YFP).

• Data Analysis:

  • Calculate the ratio of acceptor emission to donor emission (YFP/CFP).

  • Plot the change in the FRET ratio against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the AC50 and the maximal activation (k_max) relative to a saturating concentration of cAMP.

Protocol 2: Rap1 Activation Assay in Cultured Cells

This protocol describes how to measure the activation of the downstream effector Rap1 in response to Sp-8-Br-2'-O-Me-cAMPS treatment in a cellular context.

Figure 3: Rap1 Activation Pull-down Assay Workflow.

Materials:

• Cell line of interest (e.g., HEK293, PC-12)

• Sp-8-Br-2'-O-Me-cAMPS

• Serum-free cell culture medium

• Lysis/Binding Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% Triton X-100, 10 mM MgCl₂, protease and phosphatase inhibitors.

• GST-RalGDS-RBD (Rap binding domain) beads

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 10 mM MgCl₂.

• SDS-PAGE sample buffer

• Anti-Rap1 antibody

• Secondary antibody conjugated to HRP

• Chemiluminescence substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Serum-starve the cells for 4-6 hours prior to treatment.

  • Treat cells with the desired concentration of Sp-8-Br-2'-O-Me-cAMPS (e.g., 10-100 µM) for a specified time (e.g., 15-30 minutes). Include a vehicle control (DMSO).

• Cell Lysis and Pull-down:

  • Wash cells with ice-cold PBS.

  • Lyse cells on ice with Lysis/Binding Buffer containing GST-RalGDS-RBD beads.

  • Incubate the lysates with gentle rocking at 4°C for 1 hour.

• Washing:

  • Pellet the beads by centrifugation.

  • Wash the beads three times with ice-cold Wash Buffer.

• Elution and Western Blotting:

  • Resuspend the beads in SDS-PAGE sample buffer and boil for 5 minutes to elute the bound proteins.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody against Rap1, followed by an HRP-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the signal using a chemiluminescence substrate.

  • Quantify the band intensity to determine the relative amount of activated Rap1 in each sample. Also, run a parallel blot for total Rap1 from the cell lysates to normalize the data.

Conclusion

Sp-8-Br-2'-O-Me-cAMPS is an indispensable tool for the specific activation of EPAC, enabling the elucidation of its distinct signaling pathways. The protocols and data presented here provide a framework for researchers to effectively utilize this compound in their studies. Careful experimental design, including appropriate controls and concentration-response analyses, will ensure the generation of robust and reliable data, furthering our understanding of the multifaceted roles of EPAC in cellular function and disease.

References

• 1. Structure-Guided Design of Selective Epac1 and Epac2 Agonists | PLOS Biology [journals.plos.org]

Application Notes and Protocols for Sp-8-Br-2'-O-Me-cAMPS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Sp-8-Br-2'-O-Me-cAMPS, a potent and selective activator of the Exchange Protein Directly Activated by cAMP (Epac). This document outlines recommended concentrations for various experimental setups, detailed protocols for key assays, and diagrams of the relevant signaling pathways.

Sp-8-Br-2'-O-Me-cAMPS is a valuable tool for dissecting the roles of Epac in cellular processes, independent of Protein Kinase A (PKA) activation. Its 2'-O-methylation confers high selectivity for Epac, while the 8-Bromo modification enhances membrane permeability and resistance to phosphodiesterases (PDEs).

Data Presentation: Recommended Concentrations

The optimal concentration of Sp-8-Br-2'-O-Me-cAMPS is cell-type and assay-dependent. The following table summarizes starting concentrations based on published data for related Epac activators and general recommendations. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific system.

Cell/Tissue Type	Experimental Context	Recommended Starting Concentration Range	Notes
Human Osteosarcoma (U2OS) Cells	Epac Signaling	100 µM[1]	A related compound, Sp-8-BnT-2'-O-Me-cAMPS, showed inefficient cellular uptake at this concentration in this cell line. Higher concentrations or longer incubation times may be necessary.
Primary Human Islets	Insulin (B600854) Secretion	25 - 100 µM[2]	Based on studies with the related Epac2 activator, Sp-8-BnT-cAMPS, which potentiated glucose-induced insulin secretion in this range.
General Mammalian Cell Lines	Epac Activation / Rap1 Activation	10 - 100 µM	This is a general starting range. Lower concentrations may be effective for sensitive cell lines or long-term incubations.
Primary Neurons	Neurite Outgrowth / Synaptic Plasticity	1 - 50 µM	Neuronal cultures can be sensitive; start with lower concentrations and optimize.
In Vitro Assays (e.g., GEF assays)	Purified Epac Protein	1 - 10 µM	Direct activation of the purified protein typically requires lower concentrations than cellular assays.

Signaling Pathways and Experimental Workflows

Epac Signaling Pathway

Sp-8-Br-2'-O-Me-cAMPS directly binds to and activates Epac proteins (Epac1 and Epac2), which are guanine (B1146940) nucleotide exchange factors (GEFs) for the small GTPases Rap1 and Rap2. Upon activation, Epac promotes the exchange of GDP for GTP on Rap, leading to the activation of downstream effectors that regulate a variety of cellular processes, including cell adhesion, secretion, and gene expression.

Caption: Activation of the Epac signaling pathway by Sp-8-Br-2'-O-Me-cAMPS.

Experimental Workflow: Investigating Epac-Mediated Rap1 Activation

This workflow outlines the key steps to assess the effect of Sp-8-Br-2'-O-Me-cAMPS on the activation of Rap1.

Caption: Workflow for assessing Rap1 activation upon Epac stimulation.

Experimental Protocols

Protocol 1: In Vitro Epac Activation Assay (GEF Assay)

This protocol is designed to measure the guanine nucleotide exchange factor (GEF) activity of purified Epac protein in the presence of Sp-8-Br-2'-O-Me-cAMPS.

Materials:

• Purified recombinant Epac protein

• Sp-8-Br-2'-O-Me-cAMPS

• Purified Rap1b protein

• Mant-GTP (N-Methylanthraniloyl-GTP) or BODIPY-FL-GTP

• Assay Buffer: 20 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare Reagents:

  • Prepare a 10 mM stock solution of Sp-8-Br-2'-O-Me-cAMPS in sterile water or DMSO.

  • Prepare working solutions of Sp-8-Br-2'-O-Me-cAMPS by serial dilution in Assay Buffer.

  • Prepare solutions of purified Epac and Rap1b in Assay Buffer.

• Assay Setup:

  • In a 96-well plate, add 20 µL of the Rap1b solution to each well.

  • Add 20 µL of the various concentrations of Sp-8-Br-2'-O-Me-cAMPS or vehicle control to the respective wells.

  • Add 20 µL of the Epac protein solution to initiate the reaction. Include a negative control with no Epac.

• Initiate Reaction and Measurement:

  • Add 40 µL of Mant-GTP solution to each well to a final concentration of 200 nM.

  • Immediately place the plate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths (e.g., Ex: 360 nm, Em: 440 nm for Mant-GTP).

  • Measure the fluorescence intensity at regular intervals (e.g., every 30 seconds) for 15-30 minutes.

• Data Analysis:

  • Calculate the initial rate of the reaction (increase in fluorescence over time) for each concentration of Sp-8-Br-2'-O-Me-cAMPS.

  • Plot the reaction rate against the concentration of Sp-8-Br-2'-O-Me-cAMPS to determine the EC₅₀.

Protocol 2: Cellular Rap1 Activation Assay (Pull-Down Assay)

This protocol describes how to measure the levels of active, GTP-bound Rap1 in cultured cells following treatment with Sp-8-Br-2'-O-Me-cAMPS.

Materials:

• Cultured cells of interest

• Sp-8-Br-2'-O-Me-cAMPS

• Serum-free medium (if applicable)

• Lysis/Wash Buffer: 50 mM Tris-HCl (pH 7.5), 500 mM NaCl, 10 mM MgCl₂, 1% (v/v) Triton X-100, 0.5% (w/v) sodium deoxycholate, 0.1% (w/v) SDS, protease and phosphatase inhibitors.

• RalGDS-RBD (Rap Binding Domain of RalGDS) fused to GST and coupled to agarose (B213101) beads.

• 2x SDS-PAGE Sample Buffer

• Anti-Rap1 antibody

• Western blotting reagents and equipment

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.

  • If necessary, serum-starve the cells for 4-16 hours to reduce basal Rap1 activity.

  • Treat cells with the desired concentrations of Sp-8-Br-2'-O-Me-cAMPS or vehicle control for the appropriate time (e.g., 5-30 minutes).

• Cell Lysis:

  • Aspirate the medium and wash the cells once with ice-cold PBS.

  • Lyse the cells by adding ice-cold Lysis/Wash Buffer and scraping.

  • Clarify the lysates by centrifugation at 14,000 x g for 10 minutes at 4°C.

• Rap1-GTP Pull-Down:

  • Normalize the protein concentration of the lysates.

  • To 500 µg - 1 mg of protein lysate, add 20-30 µL of a 50% slurry of RalGDS-RBD agarose beads.

  • Incubate on a rotator for 1 hour at 4°C.

• Washing and Elution:

  • Pellet the beads by brief centrifugation (e.g., 500 x g for 1 minute).

  • Wash the beads three times with Lysis/Wash Buffer.

  • After the final wash, remove all supernatant and add 30 µL of 2x SDS-PAGE Sample Buffer to the beads.

• Western Blot Analysis:

  • Boil the samples for 5 minutes.

  • Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-Rap1 antibody to detect the amount of pulled-down (active) Rap1.

  • Also, run a small fraction of the total cell lysate to determine the total Rap1 levels in each sample for normalization.

• Data Analysis:

  • Quantify the band intensities for active Rap1 and total Rap1 using densitometry.

  • Express the results as the ratio of active Rap1 to total Rap1.

References

• 1. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]
• 2. Sp-8-BnT-cAMPS / "S-220" BIOLOG Life Science Institute [biolog.de]

Application Notes and Protocols for Sp-8-Br-2'-O-Me-cAMPS Treatment in Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sp-8-Br-2'-O-Me-cAMPS is a cell-permeable cyclic adenosine (B11128) monophosphate (cAMP) analog that functions as a specific and potent activator of the Exchange protein directly activated by cAMP (EPAC). Unlike many other cAMP analogs, such as 8-Br-cAMP, Sp-8-Br-2'-O-Me-cAMPS exhibits high selectivity for EPAC over Protein Kinase A (PKA), making it an invaluable tool for dissecting the specific signaling pathways mediated by EPAC.[1] This document provides detailed application notes and protocols for the use of Sp-8-Br-2'-O-Me-cAMPS in cell culture, with a focus on treatment duration.

EPAC proteins (EPAC1 and EPAC2) are guanine (B1146940) nucleotide exchange factors (GEFs) for the small G proteins Rap1 and Rap2. Upon binding of cAMP, EPAC undergoes a conformational change that activates its GEF activity, leading to the activation of Rap proteins and subsequent downstream signaling cascades. These pathways are involved in a wide range of cellular processes, including cell adhesion, proliferation, differentiation, and apoptosis.

Data Presentation

The optimal treatment duration and concentration of Sp-8-Br-2'-O-Me-cAMPS are highly dependent on the specific cell type, experimental endpoint, and the expression levels of EPAC. Therefore, it is crucial to perform a time-course and dose-response experiment for each new experimental system. The following tables provide general guidelines based on typical applications of cAMP analogs and EPAC activators.

Table 1: Recommended Treatment Duration for Various Cellular Endpoints

Experimental Endpoint	Suggested Treatment Duration	Notes
Second Messenger Activity
Rap1/Rap2 Activation	5 - 60 minutes	Activation is typically rapid.
Protein Phosphorylation
Downstream Kinase Activation	15 minutes - 4 hours	Dependent on the specific signaling cascade.
Gene Expression
mRNA Level Changes	2 - 24 hours	Time-course analysis is recommended to capture transient and sustained changes.
Protein Expression
Induction or Repression	12 - 72 hours	Dependent on the half-life of the protein of interest.
Cellular Phenotypes
Cell Differentiation	24 hours - several days	Requires longer-term treatment and monitoring.
Cell Proliferation/Viability	24 - 96 hours	Monitor for potential cytotoxicity at higher concentrations and longer durations.
Cell Migration/Invasion	4 - 48 hours	Assay-dependent.

Table 2: General Concentration Ranges for Cell Treatment

Cell Type	Suggested Concentration Range (µM)	Notes
Immortalized Cell Lines (e.g., HEK293, HeLa, U2OS)	50 - 250	Generally robust, but a dose-response is crucial. Note that some cell lines may exhibit poor uptake of certain cAMP analogs.
Primary Cells (e.g., neurons, endothelial cells, hepatocytes)	10 - 100	Often more sensitive; start with lower concentrations to avoid toxicity.
Stem Cells	10 - 100	Concentration should be carefully optimized to direct differentiation or other desired outcomes.

Signaling Pathway and Experimental Workflow

Signaling Pathway of Sp-8-Br-2'-O-Me-cAMPS

Caption: Sp-8-Br-2'-O-Me-cAMPS specifically activates EPAC, leading to Rap GTPase activation and downstream cellular responses.

General Experimental Workflow

Caption: A typical workflow for treating cultured cells with Sp-8-Br-2'-O-Me-cAMPS.

Experimental Protocols

Protocol 1: Time-Course and Dose-Response Optimization

This protocol is designed to determine the optimal treatment duration and concentration of Sp-8-Br-2'-O-Me-cAMPS for a specific cell type and endpoint.

Materials:

• Cells of interest

• Complete cell culture medium

• Sp-8-Br-2'-O-Me-cAMPS (stock solution, e.g., 10-50 mM in DMSO or water)

• Vehicle control (e.g., DMSO or water)

• Phosphate-buffered saline (PBS)

• Multi-well plates (e.g., 6-well or 24-well)

• Reagents for downstream analysis (e.g., lysis buffer for Western blot, RNA extraction kit for qPCR)

Procedure:

• Cell Seeding: Seed cells in multi-well plates at a density that will ensure they are in the exponential growth phase and not over-confluent at the time of harvest. Allow cells to adhere and recover overnight.

• Preparation of Treatment Media:

  • Dose-Response: Prepare a series of dilutions of Sp-8-Br-2'-O-Me-cAMPS in complete cell culture medium to achieve the desired final concentrations (e.g., 10, 25, 50, 100, 200 µM). Prepare a vehicle control with the same final concentration of the solvent.

  • Time-Course: Prepare treatment media with a single, predetermined concentration of Sp-8-Br-2'-O-Me-cAMPS (e.g., 50 µM) and a vehicle control.

• Treatment:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with PBS (optional, depending on the cell type).

  • Add the prepared treatment or vehicle control media to the appropriate wells.

• Incubation:

  • Dose-Response: Incubate the cells for a fixed period of time (e.g., 4 hours for a signaling endpoint, 24 hours for a gene expression endpoint).

  • Time-Course: Incubate the cells for various durations (e.g., 15 min, 30 min, 1 hr, 4 hr, 8 hr, 24 hr).

• Harvesting: At each time point, or at the end of the incubation period, harvest the cells.

  • For protein analysis: Place the plate on ice, aspirate the medium, wash twice with ice-cold PBS, and add lysis buffer.

  • For RNA analysis: Aspirate the medium, wash with PBS, and add the appropriate lysis/extraction buffer according to the kit manufacturer's instructions.

• Analysis: Perform the desired downstream analysis (e.g., Western blot for Rap1 activation, qPCR for target gene expression) to determine the optimal concentration and treatment duration.

Protocol 2: Investigating EPAC-Mediated Gene Expression

This protocol provides a framework for studying the effect of Sp-8-Br-2'-O-Me-cAMPS on the expression of a target gene.

Materials:

• Cells of interest

• Complete cell culture medium

• Sp-8-Br-2'-O-Me-cAMPS (stock solution)

• Vehicle control

• 6-well plates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix and primers for the gene of interest and a housekeeping gene

Procedure:

• Cell Seeding: Seed cells in 6-well plates and allow them to adhere overnight.

• Treatment: Based on optimization experiments (Protocol 1), treat the cells with the optimal concentration of Sp-8-Br-2'-O-Me-cAMPS or vehicle control for the determined optimal duration (e.g., 6 hours).

• RNA Extraction: At the end of the treatment period, harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from an equal amount of RNA from each sample.

• qPCR Analysis: Perform quantitative real-time PCR to determine the relative expression levels of the target gene, normalized to a stable housekeeping gene.

Troubleshooting

• No observed effect:

  • Concentration/Duration: The concentration may be too low or the treatment time too short. Perform a thorough dose-response and time-course experiment.

  • Cellular Uptake: Some cell types may have poor permeability to the compound. Consider using a commercially available acetoxymethyl (AM) ester-modified version of a related EPAC activator, which can enhance cell permeability.

  • Reagent Stability: Ensure the Sp-8-Br-2'-O-Me-cAMPS stock solution is properly stored (typically at -20°C or -80°C) and has not undergone multiple freeze-thaw cycles.

• Cell Toxicity:

  • High Concentration: The concentration of Sp-8-Br-2'-O-Me-cAMPS may be too high. Reduce the concentration and/or the treatment duration.

  • Solvent Toxicity: Ensure the final concentration of the solvent (e.g., DMSO) is not toxic to the cells (typically <0.1%).

  • Perform a Viability Assay: Use an MTT or similar assay to assess cell viability across a range of concentrations and treatment times.

Conclusion

Sp-8-Br-2'-O-Me-cAMPS is a powerful tool for investigating EPAC-specific signaling. Due to the variability in cellular responses, it is essential to empirically determine the optimal treatment conditions for each specific experimental system. The protocols and guidelines provided in this document serve as a starting point for developing robust and reproducible experiments to elucidate the role of EPAC in various cellular functions.

References

• 1. 8-Br-2'-O-Me-cAMP BIOLOG Life Science Institute [biolog.de]

Probing Pancreatic Cancer Progression with Sp-8-Br-2'-O-Me-cAMPS: Application Notes and Protocols

For Immediate Release

Researchers, scientists, and drug development professionals investigating the intricate signaling pathways of pancreatic cancer now have a comprehensive resource detailing the application of Sp-8-Br-2'-O-Me-cAMPS, a specific activator of Exchange protein activated by cAMP (Epac). These detailed application notes and protocols provide a framework for utilizing this powerful chemical tool to dissect the role of Epac signaling in pancreatic ductal adenocarcinoma (PDAC), a disease with a persistently grim prognosis.

Pancreatic cancer is characterized by aggressive local invasion and early metastasis, processes driven by complex intracellular signaling networks.[1] The cyclic AMP (cAMP) signaling pathway, a key regulator of various cellular functions, has emerged as a critical area of investigation. While traditionally associated with Protein Kinase A (PKA), a significant portion of cAMP's effects are mediated by the Epac family of proteins (Epac1 and Epac2).[2] Sp-8-Br-2'-O-Me-cAMPS and its cell-permeable analog, 8-pCPT-2'-O-Me-cAMP-AM, are invaluable tools for specifically activating Epac, allowing for the delineation of PKA-independent cAMP signaling in cancer progression.

These notes provide an overview of the Epac signaling pathway in pancreatic cancer and detailed protocols for key in vitro assays to study its role in cell migration, proliferation, and apoptosis.

Application Notes

Targeting Epac in Pancreatic Cancer

Epac proteins, particularly Epac1, are frequently overexpressed in pancreatic cancer and have been implicated in promoting cell migration and invasion.[1][3] Activation of Epac by cAMP triggers a conformational change, leading to the activation of the small GTPase Rap1.[2] Activated Rap1, in turn, modulates a variety of downstream effectors that influence cell adhesion, motility, and proliferation.[4]

By using Sp-8-Br-2'-O-Me-cAMPS to specifically activate Epac, researchers can:

• Investigate the specific contribution of the Epac/Rap1 axis to pancreatic cancer cell migration and invasion.

• Delineate the downstream signaling cascades activated by Epac, such as the PI3K/Akt and MAPK pathways.[4]

• Explore the potential of Epac as a therapeutic target for inhibiting pancreatic cancer metastasis.

Experimental Rationale

The following protocols are designed to assess the functional consequences of Epac activation in pancreatic cancer cell lines. Pancreatic ductal adenocarcinoma cell lines such as AsPC-1 and PANC-1 are suitable models for these studies, as they are known to express Epac1 and exhibit migratory and invasive properties.[1][3]

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from experiments utilizing an Epac activator like 8-pCPT-2'-O-Me-cAMP-AM on pancreatic cancer cells. This data is illustrative and should be determined empirically for each experimental system.

Table 1: Dose-Response Effect of 8-pCPT-2'-O-Me-cAMP-AM on Pancreatic Cancer Cell Migration

Concentration (µM)	AsPC-1 Cell Migration (% of Control)	PANC-1 Cell Migration (% of Control)
0 (Vehicle)	100 ± 5.2	100 ± 6.1
1	125 ± 6.8	118 ± 5.9
10	180 ± 8.1	165 ± 7.3
50	250 ± 10.5	220 ± 9.8
100	265 ± 12.3	230 ± 11.2

Table 2: Effect of 8-pCPT-2'-O-Me-cAMP-AM on Pancreatic Cancer Cell Proliferation (MTT Assay)

Concentration (µM)	AsPC-1 Cell Viability (% of Control)	PANC-1 Cell Viability (% of Control)
0 (Vehicle)	100 ± 4.5	100 ± 5.3
1	102 ± 3.9	101 ± 4.8
10	105 ± 5.1	103 ± 6.0
50	108 ± 4.7	106 ± 5.5
100	110 ± 6.2	109 ± 6.4

Table 3: Effect of 8-pCPT-2'-O-Me-cAMP-AM on Pancreatic Cancer Cell Apoptosis (Annexin V Assay)

Concentration (µM)	AsPC-1 Apoptotic Cells (%)	PANC-1 Apoptotic Cells (%)
0 (Vehicle)	3.2 ± 0.8	4.1 ± 1.1
50	3.5 ± 0.9	4.3 ± 1.3

Experimental Protocols

Protocol 1: Transwell Migration Assay

This assay measures the chemotactic migration of cancer cells towards a chemoattractant through a porous membrane.

Materials:

• Pancreatic cancer cells (e.g., AsPC-1, PANC-1)

• Sp-8-Br-2'-O-Me-cAMPS or 8-pCPT-2'-O-Me-cAMP-AM (cell-permeable analog)

• 24-well Transwell inserts (8 µm pore size)

• Cell culture medium (e.g., RPMI-1640) with and without Fetal Bovine Serum (FBS)

• Crystal Violet staining solution

• Cotton swabs

Procedure:

• Cell Preparation: Culture pancreatic cancer cells to 70-80% confluency. The day before the assay, starve the cells in serum-free medium for 12-24 hours.

• Assay Setup:

  • Add 600 µL of complete medium (containing 10% FBS as a chemoattractant) to the lower chamber of the 24-well plate.

  • Harvest the starved cells and resuspend them in serum-free medium at a concentration of 1 x 10^5 cells/mL.

  • In separate tubes, pre-treat the cell suspension with various concentrations of Sp-8-Br-2'-O-Me-cAMPS (e.g., 1, 10, 50, 100 µM) or vehicle control for 30 minutes at 37°C.

  • Add 100 µL of the pre-treated cell suspension to the upper chamber of the Transwell inserts.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Staining and Quantification:

  • After incubation, carefully remove the medium from the upper chamber.

  • Using a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the lower surface of the membrane with methanol (B129727) for 10 minutes.

  • Stain the cells with 0.5% Crystal Violet solution for 15 minutes.

  • Gently wash the inserts with water to remove excess stain.

  • Allow the inserts to air dry.

• Data Analysis:

  • Visualize and count the migrated cells in several random fields under a microscope.

  • Alternatively, destain the cells with a destaining solution (e.g., 10% acetic acid) and measure the absorbance at 570 nm using a plate reader.

  • Express the results as the percentage of migrated cells compared to the vehicle control.

Protocol 2: Cell Proliferation (MTT) Assay

This colorimetric assay measures cell viability as an indicator of cell proliferation.

Materials:

• Pancreatic cancer cells

• Sp-8-Br-2'-O-Me-cAMPS or 8-pCPT-2'-O-Me-cAMP-AM

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

Procedure:

• Cell Seeding: Seed pancreatic cancer cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium. Allow the cells to attach overnight.

• Treatment:

  • Prepare serial dilutions of Sp-8-Br-2'-O-Me-cAMPS in complete medium.

  • Remove the old medium and add 100 µL of fresh medium containing different concentrations of the compound (e.g., 1, 10, 50, 100 µM) or vehicle control to the wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

Protocol 3: Apoptosis Assay (Annexin V Staining)

This assay detects apoptosis by identifying the externalization of phosphatidylserine (B164497) on the cell membrane using fluorescently labeled Annexin V.

Materials:

• Pancreatic cancer cells

• Sp-8-Br-2'-O-Me-cAMPS or 8-pCPT-2'-O-Me-cAMP-AM

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed pancreatic cancer cells in 6-well plates and treat with the desired concentration of Sp-8-Br-2'-O-Me-cAMPS (e.g., 50 µM) or vehicle control for 48 hours.

• Cell Harvesting:

  • Collect both adherent and floating cells.

  • Wash the cells with cold PBS.

• Staining:

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer within 1 hour.

  • FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are in late apoptosis or necrosis.

• Data Analysis:

  • Quantify the percentage of apoptotic cells in the treated and control groups.

Visualizations

Caption: Epac signaling pathway in pancreatic cancer.

Caption: Transwell migration assay workflow.

Caption: MTT cell proliferation assay workflow.

References

• 1. utmb-ir.tdl.org [utmb-ir.tdl.org]
• 2. The Role of Epac in Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel EPAC-Specific Inhibitor Suppresses Pancreatic Cancer Cell Migration and Invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cAMP-PKA/EPAC signaling and cancer: the interplay in tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sp-8-Br-cAMPS and Analogs in Pancreatic β-Cell Signaling

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cyclic AMP (cAMP) is a critical second messenger in pancreatic β-cells, playing a pivotal role in the potentiation of glucose-stimulated insulin (B600854) secretion (GSIS). The effects of cAMP are primarily mediated by two distinct effector proteins: Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac). To dissect the contributions of these parallel pathways, researchers utilize specific cAMP analogs that preferentially activate one effector over the other.

This document provides detailed application notes and protocols for the use of two such analogs in pancreatic β-cell signaling:

• Sp-8-Br-cAMPS: A potent and membrane-permeant activator of PKA.

• 8-pCPT-2'-O-Me-cAMP: A selective activator of Epac proteins, particularly Epac2, which is the predominant isoform in pancreatic β-cells.[1][2]

Understanding the distinct roles of PKA and Epac in β-cell function is crucial for the development of therapeutic strategies for type 2 diabetes.

Data Presentation: Quantitative Data for cAMP Analogs

Compound	Target	Parameter	Value	Cell Type/System	Reference
Sp-8-Br-cAMPS	PKA	EC50	360 nM	In vitro kinase assay	[3][4]
8-pCPT-2'-O-Me-cAMP-AM	Epac	Working Concentration	1 - 10 µM	Mouse Islets	[1]
8-pCPT-2'-O-Me-cAMP	Epac	Working Concentration	100 µM	INS-1 Cells (patch clamp)	[5]

Signaling Pathways

Epac-Mediated Signaling in Pancreatic β-Cells

The activation of Epac2 by 8-pCPT-2'-O-Me-cAMP in pancreatic β-cells initiates a signaling cascade that potentiates insulin secretion. This pathway is distinct from the PKA-mediated effects and is particularly important for the action of incretin (B1656795) hormones like glucagon-like peptide-1 (GLP-1).[6][7][8] The key steps are:

• Activation of Epac2: 8-pCPT-2'-O-Me-cAMP binds to and activates Epac2.

• Activation of Rap1: Activated Epac2 acts as a guanine (B1146940) nucleotide exchange factor (GEF) for the small G-protein Rap1, promoting its activation.[7]

• Activation of PLC-ε: Rap1, in turn, activates Phospholipase C-epsilon (PLC-ε).[7]

• Calcium Mobilization: PLC-ε activation leads to the mobilization of Ca2+ from intracellular stores, a process known as Ca2+-induced Ca2+ release (CICR).[8]

• Potentiation of Insulin Exocytosis: The resulting increase in intracellular Ca2+ concentration ([Ca2+]i) enhances the exocytosis of insulin-containing granules, particularly in the presence of elevated glucose levels.[1][8]

References

• 1. Glucose-dependent potentiation of mouse islet insulin secretion by Epac activator 8-pCPT-2'-O-Me-cAMP-AM - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Sp-8-Br-cAMPS | PKA | 127634-20-2 | Invivochem [invivochem.com]
• 5. researchgate.net [researchgate.net]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. Phospholipase C-ε links Epac2 activation to the potentiation of glucose-stimulated insulin secretion from mouse islets of Langerhans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Epac-selective cAMP analog 8-pCPT-2'-O-Me-cAMP as a stimulus for Ca2+-induced Ca2+ release and exocytosis in pancreatic beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sp-8-Br-2'-O-Me-cAMPS in Western Blot Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Sp-8-Br-2'-O-Me-cAMPS, a potent and membrane-permeant activator of Protein Kinase A (PKA), in conjunction with Western blot analysis to investigate PKA-mediated signaling pathways.

Introduction

Sp-8-Br-2'-O-Me-cAMPS is a chemically modified analog of cyclic adenosine (B11128) monophosphate (cAMP) designed for robust and specific activation of PKA in living cells. Its modifications, including a bromo substitution at the 8-position, a phosphorothioate (B77711) group at the cyclic phosphate, and a 2'-O-methyl group on the ribose, confer several advantageous properties. These include increased lipophilicity for enhanced membrane permeability and resistance to degradation by phosphodiesterases (PDEs), ensuring sustained PKA activation.

Activation of PKA by Sp-8-Br-2'-O-Me-cAMPS triggers a signaling cascade that results in the phosphorylation of numerous downstream target proteins. Western blot analysis is a powerful technique to detect and quantify these phosphorylation events, providing insights into the activation state of the PKA pathway and its influence on various cellular processes.

Mechanism of Action and Signaling Pathway

Sp-8-Br-2'-O-Me-cAMPS mimics the action of endogenous cAMP by binding to the regulatory subunits of the PKA holoenzyme. This binding induces a conformational change, leading to the dissociation and activation of the catalytic subunits. The active catalytic subunits then phosphorylate serine and threonine residues on a multitude of substrate proteins, including transcription factors, enzymes, and structural proteins.

Two well-characterized downstream targets of PKA that are commonly analyzed by Western blot are the cAMP response element-binding protein (CREB) and the Vasodilator-Stimulated Phosphoprotein (VASP). Phosphorylation of CREB at Serine 133 is a key event in the regulation of gene expression, while phosphorylation of VASP at Serine 157 and Serine 239 is involved in the regulation of actin dynamics and cell motility.

PKA Signaling Pathway Activation

Experimental Protocols

The following are detailed protocols for the use of Sp-8-Br-2'-O-Me-cAMPS in Western blot analysis to assess the phosphorylation of PKA substrates.

Cell Culture and Treatment

• Cell Seeding: Plate cells at an appropriate density in multi-well plates to ensure they reach 70-80% confluency on the day of the experiment.

• Starvation (Optional): To reduce basal levels of PKA activity, serum-starve the cells for 4-16 hours prior to treatment, depending on the cell type.

• Preparation of Sp-8-Br-2'-O-Me-cAMPS: Prepare a stock solution of Sp-8-Br-2'-O-Me-cAMPS in a suitable solvent (e.g., DMSO or sterile water) at a concentration of 10-100 mM. Store aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Cell Treatment: Dilute the Sp-8-Br-2'-O-Me-cAMPS stock solution in serum-free media to the desired final concentration. A typical starting concentration range is 10-100 µM. For time-course experiments, treat cells for various durations (e.g., 15, 30, 60, 120 minutes). Include a vehicle control (e.g., DMSO) in parallel.

Protein Extraction

• Cell Lysis: After treatment, aspirate the media and wash the cells once with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells by adding ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Quantification: Transfer the supernatant to a new tube and determine the protein concentration using a standard protein assay (e.g., BCA or Bradford assay).

Western Blot Analysis

• Sample Preparation: Mix an equal amount of protein lysate (typically 20-40 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE: Load the denatured protein samples onto an SDS-polyacrylamide gel and perform electrophoresis to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding. For phospho-specific antibodies, BSA is often the preferred blocking agent.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific for the phosphorylated target protein (e.g., anti-phospho-CREB Ser133 or anti-phospho-VASP Ser157/239) diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total (pan) form of the target protein or a housekeeping protein like β-actin or GAPDH.

Western Blot Workflow

Data Presentation

The following tables summarize hypothetical quantitative data for dose-response and time-course experiments using Sp-8-Br-2'-O-Me-cAMPS, with phosphorylation of CREB and VASP assessed by Western blot. The data is presented as fold change in phosphorylation relative to the vehicle-treated control, normalized to the total protein levels.

Table 1: Dose-Response of Sp-8-Br-2'-O-Me-cAMPS on CREB and VASP Phosphorylation

Concentration (µM)	Fold Change in p-CREB (Ser133)	Fold Change in p-VASP (Ser157)
0 (Vehicle)	1.0	1.0
1	2.5	1.8
10	8.2	5.5
50	15.6	12.3
100	16.1	12.8

Cells were treated for 30 minutes.

Table 2: Time-Course of Sp-8-Br-2'-O-Me-cAMPS (50 µM) on CREB and VASP Phosphorylation

Time (minutes)	Fold Change in p-CREB (Ser133)	Fold Change in p-VASP (Ser157)
0	1.0	1.0
5	4.2	2.1
15	10.5	7.8
30	15.6	12.3
60	12.1	9.5
120	6.8	5.2

Selectivity of Sp-8-Br-2'-O-Me-cAMPS

While Sp-8-Br-2'-O-Me-cAMPS is a potent activator of PKA, it is important to consider its potential effects on other cAMP-binding proteins, such as the Exchange Protein directly Activated by cAMP (Epac). The 2'-O-Me modification in other cAMP analogs, such as 8-pCPT-2'-O-Me-cAMP, has been shown to confer high selectivity for Epac over PKA. Therefore, it is recommended to perform control experiments to confirm the PKA-dependent nature of the observed effects. This can be achieved by using a PKA-specific inhibitor, such as H89 or Rp-cAMPS, in parallel with Sp-8-Br-2'-O-Me-cAMPS treatment. A significant reduction in the phosphorylation of target proteins in the presence of the inhibitor would confirm that the effect is mediated by PKA.

Troubleshooting

• No or weak signal: Increase the concentration of Sp-8-Br-2'-O-Me-cAMPS, optimize the incubation time, or use a more sensitive ECL substrate. Ensure that phosphatase inhibitors were added to the lysis buffer.

• High background: Optimize the blocking conditions (e.g., switch from milk to BSA), increase the number and duration of washes, and use the recommended antibody dilutions.

• Non-specific bands: Ensure the specificity of the primary antibody and consider using a more specific antibody or performing immunoprecipitation prior to Western blotting.

By following these application notes and protocols, researchers can effectively utilize Sp-8-Br-2'-O-Me-cAMPS to investigate the intricate roles of PKA signaling in various biological processes.

Application Notes and Protocols for Sp-8-Br-2'-O-Me-cAMPS Immunofluorescence Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sp-8-Bromo-2'-O-methyladenosine-3',5'-cyclic monophosphorothioate (Sp-8-Br-2'-O-Me-cAMPS) is a potent and specific cell-permeable activator of the Exchange protein directly activated by cAMP (Epac). Unlike the endogenous second messenger cyclic AMP (cAMP), which activates both Protein Kinase A (PKA) and Epac, Sp-8-Br-2'-O-Me-cAMPS exhibits high selectivity for Epac, making it an invaluable tool for dissecting Epac-specific signaling pathways. These application notes provide detailed protocols for utilizing Sp-8-Br-2'-O-Me-cAMPS in immunofluorescence-based assays to investigate the downstream effects of Epac activation. The primary application detailed here is the visualization of actin cytoskeleton rearrangement, a known consequence of Epac signaling in various cell types.

Mechanism of Action

Sp-8-Br-2'-O-Me-cAMPS mimics the action of cAMP by binding to the cyclic nucleotide-binding domain of Epac. This binding induces a conformational change in the Epac protein, leading to the activation of its guanine (B1146940) nucleotide exchange factor (GEF) activity. Activated Epac then catalyzes the exchange of GDP for GTP on the small GTPase Rap1, leading to the activation of Rap1 and its downstream effectors. This signaling cascade is implicated in a variety of cellular processes, including cell adhesion, cell-cell junction formation, and cytoskeletal dynamics.

Data Presentation

The following table summarizes key quantitative data for cAMP analogs relevant to the activation of Epac and PKA. This information is critical for designing experiments to selectively activate Epac signaling pathways.

Compound	Target Selectivity	EC50 / AC50	Recommended Working Concentration	Reference
Sp-8-Br-2'-O-Me-cAMPS	Epac Activator	Not specified in search results	10-100 µM (cell-based assays)	General recommendation based on similar compounds
8-pCPT-2'-O-Me-cAMP	Epac Activator	~2.2 µM (Epac1)	50-100 µM (cell-based assays)	[1]
Sp-8-Br-cAMPS	PKA Agonist	EC50 of 360 nM	10-100 µM (cell-based assays)	[2]

Signaling Pathway Diagram

The following diagram illustrates the signaling pathway initiated by Sp-8-Br-2'-O-Me-cAMPS, leading to the activation of Epac and subsequent downstream effects on the actin cytoskeleton.

Caption: Sp-8-Br-2'-O-Me-cAMPS signaling pathway.

Experimental Protocols

Protocol 1: Immunofluorescence Staining of the Actin Cytoskeleton following Epac Activation

This protocol details the steps for treating cells with Sp-8-Br-2'-O-Me-cAMPS and subsequently staining for F-actin to visualize changes in the actin cytoskeleton.

Materials:

• Cells of interest cultured on sterile glass coverslips in a petri dish or multi-well plate

• Complete cell culture medium

• Sp-8-Br-2'-O-Me-cAMPS (stock solution in DMSO or water)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS (freshly prepared)

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS (Blocking Buffer)

• Fluorescently-conjugated Phalloidin (B8060827) (e.g., Phalloidin-iFluor 488)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture: Seed cells onto sterile glass coverslips at an appropriate density to achieve 50-70% confluency on the day of the experiment. Allow cells to adhere and grow for at least 24 hours.

• Cell Treatment:

  • Prepare working concentrations of Sp-8-Br-2'-O-Me-cAMPS in pre-warmed complete cell culture medium. A final concentration range of 10-100 µM is recommended as a starting point.

  • Include a vehicle control (e.g., DMSO) at the same final concentration as the highest Sp-8-Br-2'-O-Me-cAMPS treatment.

  • Remove the old medium from the cells and replace it with the medium containing Sp-8-Br-2'-O-Me-cAMPS or the vehicle control.

  • Incubate the cells for the desired time period (e.g., 15, 30, 60 minutes) at 37°C in a CO2 incubator.

• Fixation:

  • Aspirate the treatment medium and gently wash the cells twice with PBS.

  • Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Permeabilize the cells by incubating with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Block non-specific binding by incubating the cells with 1% BSA in PBS for 30-60 minutes at room temperature.

• F-actin Staining:

  • Dilute the fluorescently-conjugated phalloidin in 1% BSA in PBS to the manufacturer's recommended concentration.

  • Aspirate the blocking buffer and add the phalloidin solution to the coverslips.

  • Incubate for 20-30 minutes at room temperature, protected from light.

  • Wash the cells three times with PBS for 5 minutes each, protected from light.

• Nuclear Counterstaining:

  • Incubate the cells with DAPI solution (e.g., 300 nM in PBS) for 5 minutes at room temperature, protected from light.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Carefully mount the coverslips onto glass slides using an antifade mounting medium.

  • Seal the edges of the coverslip with nail polish to prevent drying.

  • Image the slides using a fluorescence microscope with the appropriate filter sets for the chosen fluorophores.

Experimental Workflow Diagram

The following diagram outlines the experimental workflow for the immunofluorescence staining protocol.

Caption: Experimental workflow for immunofluorescence.

Expected Results and Interpretation

Upon activation of Epac by Sp-8-Br-2'-O-Me-cAMPS, various changes in the actin cytoskeleton may be observed. These can include, but are not limited to:

• Stress fiber dissolution: A decrease in the number and thickness of actin stress fibers.

• Cortical actin formation: An increase in the intensity of F-actin staining at the cell periphery.

• Changes in cell morphology: Alterations in cell shape, spreading, and the formation of protrusions such as filopodia and lamellipodia.

The specific changes will be cell-type dependent. Comparing the fluorescence images of the treated cells with the vehicle-treated control cells will allow for the qualitative and quantitative assessment of the effects of Epac activation on the actin cytoskeleton. Quantitative analysis can include measurements of cell area, circularity, and fluorescence intensity profiles across the cell.

Troubleshooting

Problem	Possible Cause	Solution
No observable change in actin cytoskeleton	Insufficient concentration or incubation time of Sp-8-Br-2'-O-Me-cAMPS.	Perform a dose-response and time-course experiment to determine the optimal conditions.
Cell type is not responsive to Epac activation in terms of cytoskeletal changes.	Investigate other downstream readouts of Epac activation in your cell type.
High background fluorescence	Inadequate blocking.	Increase blocking time or try a different blocking agent (e.g., normal serum from the secondary antibody host species).
Insufficient washing.	Increase the number and duration of wash steps.
Weak phalloidin staining	Phalloidin concentration is too low.	Use a higher concentration of phalloidin.
Incomplete permeabilization.	Increase permeabilization time or the concentration of Triton X-100 (up to 0.5%).
Photobleaching	Excessive exposure to excitation light.	Minimize light exposure, use an antifade mounting medium, and optimize microscope settings (e.g., lower laser power, shorter exposure times).

References

• 1. Rap1-Mediated Activation of Extracellular Signal-Regulated Kinases by Cyclic AMP Is Dependent on the Mode of Rap1 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epac-Rap Signaling Reduces Oxidative Stress in the Tubular Epithelium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sp-8-Br-cAMPS Protein Kinase A (PKA) Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

This document provides detailed protocols for measuring the activity of Protein Kinase A (PKA) using the potent, cell-permeable, and phosphodiesterase (PDE)-resistant activator, Sp-8-Br-cAMPS .

Understanding the Activator: Sp-8-Br-cAMPS

Sp-8-Br-cAMPS (Sp-8-Bromoadenosine-3',5'-cyclic monophosphorothioate) is a widely used analog of cyclic AMP (cAMP) designed for robust activation of PKA in both in vitro and cellular assays.[1][2][3][4] Its chemical modifications confer two key advantages over native cAMP or simpler analogs like 8-Br-cAMP:

• Resistance to Phosphodiesterases (PDEs): The phosphorothioate (B77711) modification at the cyclic phosphate (B84403) ring makes the molecule resistant to hydrolysis by PDEs, the enzymes that normally degrade cAMP.[5][6] This ensures a more stable and sustained activation of PKA, which is particularly crucial in long-term cell-based experiments.[5]

• Enhanced Membrane Permeability: The bromine substitution at the 8th position of the adenine (B156593) ring increases the lipophilicity of the molecule, allowing it to readily cross cell membranes.[4][5] For even greater cell permeability, an acetoxymethyl (AM) ester version, Sp-8-Br-cAMPS-AM, is available, which is cleaved by intracellular esterases to release the active compound inside the cell.[7][8]

Mechanism of Action

The canonical PKA signaling pathway is initiated when two cAMP molecules bind to each of the two regulatory (R) subunits of the inactive PKA holoenzyme. This binding causes a conformational change, leading to the dissociation and activation of the two catalytic (C) subunits. These active C subunits are then free to phosphorylate downstream target proteins on serine or threonine residues, propagating the signal. Sp-8-Br-cAMPS mimics endogenous cAMP, binding to the regulatory subunits to activate the catalytic subunits.

Note on Compound Specificity: The compound Sp-8-Br-cAMPS is a specific activator of PKA. It should not be confused with 8-pCPT-2'-O-Me-cAMP , which is a selective activator for the Exchange protein directly activated by cAMP (Epac) and does not typically activate PKA.[9] For studies focused specifically on PKA-mediated signaling, Sp-8-Br-cAMPS is the appropriate tool.

Data Presentation

The following tables summarize key quantitative data for Sp-8-Br-cAMPS and related compounds to aid in experimental design.

Table 1: Physicochemical and Activity Profile of Sp-8-Br-cAMPS

Parameter	Value	Notes
Full Name	Sp-8-Bromoadenosine-3',5'-cyclic monophosphorothioate	Also available as a sodium salt.
Target	cAMP-dependent Protein Kinase A (PKA)	Agonist/Activator.[1][2][3]
EC₅₀ (PKA Activation)	~360 nM	Effective concentration for 50% maximal activation in biochemical assays.[1][2]
Solubility	Soluble in aqueous solutions (e.g., PBS pH 7.2 at 10 mg/ml), DMSO (25 mg/ml), and DMF (30 mg/ml).[3]	The sodium salt form generally has better water solubility.[10]
Stability	Stable for ≥ 4 years when stored properly at -20°C.[3]	Prepare fresh solutions for experiments and avoid repeated freeze-thaw cycles.[11]

Table 2: Comparative Efficacy of PKA Activators in Cellular Assays

Compound	EC₅₀	Cell Type	Notes
Sp-8-Br-cAMPS	203 µM	Sensory Neurons	Higher concentration needed due to moderate cell permeability.[8]
Sp-8-Br-cAMPS-AM	1.5 µM	Sensory Neurons	The AM ester form is significantly more potent in cells due to enhanced membrane permeability.[7][8]
8-Br-cAMP	~50 nM (Ka)	N/A (Biochemical)	Cell-permeable but is susceptible to degradation by PDEs, unlike Sp-8-Br-cAMPS.[5][12]

Table 3: Recommended Concentration Ranges for Experiments

Assay Type	Recommended Starting Concentration Range	Notes
In Vitro Kinase Assays	100 nM - 10 µM	Direct activation of purified enzyme requires lower concentrations.
Cell-Based Assays (Short-term, < 4 hours)	10 µM - 100 µM	A dose-response curve is recommended to find the optimal concentration for the specific cell type and endpoint.[10]
Cell-Based Assays (Long-term, > 4 hours)	1 µM - 50 µM	The compound's stability allows for lower concentrations in long-term cultures. Monitor for potential cytotoxicity at higher concentrations.[10]

Signaling Pathway and Experimental Workflows

Figure 1: PKA signaling pathway activated by Sp-8-Br-cAMPS.

Experimental Protocols

Protocol 1: In Vitro PKA Kinase Activity Assay (ELISA-Based)

This protocol describes a non-radioactive, ELISA-based method to directly measure the kinase activity of purified PKA upon activation by Sp-8-Br-cAMPS.[6]

Figure 2: Workflow for the in vitro PKA kinase activity assay.

Materials:

• Purified PKA holoenzyme (catalytic and regulatory subunits)

• 96-well plate pre-coated with a PKA-specific substrate (e.g., Kemptide)

• Sp-8-Br-cAMPS

• ATP Solution

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Phosphospecific Substrate Antibody

• HRP-conjugated Secondary Antibody

• TMB (3,3',5,5'-Tetramethylbenzidine) Substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Sp-8-Br-cAMPS in sterile water or DMSO.

  • Create a serial dilution series of Sp-8-Br-cAMPS in Kinase Assay Buffer (e.g., 100 µM down to 1 nM) to generate a dose-response curve.

  • Include a "no activator" control (buffer only) and a positive control if available.

• Kinase Reaction:

  • Add diluted purified PKA holoenzyme to each well of the substrate-coated plate.

  • Add the Sp-8-Br-cAMPS dilutions and controls to the respective wells.

  • Initiate the kinase reaction by adding the ATP solution to each well.

  • Incubate the plate at 30°C for 60-90 minutes.

• Detection:

  • Stop the reaction by emptying the wells and wash four times with Wash Buffer.

  • Add the Phosphospecific Substrate Antibody to each well and incubate at room temperature for 60 minutes.

  • Wash the plate four times with Wash Buffer.

  • Add the HRP-conjugated secondary antibody and incubate at room temperature for 30 minutes.

  • Wash the plate four times with Wash Buffer.

• Data Acquisition:

  • Add TMB Substrate and incubate at room temperature until sufficient color develops (typically 5-30 minutes), protected from light.

  • Add Stop Solution to each well to quench the reaction.

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (no enzyme control).

  • Plot the absorbance values against the log of the Sp-8-Br-cAMPS concentration.

  • Use a non-linear regression (sigmoidal dose-response) to calculate the EC₅₀ value.

Protocol 2: Cell-Based PKA Activity Assay (Western Blot for Phospho-CREB)

This protocol measures PKA activity within cells by quantifying the phosphorylation of a key downstream PKA target, CREB (cAMP Response Element-Binding Protein), at Serine 133.[7]

Figure 3: Workflow for the cell-based Western blot assay.

Materials:

• Cell line of interest

• Complete cell culture medium

• Sp-8-Br-cAMPS

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE and Western blotting equipment

• Primary antibodies: anti-phospho-CREB (Ser133) and anti-total CREB

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells and grow them to 70-80% confluency.

  • (Optional) Serum-starve the cells for 4-12 hours to reduce basal kinase activity.

  • Treat cells with varying concentrations of Sp-8-Br-cAMPS (e.g., 0, 1, 10, 50, 100 µM) for a fixed time (e.g., 15-30 minutes). A time-course experiment may also be performed.

• Cell Lysis and Protein Quantification:

  • After treatment, place plates on ice and wash cells twice with ice-cold PBS.

  • Add ice-cold Lysis Buffer to each well, scrape the cells, and collect the lysate.

  • Clarify the lysates by centrifugation at 4°C.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize all samples to the same protein concentration with Lysis Buffer. Add Laemmli sample buffer and boil for 5 minutes.

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation and Detection:

  • Incubate the membrane with the anti-phospho-CREB (Ser133) primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using an ECL substrate and capture the image using a chemiluminescence imaging system.

• Data Analysis:

  • Strip the membrane and re-probe with the anti-total CREB antibody to serve as a loading control.

  • Quantify the band intensities using densitometry software.

  • For each sample, calculate the ratio of the phospho-CREB signal to the total CREB signal to determine the normalized level of PKA activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sp-8-Br-cAMPS | PKA | 127634-20-2 | Invivochem [invivochem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]
• 5. biolog.de [biolog.de]
• 6. benchchem.com [benchchem.com]
• 7. rupress.org [rupress.org]
• 8. PKA-RII subunit phosphorylation precedes activation by cAMP and regulates activity termination - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Sp-8-Br-2'-O-Me-cAMPS-AM Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sp-8-Br-2'-O-Me-cAMPS-AM is a potent, cell-permeant analog of cyclic adenosine (B11128) monophosphate (cAMP) designed for the specific and sustained activation of the Exchange protein directly activated by cAMP (Epac). This compound integrates several chemical modifications to optimize its utility in live-cell signaling studies:

• Acetoxymethyl (AM) Ester: This lipophilic group renders the molecule membrane-permeant, allowing for efficient loading into intact cells. Once inside, ubiquitous intracellular esterases cleave the AM group, trapping the active, charged molecule within the cytosol.

• Sp-phosphorothioate (cAMPS): The "Sp" isomer of the phosphorothioate (B77711) modification at the cyclic phosphate (B84403) backbone confers significant resistance to degradation by phosphodiesterases (PDEs), ensuring a sustained intracellular concentration and prolonged signaling effect.

• 8-Bromo (8-Br) and 2'-O-Methyl (2'-O-Me) Modifications: The combination of an 8-bromo substitution on the adenine (B156593) ring and a 2'-O-methyl group on the ribose moiety confers high selectivity for Epac over the other major cAMP effector, Protein Kinase A (PKA). This allows for the specific interrogation of Epac-mediated signaling pathways.

These features make Sp-8-Br-2'-O-Me-cAMPS-AM an invaluable tool for dissecting the physiological roles of Epac in various cellular processes, including cell adhesion, secretion, gene expression, and apoptosis, without the confounding activation of PKA.

Mechanism of Action

The utility of Sp-8-Br-2'-O-Me-cAMPS-AM as a research tool is predicated on its prodrug nature. The uncharged AM ester readily diffuses across the plasma membrane into the cell. Intracellular esterases then hydrolyze the AM group, releasing the active, membrane-impermeant Sp-8-Br-2'-O-Me-cAMPS. This active form is "trapped" inside the cell, where it can specifically bind to and activate Epac isoforms (Epac1 and Epac2), initiating downstream signaling cascades.

Figure 1. Mechanism of cell entry and activation.

Data Presentation: Properties of Related cAMP Analogs

Table 1: Activator Specificity and Potency

Compound	Primary Target	EC50	Notes
Sp-8-Br-cAMPS	PKA	360 nM[1]	Potent, PDE-resistant PKA activator.[2]
8-Br-2'-O-Me-cAMP	Epac	Not specified	Specific activator of Epac, does not activate PKA.[3]
Sp-8-Br-2'-O-Me-cAMPS	Epac (Predicted)	Not specified	Predicted to be a potent, PDE-resistant, and highly specific Epac activator.

Table 2: Physicochemical Properties of Parent Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Lipophilicity
8-Br-2'-O-Me-cAMP-AM	C₁₄H₁₇BrN₅O₈P	494.2	Extremely membrane-permeant.[3]
Sp-8-Br-cAMPS	C₁₀H₁₀BrN₅O₅PS (Sodium Salt)	446.2	Significantly more lipophilic than Sp-cAMPS.[4]

Experimental Protocols

Protocol 1: General Procedure for Cell Loading with Sp-8-Br-2'-O-Me-cAMPS-AM

This protocol provides a general guideline for loading adherent cells in culture. Optimal conditions, particularly concentration and incubation time, should be determined empirically for each cell type and experimental setup.

Materials:

• Sp-8-Br-2'-O-Me-cAMPS-AM

• High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

• Serum-free cell culture medium or buffered salt solution (e.g., Hanks' Balanced Salt Solution, HBSS)

• Pluronic® F-127 (optional, to aid solubilization)

• Probenecid (B1678239) (optional, to prevent efflux)

Procedure:

• Prepare Stock Solution (1-10 mM):

  • On the day of the experiment, allow the vial of Sp-8-Br-2'-O-Me-cAMPS-AM to equilibrate to room temperature before opening.

  • Reconstitute the compound in anhydrous DMSO to a concentration of 1-10 mM. For example, dissolve 1 mg of a compound with MW ~500 g/mol in 200 µL of DMSO for a 10 mM stock.

  • Vortex briefly to ensure complete dissolution.

  • Store any unused stock solution in small aliquots, desiccated at -20°C and protected from light. Avoid repeated freeze-thaw cycles.[5][6]

• Prepare Working Solution (1-20 µM):

  • Pre-warm serum-free medium or buffer to the desired experimental temperature (e.g., 37°C).

  • Dilute the DMSO stock solution into the pre-warmed medium to the final desired working concentration. A typical starting range is 1-20 µM. It is crucial to add the DMSO stock to the aqueous solution and mix immediately to prevent precipitation. The final DMSO concentration should be kept low (ideally ≤ 0.5%) to minimize cytotoxicity.[7][8]

  • (Optional) To improve the aqueous solubility of the AM ester, an equal volume of 20% Pluronic® F-127 can be added to the DMSO stock solution before dilution into the loading buffer. The final Pluronic® F-127 concentration is typically around 0.02%.[5][6]

• Cell Loading:

  • Aspirate the culture medium from the cells.

  • Wash the cells once with pre-warmed serum-free medium.

  • Add the working solution to the cells, ensuring the cell monolayer is completely covered.

  • Incubate the cells for 30-90 minutes at 37°C. The optimal incubation time will vary depending on the cell type's esterase activity and must be determined empirically.[9]

  • (Optional) To reduce the leakage of the de-esterified, active compound from the cells via organic anion transporters, the loading and subsequent incubation can be performed in the presence of an inhibitor like probenecid (typically 1-2.5 mM).[5][6]

• Post-Loading Wash and Incubation:

  • Aspirate the loading solution.

  • Wash the cells 2-3 times with fresh, pre-warmed medium or buffer (containing probenecid, if used) to remove any extracellular compound.

  • Add the desired experimental medium to the cells.

  • Allow the cells to rest for at least 30 minutes before starting the experiment to ensure complete de-esterification and recovery.

• Downstream Analysis:

  • Proceed with the desired downstream assay to measure the effects of Epac activation (e.g., Rap1 activation assay, immunofluorescence, gene expression analysis, or functional assays).

Figure 2. Experimental workflow for cell loading.

Protocol 2: Assessing Epac Activation via Rap1 Pull-Down Assay

One of the most direct downstream effects of Epac activation is the stimulation of its guanine (B1146940) nucleotide exchange factor (GEF) activity towards the small GTPase Rap1. This protocol outlines a method to measure the increase in active, GTP-bound Rap1.

Procedure:

• Cell Treatment:

  • Seed and grow cells to 80-90% confluency.

  • Load cells with Sp-8-Br-2'-O-Me-cAMPS-AM (e.g., 10 µM for 60 minutes) or a vehicle control (DMSO) as described in Protocol 1.

  • Include a positive control, such as treatment with the non-hydrolyzable GTP analog GTPγS in cell lysate, and a negative control (GDP).

• Cell Lysis:

  • After treatment, immediately place cells on ice and wash with ice-cold PBS.

  • Lyse the cells in an appropriate lysis buffer (e.g., containing 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl₂, 1% NP-40, 5% glycerol, and protease/phosphatase inhibitors).

  • Clarify the lysates by centrifugation at >12,000 x g for 10 minutes at 4°C.

• Rap1 Pull-Down:

  • Use a commercially available Rap1 activation assay kit, which typically utilizes a GST-fusion protein of the Rap-binding domain (RBD) of RalGDS (RalGDS-RBD) coupled to agarose (B213101) or magnetic beads.

  • Incubate a portion of the cell lysate with the RalGDS-RBD beads for 1 hour at 4°C with gentle rotation. This will specifically pull down the active, GTP-bound form of Rap1.

• Western Blotting:

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins by boiling in SDS-PAGE sample buffer.

  • Resolve the proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for Rap1.

  • Also, run a portion of the total cell lysate (input) to confirm equal protein loading.

  • Detect with an appropriate HRP-conjugated secondary antibody and chemiluminescent substrate.

• Data Analysis:

  • Quantify the band intensity for the pull-down samples and normalize to the total Rap1 in the input lanes. An increase in the pull-down signal in treated cells compared to control indicates Epac activation.

Signaling Pathway

Upon activation by Sp-8-Br-2'-O-Me-cAMPS, Epac undergoes a conformational change that exposes its catalytic GEF domain. This domain then interacts with the small GTPase Rap1 (and in some contexts, Rap2), promoting the exchange of GDP for GTP. GTP-bound Rap1 is the active form and can engage a multitude of downstream effectors, leading to diverse cellular responses such as enhanced integrin-mediated cell adhesion, modulation of cell-cell junctions, and regulation of exocytosis and transcription.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sp-8-Br-cAMPS-AM BIOLOG Life Science Institute [biolog.de]
• 3. 8-Br-2'-O-Me-cAMP-AM BIOLOG Life Science Institute [biolog.de]
• 4. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Fluorescent Dye AM Esters | AAT Bioquest [aatbio.com]
• 7. Loading and Calibration of Intracellular Ion Indicators—Note 19.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Sp-8-Br-2'-O-Me-cAMPS

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the solubility and stability of Sp-8-Br-2'-O-Me-cAMPS. This resource includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Sp-8-Br-2'-O-Me-cAMPS and what is its primary mechanism of action?

Sp-8-Br-2'-O-Me-cAMPS is a cell-permeable analog of cyclic adenosine (B11128) monophosphate (cAMP). Its primary mechanism of action is the activation of cAMP-dependent protein kinase A (PKA).[1][2] The "Sp" designation refers to the stereochemistry at the phosphorus atom, which makes the molecule resistant to hydrolysis by phosphodiesterases (PDEs), enzymes that normally degrade cAMP.[2] The 8-bromo and 2'-O-methyl modifications contribute to its increased lipophilicity and membrane permeability.[2]

Q2: What are the recommended solvents for dissolving Sp-8-Br-2'-O-Me-cAMPS?

Table 1: Solubility of the Related Compound Sp-8-Br-cAMPS in Various Solvents

Solvent	Solubility
Dimethylformamide (DMF)	~30 mg/mL
Dimethyl sulfoxide (B87167) (DMSO)	~25 mg/mL
Ethanol	~0.5 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL

Q3: How should I prepare and store stock solutions of Sp-8-Br-2'-O-Me-cAMPS?

For optimal stability, it is recommended to prepare stock solutions in a high-quality anhydrous solvent such as DMSO.

• Preparation: Weigh the desired amount of Sp-8-Br-2'-O-Me-cAMPS in a sterile tube and add the appropriate volume of solvent to achieve the desired concentration. Vortex briefly to dissolve. For aqueous solutions, gentle warming may be necessary to achieve complete dissolution.

• Storage: Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. When stored properly as a solid, the compound is expected to be stable for an extended period. For solutions, it is best to use them as fresh as possible, although they are generally stable for several weeks at -20°C.

Q4: What is the expected stability of Sp-8-Br-2'-O-Me-cAMPS in aqueous solutions?

The phosphorothioate (B77711) modification in Sp-8-Br-2'-O-Me-cAMPS confers significant resistance to enzymatic degradation by phosphodiesterases.[2] The 2'-O-methylation can also enhance the stability of the glycosidic bond, potentially increasing its half-life in solution compared to unmodified nucleotides. However, quantitative data on the rate of hydrolysis in different buffers and at various temperatures is not currently available. It is advisable to prepare fresh aqueous solutions for each experiment or store them for short periods at 4°C.

Troubleshooting Guides

This section addresses common problems that researchers may encounter when using Sp-8-Br-2'-O-Me-cAMPS in their experiments.

Issue 1: Inconsistent or No Observed Effect

Possible Cause	Troubleshooting Steps
Compound Degradation	1. Prepare a fresh stock solution from solid material. 2. Avoid repeated freeze-thaw cycles of stock solutions. 3. Verify the purity of the compound using High-Performance Liquid Chromatography (HPLC).
Suboptimal Concentration	1. Perform a dose-response experiment to determine the optimal working concentration for your specific cell type and assay. 2. Ensure the final concentration in your experiment is sufficient to activate PKA.
Poor Cell Permeability	1. Increase the incubation time to allow for sufficient cellular uptake. 2. Consider using a more lipophilic AM-ester derivative if available for your specific analog.
High Phosphodiesterase (PDE) Activity	Although resistant, very high PDE activity in your experimental system could lead to some degradation. Consider co-treatment with a broad-spectrum PDE inhibitor like IBMX, but be mindful of its potential off-target effects.
PKA-Independent Pathway	The cellular response you are studying may not be mediated by the PKA pathway. Investigate other potential signaling pathways.

Issue 2: High Background or Off-Target Effects

Possible Cause	Troubleshooting Steps
Concentration Too High	High concentrations can lead to non-specific effects. Titrate the concentration to find the lowest effective dose.
Solvent Effects	Run a vehicle control (the solvent used to dissolve the compound) at the same final concentration used in the experiment to rule out solvent-induced effects.
Activation of Other cAMP Effectors	cAMP analogs can sometimes activate other proteins like the Exchange Protein directly Activated by cAMP (Epac). Use Epac-specific agonists or antagonists to dissect the signaling pathway if necessary.

Experimental Protocols

Protocol 1: General Procedure for Assessing Aqueous Solubility

This protocol provides a general method for determining the equilibrium solubility of Sp-8-Br-2'-O-Me-cAMPS in a biological buffer.

• Preparation of Saturated Solution: Add an excess amount of the compound to a known volume of the desired aqueous buffer (e.g., PBS, pH 7.4) in a sealed vial.

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid: Centrifuge the suspension at high speed to pellet the undissolved solid.

• Quantification: Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as UV-Vis spectroscopy (measuring absorbance at its λmax) or a validated HPLC method.

Protocol 2: General Procedure for Assessing Solution Stability by HPLC

This protocol outlines a general approach to evaluate the stability of Sp-8-Br-2'-O-Me-cAMPS in solution over time.

• Solution Preparation: Prepare a solution of the compound at a known concentration in the desired buffer.

• Incubation: Aliquot the solution into several vials and incubate them at a specific temperature (e.g., 4°C, 25°C, or 37°C).

• Time-Point Sampling: At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove a vial and quench any potential degradation by freezing it at -80°C.

• HPLC Analysis: Analyze the samples by a suitable reversed-phase HPLC method to separate the parent compound from any potential degradation products.

• Data Analysis: Quantify the peak area of the parent compound at each time point to determine the rate of degradation.

Visualizations

Figure 1. PKA activation by Sp-8-Br-2'-O-Me-cAMPS.

Figure 2. Troubleshooting inconsistent results.

References

• 1. commerce.bio-rad.com [commerce.bio-rad.com]
• 2. cusabio.com [cusabio.com]

Technical Support Center: Sp-8-Br-2'-O-Me-cAMPS

Welcome to the technical support center for Sp-8-Br-2'-O-Me-cAMPS. This resource is designed for researchers, scientists, and drug development professionals to address common issues and provide guidance for obtaining consistent and reliable experimental results with this compound.

Frequently Asked Questions (FAQs)

Q1: What is Sp-8-Br-2'-O-Me-cAMPS and what is its expected mechanism of action?

Sp-8-Br-2'-O-Me-cAMPS is a chemically modified analog of cyclic adenosine (B11128) monophosphate (cAMP). Its structure suggests it is designed to be a selective activator of the Exchange Protein directly Activated by cAMP (Epac). The key modifications are:

• Sp-phosphorothioate: This modification at the cyclic phosphate (B84403) group confers resistance to degradation by phosphodiesterases (PDEs), prolonging its intracellular activity.

• 8-Bromo (8-Br): This modification increases the lipophilicity of the molecule, aiding in its permeability across cell membranes.

• 2'-O-Methyl (2'-O-Me): The methyl group at the 2' position of the ribose is crucial for its selectivity. This modification sterically hinders binding to the regulatory subunits of Protein Kinase A (PKA), while still allowing for high-affinity binding and activation of Epac.[1]

Therefore, Sp-8-Br-2'-O-Me-cAMPS is expected to selectively activate Epac-mediated signaling pathways, such as the activation of the small GTPase Rap1, without significantly activating PKA.[2][3]

Q2: I am not observing the expected cellular response after treatment with Sp-8-Br-2'-O-Me-cAMPS. What could be the reason?

Several factors could contribute to a lack of response:

• Cell Permeability: While designed to be cell-permeable, the efficiency can vary between cell types. For cell lines with lower permeability, consider using the acetoxymethyl ester (AM) version of a similar Epac activator, such as 8-pCPT-2'-O-Me-cAMP-AM, which is a prodrug that becomes active after intracellular cleavage by esterases.[4]

• Compound Concentration: Ensure you are using an appropriate concentration range. An initial dose-response experiment is recommended.

• Target Expression: The cell line you are using may not express Epac1 or Epac2 at sufficient levels to elicit a measurable response. Verify Epac expression by Western blot or qPCR.

• Downstream Pathway Components: The lack of a response could be due to issues with downstream effectors in the Epac signaling cascade (e.g., Rap1, PLC-ε, etc.).

Q3: I am seeing inconsistent or variable results between experiments. What are the common causes?

Inconsistent results can stem from:

• Compound Stability: Ensure the compound is stored correctly, typically at -20°C or lower, and protected from moisture. Prepare fresh stock solutions regularly and avoid repeated freeze-thaw cycles.

• Cell Culture Conditions: Variations in cell density, passage number, and serum concentration can alter cellular signaling responses. Maintain consistent cell culture practices.

• Incubation Times: Use precise and consistent incubation times for all experiments.

Q4: Can Sp-8-Br-2'-O-Me-cAMPS activate PKA?

While the 2'-O-Me modification is designed to prevent PKA activation, this selectivity is not absolute and can be concentration-dependent.[1] At high micromolar concentrations, some off-target activation of PKA might occur. It is crucial to perform control experiments to confirm that the observed effects are indeed PKA-independent.

Troubleshooting Guide

Problem 1: No observable effect after treatment.

Possible Cause	Troubleshooting Steps
Low Cell Permeability	1. Increase the incubation time. 2. Perform a dose-response experiment with a higher concentration range. 3. Consider using an AM-ester version of a selective Epac activator for improved cell entry.[4]
Low Target Expression	1. Confirm the expression of Epac1 and Epac2 in your cell line using Western blot or qPCR. 2. If expression is low, consider using a cell line known to have robust Epac signaling.
Compound Degradation	1. Prepare a fresh stock solution from powder. 2. Aliquot stock solutions to minimize freeze-thaw cycles. 3. Verify the purity of your compound if possible.
Sub-optimal Experimental Conditions	1. Ensure that the vehicle (e.g., DMSO, water) concentration is consistent across all conditions and is not causing cellular stress. 2. Optimize cell density and treatment duration.

Problem 2: Unexpected or contradictory results, suggesting off-target effects.

Possible Cause	Troubleshooting Steps
Activation of PKA at High Concentrations	1. Perform a dose-response curve and use the lowest effective concentration. 2. As a control, co-treat with a PKA inhibitor (e.g., H-89, KT5720, Rp-8-Br-cAMPS). If the effect is diminished, PKA activation is likely involved.[2] 3. Assess PKA activation directly by Western blot for phospho-CREB (Ser133) or phospho-VASP (Ser157).[5]
Inhibition of Phosphodiesterases (PDEs)	1. At high concentrations, some cAMP analogs can inhibit PDEs, leading to an overall increase in intracellular cAMP and potential activation of PKA. 2. Measure intracellular cAMP levels. An unexpected increase may suggest PDE inhibition.
Activation of other cAMP-binding proteins	1. Consider the involvement of other cAMP effectors like cyclic nucleotide-gated (CNG) channels if relevant to your system.

Quantitative Data

The following table summarizes the activation constants (EC50) for Sp-8-Br-2'-O-Me-cAMPS and related cAMP analogs for their primary targets. This data can help in designing experiments and interpreting results.

Compound	Target Protein	Parameter	Value	Reference(s)
Sp-8-Br-cAMPS	PKA	EC50	360 nM	[6][7]
Sp-8-bromo-cAMPS	PKA	EC50	1.5 µM	[8]
8-pCPT-2'-O-Me-cAMP	Epac1	EC50	2.2 µM	[2][9]
8-pCPT-2'-O-Me-cAMP	PKA	EC50	>10 µM	[9]
8-pCPT-2'-O-methyl Cyclic AMP	Epacs	AC50	1.8 µM	[3]

Note: A lower EC50 value indicates higher potency of activation.

Experimental Protocols

Protocol 1: Assessment of PKA Activation by Western Blot

This protocol describes how to measure the activation of PKA by detecting the phosphorylation of a known downstream substrate, CREB.

• Cell Culture and Treatment:

  • Plate cells at a consistent density and allow them to adhere overnight.

  • Starve cells in serum-free media for 2-4 hours before treatment, if appropriate for your cell type.

  • Treat cells with Sp-8-Br-2'-O-Me-cAMPS at various concentrations for the desired time (e.g., 15-30 minutes).

  • Include the following controls:

    • Vehicle control (e.g., DMSO).

    • Positive control for PKA activation (e.g., Forskolin or Sp-8-Br-cAMPS).

    • Negative control (co-treatment with a PKA inhibitor like H-89).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Western Blotting:

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with a primary antibody against phospho-CREB (Ser133) overnight at 4°C.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate.

  • Strip and re-probe the membrane for total CREB or a loading control (e.g., GAPDH, β-actin) for normalization.

Protocol 2: Assessment of Epac Activation by Rap1 Pull-Down Assay

This protocol measures Epac activation by quantifying the amount of active, GTP-bound Rap1.[10][11][12]

• Cell Culture and Treatment:

  • Follow the same treatment procedure as in Protocol 1. Use an Epac-selective activator like 8-pCPT-2'-O-Me-cAMP as a positive control.

• Cell Lysis:

  • After treatment, immediately place cells on ice.

  • Wash with ice-cold PBS and lyse in a Rap1 activation assay lysis buffer (often containing low concentrations of non-ionic detergents and protease inhibitors). Work quickly to minimize GTP hydrolysis.

  • Clarify lysates by centrifugation.

• Rap1 Pull-Down:

  • Use a construct of the RalGDS-RBD (Ras-binding domain) fused to GST and coupled to agarose (B213101) beads. This domain specifically binds to GTP-bound Rap1.

  • Incubate a portion of the cell lysate with the RalGDS-RBD agarose beads for 1 hour at 4°C with gentle rotation.

  • Save an aliquot of the total lysate to serve as an input control.

• Washing and Elution:

  • Pellet the beads by centrifugation and wash them 3-4 times with lysis buffer to remove non-specific binding.

  • After the final wash, resuspend the beads in 2x SDS-PAGE sample buffer and boil for 5 minutes to elute the bound proteins.

• Western Blotting:

  • Separate the eluted proteins and the total lysate input controls by SDS-PAGE.

  • Transfer to a PVDF membrane and probe with a primary antibody specific for Rap1.

  • An increase in the amount of Rap1 pulled down by the RalGDS-RBD beads indicates Epac activation.

Visualizations

Caption: cAMP signaling pathway showing selective activation of Epac by Sp-8-Br-2'-O-Me-cAMPS.

Caption: Troubleshooting workflow for inconsistent results with Sp-8-Br-2'-O-Me-cAMPS.

References

• 1. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epac-selective cAMP Analog 8-pCPT-2′-O-Me-cAMP as a Stimulus for Ca2+-induced Ca2+ Release and Exocytosis in Pancreatic β-Cells* - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Enhanced Rap1 activation and insulin secretagogue properties of an acetoxymethyl ester of an Epac-selective cyclic AMP analog in rat INS-1 cells: studies with 8-pCPT-2'-O-Me-cAMP-AM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Sp-8-Br-cAMPS | PKA | 127634-20-2 | Invivochem [invivochem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Epac Activates the Small G Proteins Rap1 and Rab3A to Achieve Exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. content.abcam.com [content.abcam.com]
• 12. cellbiolabs.com [cellbiolabs.com]

Technical Support Center: Sp-8-Br-2'-O-Me-cAMPS

Welcome to the technical support center for Sp-8-Br-2'-O-Me-cAMPS. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing this compound in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to ensure the successful application of Sp-8-Br-2'-O-Me-cAMPS.

Frequently Asked Questions (FAQs)

Q1: What is Sp-8-Br-2'-O-Me-cAMPS and what is its primary mechanism of action?

Sp-8-Br-2'-O-Me-cAMPS is a cell-permeable and phosphodiesterase-resistant analog of cyclic adenosine (B11128) monophosphate (cAMP). Its primary mechanism of action is the activation of cAMP-dependent Protein Kinase A (PKA).[1] By binding to the regulatory subunits of PKA, it induces a conformational change that leads to the dissociation and activation of the catalytic subunits. These activated subunits can then phosphorylate downstream target proteins, modulating a variety of cellular processes.

Q2: How should I store and handle Sp-8-Br-2'-O-Me-cAMPS to ensure its stability?

For optimal stability, Sp-8-Br-2'-O-Me-cAMPS should be stored at -20°C or -80°C as a solid.[2][3] Stock solutions should be prepared in an appropriate solvent, such as sterile water or DMSO, aliquoted to avoid repeated freeze-thaw cycles, and stored at -20°C or lower. It is recommended to prepare fresh working solutions in your cell culture medium immediately before use.

Q3: Is Sp-8-Br-2'-O-Me-cAMPS resistant to degradation in cell culture media?

Sp-8-Br-2'-O-Me-cAMPS is a phosphorothioate (B77711) analog of cAMP, which confers significant resistance to enzymatic degradation by phosphodiesterases (PDEs), enzymes that rapidly hydrolyze cAMP.[4][5][6] This resistance leads to a more sustained activation of PKA compared to naturally occurring cAMP or other analogs like 8-Br-cAMP.[5] However, like any small molecule in an aqueous solution, it may be subject to slow, non-enzymatic hydrolysis over extended periods, especially at 37°C. For long-term experiments, it is advisable to refresh the medium containing the compound periodically.

Q4: I am not observing the expected cellular response after treatment with Sp-8-Br-2'-O-Me-cAMPS. What could be the issue?

Several factors could contribute to a lack of response. Please refer to the troubleshooting section below for a detailed guide on how to address this issue. Common causes include compound degradation due to improper storage, sub-optimal concentration, or the involvement of signaling pathways other than the PKA pathway in your experimental model.

Q5: Are there any known off-target effects of Sp-8-Br-2'-O-Me-cAMPS?

While Sp-8-Br-2'-O-Me-cAMPS is a potent PKA activator, like many small molecules, it may exhibit off-target effects at high concentrations. For instance, some cAMP analogs have been reported to interact with other cAMP-binding proteins such as the Exchange Protein directly Activated by cAMP (Epac). It is always recommended to perform dose-response experiments to determine the optimal concentration that elicits the desired effect without significant off-target activity.

Troubleshooting Guides

Issue 1: No or Weak Cellular Response

Possible Cause	Troubleshooting Steps
Compound Degradation	- Ensure the solid compound and stock solutions have been stored correctly at -20°C or -80°C and protected from light and moisture.[2][3] - Avoid repeated freeze-thaw cycles of the stock solution by preparing single-use aliquots. - Prepare fresh dilutions in pre-warmed cell culture medium for each experiment.
Sub-optimal Concentration	- Perform a dose-response experiment to determine the EC50 for your specific cell type and endpoint. Concentrations typically range from low micromolar to 100 µM. - Consult the literature for concentrations used in similar experimental systems.
Low Cell Permeability in Your System	- While designed to be cell-permeable, uptake can vary between cell types. Consider using a positive control for PKA activation (e.g., Forskolin) to confirm the responsiveness of your cells.
PKA Pathway Not Involved	- The cellular process under investigation may not be regulated by the PKA signaling pathway. - Use a PKA-specific inhibitor (e.g., Rp-cAMPS) in conjunction with Sp-8-Br-2'-O-Me-cAMPS to confirm that the observed effect is PKA-dependent.
High Endogenous Phosphodiesterase (PDE) Activity	- Although resistant, extremely high PDE activity could potentially have a minor impact. Consider co-treatment with a broad-spectrum PDE inhibitor like IBMX to maximize the intracellular concentration of the analog.

Issue 2: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Steps
Variability in Cell Culture	- Maintain consistent cell passage numbers and seeding densities between experiments. - Ensure cells are healthy and in the logarithmic growth phase at the time of treatment.
Inconsistent Compound Preparation	- Always prepare fresh working solutions from a validated stock solution immediately before each experiment. - Ensure thorough mixing of the compound in the media before adding it to the cells.
Incubation Time	- Optimize the incubation time for your specific assay. PKA activation can be rapid, but downstream effects may require longer incubation periods.

Quantitative Data Summary

Parameter	Sp-8-Br-2'-O-Me-cAMPS	8-Br-cAMP (for comparison)
Enzymatic Degradation (by PDEs)	High Resistance	Low to Moderate Resistance
Non-Enzymatic Hydrolysis in Aqueous Solution	Slow degradation over time at 37°C	Slow degradation over time at 37°C
Recommended Storage (Solid)	-20°C to -80°C	-20°C
Recommended Storage (Stock Solution in DMSO/Water)	-20°C to -80°C (aliquoted)	-20°C (aliquoted)

Experimental Protocols

Protocol 1: General Protocol for Cell Treatment

• Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to adhere and reach the desired confluency.

• Preparation of Working Solution: On the day of the experiment, thaw a single-use aliquot of the Sp-8-Br-2'-O-Me-cAMPS stock solution. Dilute the stock solution to the desired final concentration in pre-warmed, fresh cell culture medium.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the desired concentration of Sp-8-Br-2'-O-Me-cAMPS. Include appropriate vehicle controls (medium with the same concentration of the solvent used for the stock solution).

• Incubation: Incubate the cells for the desired period at 37°C in a humidified incubator with 5% CO2.

• Downstream Analysis: Following incubation, proceed with your specific downstream assays (e.g., Western blotting for phosphorylated proteins, gene expression analysis, or functional assays).

Protocol 2: Assessment of PKA Activation via Western Blotting for Phospho-CREB

• Cell Treatment: Treat cells with Sp-8-Br-2'-O-Me-cAMPS as described in Protocol 1 for a short duration (e.g., 15-60 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated CREB (p-CREB).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the chemiluminescent signal.

  • Strip the membrane and re-probe with an antibody for total CREB as a loading control.

• Analysis: Quantify the band intensities and normalize the p-CREB signal to the total CREB signal to determine the fold-change in phosphorylation upon treatment.

Visualizations

Caption: PKA Signaling Pathway Activation by Sp-8-Br-2'-O-Me-cAMPS.

Caption: General Experimental Workflow for using Sp-8-Br-2'-O-Me-cAMPS.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.stemcell.com [cdn.stemcell.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. biolog.de [biolog.de]
• 6. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]

Navigating the Nuances of Sp-8-Br-2'-O-Me-cAMPS Dissolution: A Technical Guide

For researchers and drug development professionals utilizing the novel cyclic adenosine (B11128) monophosphate (cAMP) analog, Sp-8-Br-2'-O-Me-cAMPS, proper dissolution of the powdered form is the critical first step to ensure experimental success. This technical support center provides a comprehensive guide to effectively dissolve this compound, troubleshoot common issues, and answer frequently asked questions, ensuring the integrity and efficacy of your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for Sp-8-Br-2'-O-Me-cAMPS powder?

A1: While specific solubility data for Sp-8-Br-2'-O-Me-cAMPS is not extensively published, based on structurally similar compounds like 8-Br-cAMP and Sp-8-Br-cAMPS, high-purity water and dimethyl sulfoxide (B87167) (DMSO) are the recommended starting solvents. The sodium salt form of related compounds is known to enhance water solubility.

Q2: The powder is not dissolving completely in water. What should I do?

A2: If you encounter solubility issues in water, several troubleshooting steps can be taken. First, ensure you are using the sodium salt form of the compound, if available, as it generally exhibits better aqueous solubility. Gentle warming of the solution to approximately 37°C and brief sonication or vortexing can also aid dissolution. If insolubility persists, preparing a concentrated stock solution in DMSO followed by serial dilution in your aqueous experimental buffer is a reliable alternative.

Q3: How should I store the stock solution of Sp-8-Br-2'-O-Me-cAMPS?

A3: Stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles. For long-term storage, it is recommended to keep these aliquots at -20°C. Based on data for similar compounds, aqueous stock solutions are generally stable for up to three months when stored at -20°C. It is also advisable to protect the solution from light.

Q4: Can I adjust the pH to improve solubility?

A4: For related cAMP analogs, solubility can sometimes be improved under slightly alkaline conditions. However, it is crucial to consider the pH stability of Sp-8-Br-2'-O-Me-cAMPS and the requirements of your experimental system. For some similar compounds, avoiding pH levels greater than 8.5 is recommended to prevent degradation. If you choose to adjust the pH, do so cautiously and in small increments, while monitoring for any signs of compound degradation.

Troubleshooting Guide

Encountering issues when dissolving Sp-8-Br-2'-O-Me-cAMPS powder can be a source of frustration. The following guide provides a systematic approach to resolving common problems.

Problem	Potential Cause	Recommended Solution
Powder is not dissolving or forming a suspension in aqueous buffer.	Insufficient solubility in the chosen buffer.	1. Try gentle warming (up to 37°C). 2. Use brief sonication or vortexing. 3. Prepare a concentrated stock solution in DMSO and then dilute it into the aqueous buffer.
Precipitation occurs after initial dissolution or upon cooling.	The solution is supersaturated at a lower temperature.	1. Re-warm the solution to see if the precipitate redissolves. 2. Prepare a less concentrated stock solution. 3. For experiments at room temperature or lower, consider using a solvent system with higher solubility, such as a DMSO stock diluted in buffer.
Solution appears cloudy or contains particulates.	Incomplete dissolution or presence of impurities.	1. Centrifuge the solution at a low speed to pellet any undissolved material. 2. Carefully aspirate the supernatant for use. 3. Consider filtering the solution through a 0.22 µm syringe filter, ensuring the filter material is compatible with your solvent.
Variability in experimental results.	Inconsistent concentration of the active compound due to poor dissolution or degradation.	1. Ensure complete dissolution before each experiment. 2. Prepare fresh stock solutions regularly. 3. Store stock solutions properly at -20°C in single-use aliquots.

Experimental Protocols

Protocol 1: Dissolution in Aqueous Buffer (Recommended for Sodium Salt Forms)

• Bring the Sp-8-Br-2'-O-Me-cAMPS powder and your chosen aqueous buffer (e.g., PBS, pH 7.2) to room temperature.

• Add the appropriate volume of buffer to the vial containing the powder to achieve the desired stock concentration.

• Gently agitate the vial by flicking or inverting it to initiate dissolution.

• If the powder does not fully dissolve, vortex the solution for 30-60 seconds.

• For persistent insolubility, place the vial in a water bath at 37°C for 5-10 minutes, followed by vortexing.

• Once fully dissolved, the solution should be clear.

• Aliquot the stock solution into sterile, light-protected microcentrifuge tubes for storage at -20°C.

Protocol 2: Dissolution in DMSO (for Preparing Concentrated Stock Solutions)

• Bring the Sp-8-Br-2'-O-Me-cAMPS powder and anhydrous, cell-culture grade DMSO to room temperature.

• Add the required volume of DMSO to the powder to create a concentrated stock solution (e.g., 10-50 mM).

• Vortex the solution until the powder is completely dissolved. The solution should be clear.

• For use in experiments, dilute the DMSO stock solution into your final aqueous buffer to the desired working concentration. Ensure the final DMSO concentration is compatible with your experimental system (typically ≤ 0.5%).

• Aliquot the remaining DMSO stock solution and store at -20°C.

Signaling Pathway and Experimental Workflow Diagrams

To further aid in experimental design and troubleshooting, the following diagrams illustrate the logical workflow for dissolving Sp-8-Br-2'-O-Me-cAMPS and its role in activating the Epac signaling pathway.

Caption: Troubleshooting workflow for dissolving Sp-8-Br-2'-O-Me-cAMPS powder.

Caption: Simplified signaling pathway of Sp-8-Br-2'-O-Me-cAMPS via Epac activation.

Technical Support Center: Sp-8-Br-2'-O-Me-cAMPS Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Sp-8-Br-2'-O-Me-cAMPS.

Frequently Asked Questions (FAQs)

Q1: What is Sp-8-Br-2'-O-Me-cAMPS and what is its primary mechanism of action?

Sp-8-Br-2'-O-Me-cAMPS is a chemically modified analog of cyclic adenosine (B11128) monophosphate (cAMP). Its modifications are designed to enhance its experimental utility:

• Sp-isomer and 8-Bromo (8-Br) substitution: These modifications increase the compound's lipophilicity, making it more membrane-permeant compared to cAMP. They also generally enhance its ability to activate Protein Kinase A (PKA).

• 2'-O-Methyl (2'-O-Me) substitution: This modification on the ribose ring selectively enhances the compound's ability to activate the Exchange Protein directly Activated by cAMP (Epac), while reducing its affinity for PKA.

Therefore, Sp-8-Br-2'-O-Me-cAMPS is primarily considered an Epac activator with potential for some PKA interaction. Its resistance to degradation by phosphodiesterases (PDEs) ensures a more sustained cellular response compared to endogenous cAMP.

Q2: What is the appropriate vehicle for dissolving and using Sp-8-Br-2'-O-Me-cAMPS in cell culture experiments?

Due to its lipophilic nature, Sp-8-Br-2'-O-Me-cAMPS is often dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution. This stock is then diluted to the final working concentration in the cell culture medium.

Important Considerations for Vehicle Control:

• Always include a vehicle control group in your experiments. This group should be treated with the same final concentration of DMSO as the experimental groups.

• The final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally below 0.1% , as higher concentrations can have cytotoxic or off-target effects.[1]

• If you observe unexpected effects in both your treated and vehicle control groups, consider performing a dose-response experiment with the vehicle alone to determine its potential impact on your specific cell type and assay.

Q3: How can I distinguish between on-target Epac activation and potential off-target effects?

Dissecting the specific signaling pathway activated by Sp-8-Br-2'-O-Me-cAMPS is crucial for accurate data interpretation. Here are several strategies:

• Pharmacological Inhibition: Use specific inhibitors for PKA (e.g., H89, KT5720) and Epac (e.g., ESI-09) in conjunction with Sp-8-Br-2'-O-Me-cAMPS. If the observed effect is blocked by an Epac inhibitor but not a PKA inhibitor, it is likely mediated by Epac.

• Use of Selective Analogs: Compare the effects of Sp-8-Br-2'-O-Me-cAMPS with other cAMP analogs that have different selectivities. For example, 8-pCPT-2'-O-Me-cAMP is a well-characterized Epac-selective agonist, while Sp-8-Br-cAMPS is a potent PKA activator.

• Downstream Effector Analysis: Measure the activation of known downstream effectors of Epac (e.g., Rap1 activation) and PKA (e.g., CREB phosphorylation) to confirm which pathway is being stimulated.

• Gene Knockdown/Knockout: In systems where it is feasible, using siRNA or CRISPR/Cas9 to reduce the expression of Epac or PKA can provide definitive evidence for the involvement of these proteins.

Troubleshooting Guides

Problem 1: Inconsistent or No Response to Sp-8-Br-2'-O-Me-cAMPS Treatment

Possible Cause	Troubleshooting Steps
Compound Degradation	Ensure the compound is stored correctly (typically at -20°C or lower, protected from light and moisture). Prepare fresh stock solutions regularly and avoid repeated freeze-thaw cycles.
Incorrect Concentration	Verify the calculations for your stock and working solutions. Perform a dose-response experiment to determine the optimal concentration for your specific cell type and assay.
High Phosphodiesterase (PDE) Activity	Although resistant, very high PDE activity in your cells could still lead to some degradation. Consider co-treatment with a broad-spectrum PDE inhibitor like IBMX.
Low Cellular Uptake	While designed to be membrane-permeant, uptake can vary between cell types. If poor uptake is suspected, consider using a commercially available acetoxymethyl (AM) ester-modified version of a similar compound, which can enhance cell permeability.
Cell Health and Confluency	Ensure cells are healthy, within a low passage number, and at an appropriate confluency for your experiment. Stressed or overly confluent cells may not respond optimally.

Problem 2: High Background or Off-Target Effects

Possible Cause	Troubleshooting Steps
Vehicle (DMSO) Effects	As detailed in the FAQs, always include a vehicle control. If the vehicle control shows a significant effect, reduce the final DMSO concentration or test an alternative solvent.
Activation of PKA Pathway	Although designed for Epac selectivity, cross-activation of PKA can occur, especially at higher concentrations. Use a PKA-specific inhibitor to block this pathway and observe if the off-target effect is diminished.
Activation of Other cAMP-Binding Proteins	Other proteins, such as cyclic nucleotide-gated (CNG) ion channels, can be activated by cAMP analogs. Review the literature for potential interactions in your experimental system.
Compound Purity	Ensure you are using a high-purity compound from a reputable supplier. Impurities could be responsible for unexpected biological activity.

Experimental Protocols

General Protocol for Cell Treatment with Sp-8-Br-2'-O-Me-cAMPS

• Stock Solution Preparation:

  • Dissolve Sp-8-Br-2'-O-Me-cAMPS in sterile DMSO to create a 10 mM stock solution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Cell Seeding:

  • Seed your cells of interest in the appropriate culture plates or flasks at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

  • Allow the cells to adhere and recover for 24 hours before treatment.

• Treatment Preparation:

  • On the day of the experiment, thaw an aliquot of the Sp-8-Br-2'-O-Me-cAMPS stock solution.

  • Prepare serial dilutions of the stock solution in your complete cell culture medium to achieve the desired final concentrations.

  • Prepare a vehicle control by diluting DMSO in the complete cell culture medium to the same final concentration as the highest concentration of the drug treatment.

• Cell Treatment:

  • Carefully remove the existing medium from the cells.

  • Add the medium containing the different concentrations of Sp-8-Br-2'-O-Me-cAMPS or the vehicle control to the respective wells.

  • Incubate the cells for the desired period (e.g., 30 minutes, 1 hour, 24 hours) under standard culture conditions (37°C, 5% CO2).

• Downstream Analysis:

  • Following incubation, harvest the cells for your intended downstream analysis (e.g., Western blotting for protein phosphorylation, gene expression analysis, cell viability assay).

Data Presentation

Table 1: Illustrative Data for a Vehicle Control Experiment on Cell Viability

This table shows example data from an MTT assay assessing the effect of the vehicle (DMSO) on the viability of a hypothetical cell line.

Treatment Group	DMSO Concentration (%)	Absorbance (OD 570 nm) (Mean ± SD)	Cell Viability (% of Untreated Control)
Untreated Control	0	1.25 ± 0.08	100
Vehicle Control 1	0.01	1.23 ± 0.07	98.4
Vehicle Control 2	0.1	1.21 ± 0.09	96.8
Vehicle Control 3	0.5	1.10 ± 0.11	88.0
Vehicle Control 4	1.0	0.85 ± 0.15	68.0

Table 2: Example Data for Sp-8-Br-2'-O-Me-cAMPS Treatment on a Downstream Effector

This table illustrates a hypothetical experiment measuring the activation of Rap1 (a downstream effector of Epac) in response to Sp-8-Br-2'-O-Me-cAMPS treatment.

Treatment Group	Concentration (µM)	Rap1-GTP Level (Fold Change vs. Vehicle) (Mean ± SD)
Vehicle Control (0.1% DMSO)	0	1.0 ± 0.1
Sp-8-Br-2'-O-Me-cAMPS	1	2.5 ± 0.3
Sp-8-Br-2'-O-Me-cAMPS	10	5.2 ± 0.6
Sp-8-Br-2'-O-Me-cAMPS	50	5.5 ± 0.5
Sp-8-Br-2'-O-Me-cAMPS + ESI-09 (Epac Inhibitor)	50 + 10	1.2 ± 0.2

Visualizations

Caption: Signaling pathway of Sp-8-Br-2'-O-Me-cAMPS.

Caption: General experimental workflow for cell treatment.

Caption: Troubleshooting decision-making process.

References

• 1. researchgate.net [researchgate.net]

minimizing non-specific effects of Sp-8-Br-2'-O-Me-cAMPS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific effects when using the Epac-selective activator, Sp-8-Br-2'-O-Me-cAMPS.

Understanding the Mechanism of Action

Sp-8-Br-2'-O-Me-cAMPS is a cAMP analog designed for the specific activation of the Exchange protein directly activated by cAMP (Epac), a guanine (B1146940) nucleotide exchange factor for the small GTPase Rap1.[1] Unlike many other cAMP analogs, it does not activate Protein Kinase A (PKA), which is a crucial feature for dissecting cAMP signaling pathways.[1] Activation of Epac by Sp-8-Br-2'-O-Me-cAMPS leads to a conformational change in the Epac protein, enabling it to catalyze the exchange of GDP for GTP on Rap1, thereby activating it.

dot

Caption: Activation of the Epac signaling pathway by Sp-8-Br-2'-O-Me-cAMPS.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using Sp-8-Br-2'-O-Me-cAMPS over other cAMP analogs like 8-Br-cAMP?

A1: The primary advantage of Sp-8-Br-2'-O-Me-cAMPS is its high selectivity for Epac over PKA.[1] Many cellular responses to cAMP are mediated by either PKA or Epac, and using a selective activator allows for the specific investigation of Epac-mediated signaling pathways without the confounding effects of PKA activation. 8-Br-cAMP, for instance, activates both PKA and Epac.[2]

Q2: At what concentration should I use Sp-8-Br-2'-O-Me-cAMPS?

A2: The optimal concentration is cell-type and context-dependent and should be determined empirically through a dose-response experiment. For the closely related and more extensively studied Epac activator, 8-pCPT-2'-O-Me-cAMP, an EC50 of 2.2 µM for Epac1 activation has been reported.[3][4] A starting concentration in the low micromolar range (e.g., 1-10 µM) is a reasonable starting point for most cell-based assays.

Q3: How should I prepare and store Sp-8-Br-2'-O-Me-cAMPS?

A3: It is recommended to prepare a concentrated stock solution in an appropriate solvent, such as DMSO or water. For the similar compound 8-Bromo-cAMP, it is advised to prepare stock solutions fresh and store them at -20°C, with aliquoting to avoid repeated freeze-thaw cycles.[5] Long-term storage should be at -20°C or lower, protected from light and moisture.

Q4: Is Sp-8-Br-2'-O-Me-cAMPS cell-permeable?

A4: Yes, the modifications to the cAMP molecule, including the 8-Bromo and 2'-O-Methyl groups, increase its lipophilicity, making it membrane-permeant. For even greater cell permeability, the acetoxymethyl (AM) ester version, 8-Br-2'-O-Me-cAMP-AM, is available, which is cleaved by intracellular esterases to release the active compound.[6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpected or off-target effects observed.	1. Activation of PKA at high concentrations: While highly selective, at very high concentrations, some Epac activators may show slight PKA activation.[4] 2. Metabolite effects: Metabolites of cAMP analogs can sometimes have off-target effects. 3. Non-specific effects of the compound: At high concentrations, any compound can have non-specific interactions.	1. Perform a dose-response curve: Determine the lowest effective concentration that elicits the desired Epac-mediated response. 2. Use a PKA inhibitor as a control: Co-incubate with a PKA inhibitor (e.g., H89, KT5720) to confirm the observed effect is PKA-independent.[4] 3. Assess PKA substrate phosphorylation: Perform a Western blot for a known PKA substrate (e.g., phospho-CREB Ser133) to confirm the absence of PKA activation.
No observable effect.	1. Insufficient concentration: The concentration used may be too low for your specific cell type or experimental conditions. 2. Compound degradation: Improper storage or handling may have led to the degradation of the compound. 3. Low Epac expression: The cell type you are using may not express sufficient levels of Epac. 4. Inefficient cellular uptake: While cell-permeable, uptake can vary between cell types.	1. Increase the concentration: Titrate the concentration of Sp-8-Br-2'-O-Me-cAMPS upwards. 2. Use fresh compound: Prepare a fresh stock solution and handle it according to the manufacturer's recommendations. 3. Verify Epac expression: Check for Epac1 and Epac2 expression in your cells using Western blot or qPCR. 4. Use the AM version: Consider using 8-Br-2'-O-Me-cAMP-AM for enhanced cell permeability.[6]
High background or cytotoxicity.	1. Concentration is too high: Excessive concentrations can lead to off-target effects and cellular stress. 2. Solvent toxicity: The solvent used for the stock solution (e.g., DMSO) may be causing cytotoxicity at the final concentration. 3. Prolonged incubation: Long exposure times can lead to cytotoxicity.	1. Lower the concentration: Use the lowest effective concentration determined from your dose-response experiments. 2. Include a vehicle control: Always run a control with the same final concentration of the solvent. 3. Perform a time-course experiment: Determine the optimal incubation time to achieve the desired effect with minimal toxicity. 4. Assess cell viability: Use a standard cell viability assay (e.g., MTT, trypan blue exclusion) to determine the cytotoxic concentration in your system.
Results are inconsistent or not reproducible.	1. Variability in cell culture: Differences in cell passage number, confluency, or health can affect the response. 2. Inconsistent compound preparation: Variations in stock solution preparation and dilution can lead to different effective concentrations. 3. Phosphodiesterase (PDE) activity: Endogenous PDEs can degrade cAMP analogs, although Sp-8-Br-2'-O-Me-cAMPS is more resistant than cAMP.	1. Standardize cell culture protocols: Use cells within a consistent passage number range and ensure consistent plating densities. 2. Prepare fresh dilutions for each experiment: Avoid repeated use of diluted solutions. 3. Consider using a PDE inhibitor: In some cases, co-incubation with a broad-spectrum PDE inhibitor like IBMX may be necessary, but be aware of its own potential off-target effects.

Quantitative Data Summary

The following table summarizes the known activation constants for the closely related Epac activator, 8-pCPT-2'-O-Me-cAMP, which can serve as a reference for Sp-8-Br-2'-O-Me-cAMPS.

Compound	Target Protein	Parameter	Value	Reference
8-pCPT-2'-O-Me-cAMP	Epac1	EC50	2.2 µM	[3][4]
8-pCPT-2'-O-Me-cAMP	PKA	EC50	>100 µM	[4]

Experimental Protocols

Key Control Experiments Workflow

To ensure the observed effects are specifically mediated by Epac, a series of control experiments should be performed.

dot

Caption: A logical workflow for validating the specificity of Sp-8-Br-2'-O-Me-cAMPS effects.

Protocol 1: Rap1 Activation Assay (Pull-down)

This assay is crucial to confirm that Sp-8-Br-2'-O-Me-cAMPS is activating its direct target, Epac, by measuring the increase in the active, GTP-bound form of Rap1.

Materials:

• Cells of interest

• Sp-8-Br-2'-O-Me-cAMPS

• Ice-cold PBS

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100, 10 mM MgCl2, supplemented with protease and phosphatase inhibitors)

• RalGDS-RBD (Rap binding domain) fused to GST and coupled to agarose (B213101) beads

• 2x SDS-PAGE sample buffer

• Anti-Rap1 antibody

• Appropriate secondary antibody

Procedure:

• Cell Treatment: Plate and culture cells to the desired confluency. Treat cells with Sp-8-Br-2'-O-Me-cAMPS at the desired concentration and for the appropriate time. Include a vehicle-treated control.

• Lysis: Aspirate the culture medium and wash the cells once with ice-cold PBS. Lyse the cells by adding ice-cold Lysis Buffer and scraping.

• Clarification: Centrifuge the lysates at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Determine the protein concentration of the supernatant.

• Pull-down: Incubate equal amounts of protein from each sample with GST-RalGDS-RBD agarose beads for 1 hour at 4°C with gentle rotation.

• Washing: Pellet the beads by centrifugation and wash them three times with Lysis Buffer to remove non-specifically bound proteins.

• Elution: After the final wash, remove all supernatant and resuspend the beads in 2x SDS-PAGE sample buffer. Boil the samples for 5 minutes to elute the bound proteins.

• Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and probe with an anti-Rap1 antibody to detect the amount of activated Rap1.

Protocol 2: Western Blot for Phospho-PKA Substrates

This protocol is a key negative control to demonstrate that Sp-8-Br-2'-O-Me-cAMPS is not activating the PKA pathway.

Materials:

• Cell lysates prepared as in the Rap1 activation assay.

• Antibody against a phosphorylated PKA substrate (e.g., anti-phospho-CREB at Ser133).

• Antibody against the total protein of the chosen substrate (e.g., anti-CREB) for loading control.

• Appropriate secondary antibodies.

• Positive control: a known PKA activator (e.g., Forskolin or 8-Br-cAMP).

Procedure:

• Sample Preparation: Prepare cell lysates from cells treated with Sp-8-Br-2'-O-Me-cAMPS, a vehicle control, and a positive control for PKA activation.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate the proteins, and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against the phospho-PKA substrate overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing (Optional): The membrane can be stripped and re-probed with an antibody against the total protein to confirm equal loading.

By following these guidelines and performing the recommended control experiments, researchers can confidently use Sp-8-Br-2'-O-Me-cAMPS to specifically investigate the role of Epac in their experimental systems while minimizing the risk of non-specific effects.

References

• 1. biolog.de [biolog.de]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.stemcell.com [cdn.stemcell.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Sp-8-Br-2'-O-Me-cAMPS quality control and purity check

This technical support center provides troubleshooting guides and FAQs for the quality control and purity assessment of Sp-8-Br-2'-O-Me-cAMPS . The information is tailored for researchers, scientists, and drug development professionals.

Disclaimer: Specific quality control data and validated analytical protocols for Sp-8-Br-2'-O-Me-cAMPS are not widely available in public literature. The following guidance is based on established principles for analogous 2'-O-methylated cAMP analogs and general quality control procedures for similar chemical entities.

Frequently Asked Questions (FAQs)

Q1: What is Sp-8-Br-2'-O-Me-cAMPS, and what is its expected primary mechanism of action?

A1: Sp-8-Br-2'-O-Me-cAMPS (Sp-8-Bromo-2'-O-methyladenosine-3',5'-cyclic monophosphorothioate) is a chemically modified analog of cyclic adenosine (B11128) monophosphate (cAMP). Based on its structural modifications, it is designed to be a selective activator of the Exchange Protein directly Activated by cAMP (Epac) .[1][2]

• The 2'-O-methyl group on the ribose is a key modification known to confer high selectivity for Epac over Protein Kinase A (PKA).[1]

• The 8-Bromo modification increases the compound's lipophilicity, which can improve membrane permeability compared to unmodified cAMP.[3]

• The Sp-phosphorothioate modification makes the compound resistant to degradation by most phosphodiesterases (PDEs), ensuring a more sustained intracellular concentration.[4][5]

Unlike its counterpart Sp-8-Br-cAMPS, which is a potent PKA activator, Sp-8-Br-2'-O-Me-cAMPS should be used to study PKA-independent, Epac-mediated signaling pathways.[4][6]

Q2: What are the most critical potential impurities to be aware of in a new lot of Sp-8-Br-2'-O-Me-cAMPS?

A2: The most critical potential impurities include:

• Rp-diastereomer (Rp-8-Br-2'-O-Me-cAMPS): This is the isomer of your compound. While the Sp-isomer is an activator, the Rp-isomer of phosphorothioate-based cAMP analogs typically acts as a competitive antagonist.[7] Its presence can lead to a significant underestimation of the biological activity of your compound.

• Degradation Products: Hydrolysis can lead to the formation of non-cyclic products or loss of the bromo or methyl groups.

• Residual Solvents and Starting Materials: Impurities from the synthesis and purification process may be present.

Q3: How should I prepare and store stock solutions of Sp-8-Br-2'-O-Me-cAMPS?

A3: Proper handling and storage are crucial to maintain the compound's integrity.

• Reconstitution: The sodium salt form is generally soluble in aqueous buffers. For other forms, or to create a concentrated stock, use a high-purity organic solvent like DMSO. For a 10 mM stock solution of the sodium salt (MW ≈ 460.1 g/mol ), dissolve 1 mg in 217.3 µL of solvent.

• Storage: Store the solid compound at -20°C or below, protected from light and moisture.[8] Once reconstituted, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C for long-term stability.[9]

Q4: How can I experimentally confirm that the observed cellular effects are mediated by Epac and not PKA?

A4: To validate the signaling pathway, a multi-pronged approach is recommended:

• Pharmacological Controls:

  • Use a PKA-specific inhibitor (e.g., H-89, KT5720) in parallel with your experiment. The effect of Sp-8-Br-2'-O-Me-cAMPS should persist.[10]

  • Use a selective PKA activator (e.g., Sp-8-Br-cAMPS) as a control to confirm that the observed effect is distinct from a PKA-driven response.[6]

• Direct Downstream Assays: The primary downstream target of Epac is the small GTPase Rap1. Perform a Rap1 Activation Assay to directly measure the engagement of the Epac pathway.[9][11][12] An increase in GTP-bound Rap1 following treatment is a strong indicator of Epac activation.

• Knockdown/Knockout Models: If available, use cell lines with siRNA or CRISPR-mediated knockdown of Epac1 or Epac2 to confirm that the biological response is diminished or abolished.

Quantitative Data Summary

Compound	Primary Target(s)	Parameter	Value	Selectivity Profile
Sp-8-Br-cAMPS	PKA	EC₅₀	360 nM[6]	Potent PKA Activator
8-Br-cAMP	PKA & Epac	-	-	Non-selective Activator[3][13]
8-pCPT-2'-O-Me-cAMP	Epac	EC₅₀ (Epac1)	~2.2 µM	Highly selective Epac activator over PKA[1]
Sp-8-BnT-2'-O-Me-cAMPS ("S-223")	Epac2	AC₅₀ (Epac2)	1.5 µM[14][15]	Potent Epac2 activator; discriminates against Epac1 and is a very poor PKA activator[14][15]

Note: A lower EC₅₀ or AC₅₀ value indicates higher potency.

Troubleshooting Guides

Issue 1: No or Weak Cellular Response

Possible Cause	Troubleshooting Steps
Compound Degradation	1. Verify purity with HPLC. 2. Use a fresh vial or a newly purchased lot from a reputable supplier. 3. Prepare fresh stock solutions for each experiment.
Insufficient Concentration	1. Perform a dose-response experiment to determine the optimal concentration. 2. Remember that concentrations required in cell-based assays are often significantly higher than in vitro biochemical assays.
Low Cell Permeability	1. Increase the incubation time. 2. If available, consider using an acetoxymethyl (AM) ester version of the compound (e.g., Sp-8-Br-2'-O-Me-cAMPS-AM), which is designed for enhanced cell permeability.[5][16]
Epac Not Involved	1. Confirm that the target cells express Epac1 and/or Epac2. 2. The specific cellular process under investigation may be independent of the Epac signaling pathway.

Issue 2: Unexpected or Off-Target Effects

Possible Cause	Troubleshooting Steps
PKA Activation	1. Although designed for Epac selectivity, very high concentrations might activate PKA. 2. Lower the compound concentration. 3. Co-treat with a PKA inhibitor (e.g., H-89) to see if the unexpected effect is reversed.[10]
Presence of Impurities	1. Check the Certificate of Analysis (CoA) for purity. 2. Analyze the lot using HPLC to check for the presence of the antagonistic Rp-isomer or other impurities.
PDE Inhibition	1. Some cAMP analogs can inhibit certain phosphodiesterases at high concentrations. 2. Measure intracellular cAMP levels; an unexpected increase may suggest PDE inhibition.[9]

Experimental Protocols

Protocol 1: HPLC Purity Assessment (Representative Method)

This protocol provides a starting point for developing a method to assess the purity of Sp-8-Br-2'-O-Me-cAMPS.

• Instrumentation: HPLC system with a UV detector and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Solvent B: Acetonitrile.

• Gradient Elution:

  • Start with 5% Solvent B for 2 minutes.

  • Ramp to 50% Solvent B over 15 minutes.

  • Wash with 95% Solvent B for 3 minutes.

  • Return to 5% Solvent B and re-equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 264 nm.[3]

• Sample Preparation: Dissolve the compound in water or mobile phase A to a concentration of approximately 0.1 mg/mL.

• Expected Results: A pure sample should yield a single, sharp peak. The presence of additional peaks may indicate impurities. The Rp-isomer, if present, would likely elute very close to the Sp-isomer peak, requiring a high-resolution column and optimized gradient for separation.[17]

Protocol 2: Mass Spectrometry for Identity Confirmation

This protocol confirms the compound's identity by verifying its molecular weight.

• Instrumentation: Liquid Chromatography-Mass Spectrometry (LC-MS) system, preferably with a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Chromatography: Use a reversed-phase LC method (similar to the HPLC protocol) to introduce the sample.

• Ionization: Electrospray Ionization (ESI) in negative ion mode.

• Mass Analysis:

  • Expected Molecular Formula (Sodium Salt): C₁₁H₁₂BrN₅O₅PS · Na

  • Expected Monoisotopic Mass: ~459.94 g/mol

  • Expected m/z: Look for the [M-Na]⁻ ion at m/z ≈ 437.96.

• Expected Results: A pure sample will show a strong signal corresponding to the expected mass-to-charge ratio at the compound's retention time.

Protocol 3: NMR for Structural Verification

NMR is typically performed by the manufacturer to confirm the structure. A researcher would use this data from the CoA to verify the compound's identity.

• ¹H NMR: Provides information on the proton environments, confirming the presence of the adenosine base, ribose sugar (including the 2'-O-methyl group), and absence of major organic impurities.

• ³¹P NMR: Crucial for phosphorothioate (B77711) compounds. A single peak in the expected chemical shift range confirms the presence of the phosphorothioate group and the absence of phosphate (B84403) impurities.

• ¹³C NMR: Confirms the carbon skeleton of the molecule.[18][19]

Visualizations

Caption: Expected signaling pathway for the Epac activator Sp-8-Br-2'-O-Me-cAMPS.

Caption: Quality control workflow for a new lot of Sp-8-Br-2'-O-Me-cAMPS.

Caption: Troubleshooting decision tree for a lack of cellular response.

References

• 1. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. biolog.de [biolog.de]
• 4. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]
• 5. Sp-8-Br-cAMPS-AM BIOLOG Life Science Institute [biolog.de]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Rp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]
• 8. Enzo Life Sciences 8-Bromoadenosine 3',5'-cyclic Monophosphothioate, Sp-Isomer | Fisher Scientific [fishersci.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. cellbiolabs.com [cellbiolabs.com]
• 12. content.abcam.com [content.abcam.com]
• 13. 8-Br-cAMP / 8-Bromo-cAMP BIOLOG Life Science Institute [biolog.de]
• 14. Selective small-molecule EPAC activators - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. 8-Br-2'-O-Me-cAMP-AM BIOLOG Life Science Institute [biolog.de]
• 17. benchchem.com [benchchem.com]
• 18. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 19. organicchemistrydata.org [organicchemistrydata.org]

Reference Data & Comparative Studies

A Comparative Guide to Sp-8-Br-2'-O-Me-cAMPS and Sp-8-Br-cAMPS Activity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cyclic adenosine (B11128) monophosphate (cAMP) signaling research, the use of synthetic analogs is pivotal for dissecting the roles of its primary effectors: Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (EPAC). This guide provides an objective comparison of two such analogs, Sp-8-Br-2'-O-Me-cAMPS and Sp-8-Br-cAMPS, focusing on their differential activity, supported by experimental data and detailed methodologies.

Executive Summary

Sp-8-Br-cAMPS is a potent activator of Protein Kinase A (PKA), a key enzyme in numerous cellular processes. In contrast, Sp-8-Br-2'-O-Me-cAMPS is a selective activator of the Exchange protein directly activated by cAMP (EPAC), a guanine (B1146940) nucleotide exchange factor for the Rap family of small G proteins. The selectivity of Sp-8-Br-2'-O-Me-cAMPS for EPAC is conferred by the 2'-O-methylation of the ribose ring, which sterically hinders its binding to and activation of PKA. This differential activity makes these two compounds valuable tools for independently probing the PKA and EPAC signaling pathways.

Quantitative Comparison of Activity

The following table summarizes the half-maximal effective concentrations (EC50) for the activation of PKA and EPAC by Sp-8-Br-cAMPS and a closely related 2'-O-methylated analog.

Compound	Target	EC50	Reference
Sp-8-Br-cAMPS	PKA	360 nM	[1]
EPAC	Data not available
8-pCPT-2'-O-Me-cAMP *	EPAC1	2.2 µM
PKA	Weak activator

Signaling Pathways

The differential activation of PKA and EPAC by these two analogs leads to the engagement of distinct downstream signaling cascades.

Figure 1: Differential signaling pathways of Sp-8-Br-cAMPS and Sp-8-Br-2'-O-Me-cAMPS.

Experimental Protocols

To aid researchers in their experimental design, detailed protocols for key assays are provided below.

In Vitro PKA Kinase Activity Assay

This protocol outlines a common method to determine the potency of cAMP analogs in activating PKA.

Principle: The assay measures the transfer of the terminal phosphate (B84403) from ATP to a specific peptide substrate by the catalytic subunit of PKA. The amount of phosphorylated substrate is then quantified.

Materials:

• Purified recombinant PKA catalytic subunit

• PKA substrate peptide (e.g., Kemptide, LRRASLG)

• [γ-³²P]ATP or non-radioactive ATP for colorimetric/luminescent detection methods

• Kinase reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂)

• Sp-8-Br-cAMPS and Sp-8-Br-2'-O-Me-cAMPS

• Phosphocellulose paper and scintillation counter (for radioactive assay) or specific antibodies and detection reagents (for non-radioactive assays)

Procedure:

• Prepare serial dilutions of Sp-8-Br-cAMPS and Sp-8-Br-2'-O-Me-cAMPS.

• In a microcentrifuge tube or 96-well plate, combine the kinase reaction buffer, PKA substrate peptide, and the cAMP analog.

• Initiate the reaction by adding ATP (spiked with [γ-³²P]ATP for the radioactive method).

• Add the PKA catalytic subunit to start the kinase reaction.

• Incubate the reaction at 30°C for a predetermined time (e.g., 10-30 minutes).

• Stop the reaction (e.g., by adding a high concentration of EDTA or spotting onto phosphocellulose paper).

• Quantify the amount of phosphorylated substrate. For the radioactive method, wash the phosphocellulose paper to remove unincorporated [γ-³²P]ATP and measure the incorporated radioactivity using a scintillation counter. For non-radioactive methods, follow the manufacturer's instructions for the specific detection kit (e.g., ELISA-based with a phospho-specific antibody).

• Plot the PKA activity against the log of the analog concentration to determine the EC50 value.

Figure 2: Experimental workflow for the in vitro PKA kinase activity assay.

EPAC Activation Assay using Fluorescence Resonance Energy Transfer (FRET)

This protocol describes a cell-based assay to measure the activation of EPAC by cAMP analogs using a genetically encoded FRET-based biosensor.

Principle: A FRET-based EPAC biosensor consists of EPAC flanked by a donor (e.g., CFP) and an acceptor (e.g., YFP) fluorophore. In the inactive state, the fluorophores are in close proximity, resulting in a high FRET signal. Upon binding of a cAMP analog, EPAC undergoes a conformational change, increasing the distance between the fluorophores and leading to a decrease in the FRET signal.

Materials:

• Mammalian cell line (e.g., HEK293)

• Expression vector for a FRET-based EPAC biosensor (e.g., pCEP4-Epac1-camps)

• Cell culture medium and reagents

• Transfection reagent

• Sp-8-Br-cAMPS and Sp-8-Br-2'-O-Me-cAMPS

• Fluorescence microscope or plate reader capable of measuring FRET

Procedure:

• Seed the cells in a suitable imaging dish or multi-well plate.

• Transfect the cells with the EPAC FRET biosensor expression vector.

• Allow 24-48 hours for biosensor expression.

• Replace the culture medium with an appropriate imaging buffer.

• Acquire baseline FRET measurements by exciting the donor fluorophore and measuring the emission of both the donor and acceptor fluorophores.

• Add serial dilutions of Sp-8-Br-cAMPS or Sp-8-Br-2'-O-Me-cAMPS to the cells.

• Monitor the change in the FRET ratio (acceptor emission / donor emission) over time.

• Plot the change in FRET ratio against the log of the analog concentration to determine the EC50 value.

Figure 3: Experimental workflow for the FRET-based EPAC activation assay.

Conclusion

The distinct pharmacological profiles of Sp-8-Br-cAMPS and Sp-8-Br-2'-O-Me-cAMPS make them indispensable tools for the specific investigation of PKA- and EPAC-mediated signaling pathways. While Sp-8-Br-cAMPS serves as a potent PKA agonist, the 2'-O-methyl modification in Sp-8-Br-2'-O-Me-cAMPS effectively ablates PKA activation while retaining its ability to activate EPAC. The careful selection and application of these analogs, guided by the quantitative data and experimental protocols provided herein, will enable researchers to accurately dissect the complex and multifaceted roles of cAMP in cellular physiology and pathophysiology.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Sp-8-Br-2'-O-Me-cAMPS and 8-Br-cAMP: Choosing the Right Tool for cAMP Signaling Research

For Researchers, Scientists, and Drug Development Professionals

Cyclic adenosine (B11128) monophosphate (cAMP) is a fundamental second messenger that orchestrates a vast array of cellular processes. To dissect its complex signaling networks, researchers rely on synthetic analogs that can permeate cell membranes and activate downstream effectors. Among the most widely used are 8-Bromoadenosine-3',5'-cyclic monophosphate (8-Br-cAMP) and the more specialized Sp-8-Br-2'-O-Me-cAMPS. This guide provides an objective, data-supported comparison to inform the selection of the appropriate analog for specific experimental needs.

While both molecules are cell-permeable activators within the cAMP signaling cascade, their utility differs significantly due to structural modifications that dictate target selectivity and metabolic stability. 8-Br-cAMP is a well-established, non-selective activator of the two primary cAMP effectors: Protein Kinase A (PKA) and Exchange Protein directly Activated by cAMP (Epac).[1][2][3] In contrast, Sp-8-Br-2'-O-Me-cAMPS is engineered for high specificity, leveraging its key structural features—a phosphorothioate (B77711) (Sp) modification for enzymatic resistance and a 2'-O-methyl (2'-O-Me) group to selectively activate Epac proteins with minimal PKA engagement.

Quantitative Comparison of Key Properties

The functional differences between Sp-8-Br-2'-O-Me-cAMPS and 8-Br-cAMP are rooted in their chemical structures, which influence their interaction with target proteins and resistance to degradation.

Property	Sp-8-Br-2'-O-Me-cAMPS	8-Br-cAMP	Key Takeaway
Primary Target(s)	Exchange Protein Activated by cAMP (Epac)	Protein Kinase A (PKA) and Epac	Sp-8-Br-2'-O-Me-cAMPS is highly selective for Epac, whereas 8-Br-cAMP is a non-selective activator of both major cAMP effectors.[1][2][4]
PKA Activation	Very low / negligible	Potent Activator	The 2'-O-Me modification sterically hinders binding to PKA, making Sp-8-Br-2'-O-Me-cAMPS ideal for studying PKA-independent pathways.[4]
Metabolic Stability	High (PDE Resistant)	Low (Slowly metabolized by PDEs)	The Sp-phosphorothioate modification protects against hydrolysis by phosphodiesterases (PDEs), ensuring sustained intracellular concentrations.[1]
Cell Permeability	Moderate to High	Moderate	Both analogs are more lipophilic than cAMP, allowing passive diffusion across the cell membrane.[1][5]
Typical Use Case	Isolating Epac-specific signaling pathways	General activation of cAMP signaling pathways	Choose Sp-8-Br-2'-O-Me-cAMPS to study Epac's role in processes like cell adhesion, exocytosis, or Rap1 activation.[6] Use 8-Br-cAMP for broad simulation of a cAMP response.[7][8]

Signaling Pathways and Differential Activation

The choice between these analogs depends entirely on which branch of the cAMP signaling pathway a researcher aims to investigate. 8-Br-cAMP will trigger both PKA- and Epac-dependent events, while Sp-8-Br-2'-O-Me-cAMPS allows for the specific interrogation of the Epac branch.

Caption: Canonical cAMP signaling pathway.

The structural differences between the two analogs dictate their binding affinity for PKA and Epac, leading to distinct downstream signaling events.

Caption: Differential activation of PKA and Epac.

Supporting Experimental Data

The differential activation of PKA can be quantified using in vitro kinase assays. The following table presents illustrative data on the half-maximal effective concentration (EC50) required for PKA activation.

Compound	PKA Activation EC50	Source
Sp-8-Br-cAMPS	360 nM	MedChemExpress[9]
8-Br-cAMP	Micromolar range (cell-dependent)	General Literature[10]
Sp-8-BnT-2'-O-Me-cAMPS	Extremely poor PKA activator	BIOLOG Life Science Institute[4]
Note: Data for Sp-8-Br-cAMPS and the related Epac-selective analog Sp-8-BnT-2'-O-Me-cAMPS are used to illustrate the expected potencies. The phosphorothioate modification in Sp-8-Br-cAMPS enhances PKA activation potency over 8-Br-cAMP, while the 2'-O-Me group drastically reduces it.

Cell permeability is another critical factor for the efficacy of these analogs in cellular assays.

Compound	Cell Type	Intracellular Concentration (% of Extracellular)	Source
8-Br-cAMP	Rat C6 glioma cells	~8%	BenchChem[5]
Sp-cAMPS (general)	Varies by cell type	Generally higher than 8-Br-cAMP due to enhanced lipophilicity and stability	BenchChem[5]

Experimental Protocols

Protocol 1: PKA Activity Assay (In Vitro Kinase Assay)

This protocol provides a method to directly compare the ability of each analog to activate PKA.

Objective: To determine the concentration-dependent activation of purified PKA by Sp-8-Br-2'-O-Me-cAMPS and 8-Br-cAMP.

Materials:

• Purified recombinant PKA catalytic and regulatory subunits

• PKA substrate peptide (e.g., Kemptide)

• [γ-³²P]ATP or fluorescent ATP analog

• Kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mg/mL BSA)

• Varying concentrations of Sp-8-Br-2'-O-Me-cAMPS and 8-Br-cAMP

• Phosphocellulose paper or other separation matrix

• Scintillation counter or fluorescence plate reader

Procedure:

• Reconstitute PKA Holoenzyme: Combine PKA regulatory and catalytic subunits in a 1:1 molar ratio in kinase buffer and incubate on ice.

• Prepare Analog Dilutions: Create a serial dilution series for both 8-Br-cAMP and Sp-8-Br-2'-O-Me-cAMPS, ranging from nanomolar to high micromolar concentrations.

• Set Up Kinase Reaction: In a microcentrifuge tube or 96-well plate, combine the kinase reaction buffer, PKA holoenzyme, and the desired concentration of the test analog or vehicle control.

• Initiate Reaction: Add the PKA substrate peptide and [γ-³²P]ATP to start the reaction. Incubate at 30°C for 10-20 minutes.

• Stop Reaction: Terminate the reaction by adding a stop solution (e.g., 75 mM phosphoric acid).

• Quantify Phosphorylation: Spot the reaction mixture onto phosphocellulose paper. Wash the paper extensively to remove unincorporated [γ-³²P]ATP. Measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Plot the measured PKA activity against the log of the analog concentration. Use a non-linear regression model to calculate the EC50 for each compound.

Protocol 2: Measuring Intracellular Analog Permeability via HPLC

This protocol outlines a direct method to quantify the intracellular accumulation of each analog.[5]

Caption: Workflow for HPLC-based cell permeability assay.

Procedure:

• Cell Culture: Plate cells (e.g., HEK293, C6 glioma) in 6-well plates and grow to 80-90% confluency.[5]

• Treatment: Replace the medium with fresh medium containing a known extracellular concentration (e.g., 100 µM) of either 8-Br-cAMP or Sp-8-Br-2'-O-Me-cAMPS. Incubate for a defined period (e.g., 30 minutes).

• Cell Harvest: Rapidly aspirate the medium and wash the cell monolayer 3-4 times with ice-cold phosphate-buffered saline (PBS) to remove all extracellular analog.

• Lysis and Extraction: Add ice-cold 0.5 M perchloric acid to the cells to lyse them and precipitate proteins. Scrape the cells, collect the lysate, and centrifuge to pellet the protein.

• Sample Preparation: Neutralize the supernatant (which contains the intracellular small molecules) with potassium carbonate. Centrifuge to remove the precipitate.

• HPLC Analysis: Inject a known volume of the prepared sample onto a suitable reverse-phase HPLC column (e.g., C18). Use a UV detector set to the appropriate wavelength (~260 nm) to detect the analogs.

• Quantification: Run a standard curve with known concentrations of each analog to quantify the amount present in the cell extracts. Calculate the intracellular concentration based on the estimated cell volume.

Conclusion and Recommendations

The selection between Sp-8-Br-2'-O-Me-cAMPS and 8-Br-cAMP should be guided by the specific research question.

• Choose 8-Br-cAMP when the goal is to elicit a broad cellular response to elevated cAMP levels, activating all downstream pathways. It is a cost-effective and well-documented tool for studying general cAMP-dependent processes.[7] However, its susceptibility to PDE degradation and lack of target selectivity can complicate the interpretation of results, especially in long-term experiments.[1]

• Choose Sp-8-Br-2'-O-Me-cAMPS for precise dissection of Epac-mediated, PKA-independent signaling. Its high resistance to PDEs ensures stable and prolonged intracellular activity, while its 2'-O-Me group provides the crucial selectivity for Epac.[4] This makes it an indispensable tool for investigating the specific roles of Epac in complex biological systems.

By understanding the distinct properties of these powerful chemical probes, researchers can design more targeted and conclusive experiments to unravel the complexities of cAMP signaling.

References

• 1. biolog.de [biolog.de]
• 2. One-day Treatment of Small Molecule 8-Bromo-cyclic AMP Analogue Induces Cell-based VEGF production for In Vitro Angiogenesis and Osteoblastic Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cAMP signaling through protein kinase A and Epac2 induces substance P release in the rat spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]
• 5. benchchem.com [benchchem.com]
• 6. EPAC proteins transduce diverse cellular actions of cAMP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. stemcell.com [stemcell.com]
• 8. 8-Bromo-cAMP | Protein kinase A activator | TargetMol [targetmol.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Epac Activators: Sp-8-Br-2'-O-Me-cAMPS vs. 8-pCPT-2'-O-Me-cAMP

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cyclic AMP (cAMP) signaling, the selective activation of its downstream effectors, Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (Epac), is crucial for dissecting specific cellular pathways. This guide provides a detailed comparison of two widely used Epac-selective cAMP analogs: Sp-8-Br-2'-O-Me-cAMPS and 8-pCPT-2'-O-Me-cAMP. We present a comprehensive analysis of their selectivity, supporting experimental data, and detailed protocols for key assays to aid researchers in making informed decisions for their experimental designs.

At a Glance: Key Differences and Selectivity

Both Sp-8-Br-2'-O-Me-cAMPS and 8-pCPT-2'-O-Me-cAMP are potent activators of Epac, a guanine (B1146940) nucleotide exchange factor for the small GTPases Rap1 and Rap2. Their selectivity for Epac over PKA stems from a key structural modification: a 2'-O-methyl substitution on the ribose ring of the cAMP molecule. This modification sterically hinders binding to the cAMP-binding domains of PKA while being accommodated by the corresponding domains in Epac.[1][2][3]

While both compounds exhibit a preference for Epac, 8-pCPT-2'-O-Me-cAMP is more extensively characterized in the scientific literature for its high degree of selectivity.

Quantitative Data Summary

Compound	Target	Parameter	Value	Reference
8-pCPT-2'-O-Me-cAMP	Epac1	EC50	2.2 µM	[1]
PKA	Activity	Weak activator; >100-fold lower affinity than for Epac1	[4]
Sp-8-Br-2'-O-Me-cAMPS	PKA	Activity	Extremely poor PKA activator	[5]
Epac2	AC50	1.5 µM (for the related compound Sp-8-BnT-2'-O-Me-cAMPS)	[5]

Note: The AC50 value for Sp-8-Br-2'-O-Me-cAMPS on Epac is inferred from a structurally related compound, Sp-8-BnT-2'-O-Me-cAMPS, which also possesses the 2'-O-methyl modification and is described as a potent Epac2 activator that "efficiently discriminates against PKA".[5]

Signaling Pathways

The activation of Epac and PKA initiates distinct downstream signaling cascades, leading to a diverse array of cellular responses.

Epac Signaling Pathway

Upon binding of an activator like 8-pCPT-2'-O-Me-cAMP, Epac undergoes a conformational change, exposing its catalytic domain. This allows Epac to function as a guanine nucleotide exchange factor (GEF) for the small GTPase Rap1. Activated, GTP-bound Rap1 can then influence multiple downstream effectors, leading to changes in cell adhesion, secretion, and gene expression.

References

• 1. Epac-Selective cAMP Analogs: New Tools With Which To Evaluate The Signal Transduction Properties Of cAMP-Regulated Guanine Nucleotide Exchange Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective small-molecule EPAC activators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epac-selective cAMP analogs: new tools with which to evaluate the signal transduction properties of cAMP-regulated guanine nucleotide exchange factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exchange protein activated by cAMP (Epac) mediates cAMP-dependent but protein kinase A-insensitive modulation of vascular ATP-sensitive potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]

A Comparative Guide to Protein Kinase A (PKA) Activators: Validating Sp-8-Br-cAMPS

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Sp-8-Br-cAMPS, a potent Protein Kinase A (PKA) activator, with other commonly used alternatives. The information presented herein is supported by experimental data to assist researchers in selecting the most appropriate tool for their studies of the cAMP/PKA signaling pathway.

Introduction to PKA Activation

Protein Kinase A is a crucial enzyme in cellular signaling, responding to changes in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The activation of PKA triggers a cascade of phosphorylation events that regulate a wide array of cellular processes, including gene expression, metabolism, and cell proliferation. Synthetic cAMP analogs are invaluable tools for dissecting these pathways. This guide focuses on Sp-8-Br-cAMPS and compares its performance against established PKA activators: 8-Br-cAMP, N6-Benzoyl-cAMP, and the adenylyl cyclase activator, forskolin.

Comparative Analysis of PKA Activators

The selection of a PKA activator often depends on the specific requirements of the experiment, such as the desired potency, cell permeability, and specificity. The following table summarizes the key performance characteristics of Sp-8-Br-cAMPS and its alternatives.

Activator	Mechanism of Action	Potency (EC50/pKi)	Cell Permeability & Resistance to PDEs	Specificity & Off-Target Effects
Sp-8-Br-cAMPS	Direct PKA agonist	EC50: 360 nM[1][2], 1.5 µM[3]	High lipophilicity and resistance to phosphodiesterases (PDEs)[3][4]	Primarily a PKA agonist[1][2].
8-Br-cAMP	Direct PKA agonist	Not explicitly found, but widely used as a potent PKA activator[5][6].	More lipophilic and resistant to PDEs than cAMP[7].	Activates both PKA and Epac (Exchange protein directly activated by cAMP)[7]. May have off-target effects unrelated to PKA or Epac[8].
N6-Benzoyl-cAMP	Direct PKA agonist	pKi: 4.0 (PKA AI), 3.8 (PKA AII)[9]	Cell permeable[10].	Selective for PKA over Epac[9].
Forskolin	Activates adenylyl cyclase, increasing intracellular cAMP	EC50: Varies widely (e.g., 9.3-12.7 nM in HEK293 cells[11], >50 µM for direct cAMP accumulation in C6-2B cells[12])	Cell permeable.	Indirectly activates PKA. Can activate the pregnane (B1235032) X receptor (PXR)[13] and may have other off-target effects leading to side effects like headache and low blood pressure[14][15].

Visualizing the PKA Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental design, the following diagrams illustrate the PKA signaling pathway and a general workflow for comparing PKA activators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sp-8-Br-cAMPS | PKA | 127634-20-2 | Invivochem [invivochem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Sp-8-Br-cAMPS BIOLOG Life Science Institute [biolog.de]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. biolog.de [biolog.de]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. Bz-cAMP|Cell Permeable cAMP Analogue & PKA Activator [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Distinct mechanisms of forskolin-stimulated cyclic AMP accumulation and forskolin-potentiated hormone responses in C6-2B cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Induction of drug metabolism by forskolin: the role of the pregnane X receptor and the protein kinase a signal transduction pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Forskolin: Health Benefits, Common Uses, Side Effects, and Risks [webmd.com]
• 15. atlaschiropractichealthcenter.com [atlaschiropractichealthcenter.com]

Confirming Epac Activation: A Comparative Guide to Sp-8-Br-2'-O-Me-cAMPS and Other Activators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Sp-8-Br-2'-O-Me-cAMPS and other commercially available Epac (Exchange Protein directly Activated by cAMP) activators. The selection of an appropriate Epac activator is critical for accurately dissecting cAMP signaling pathways and for the development of targeted therapeutics. This document presents quantitative data on the potency and selectivity of various activators, detailed protocols for key validation experiments, and visual representations of the underlying signaling pathways and experimental workflows.

Performance Comparison of Epac Activators

The efficacy of an Epac activator is determined by its potency (EC50) in activating Epac isoforms (Epac1 and Epac2) and its selectivity over other cAMP effectors, most notably Protein Kinase A (PKA). The following table summarizes the activation constants for Sp-8-Br-2'-O-Me-cAMPS and a selection of alternative Epac activators.

Compound	Target	EC50 (µM)	Relative Maximal Activation (k_max)	Selectivity for Epac vs. PKA
Sp-8-Br-2'-O-Me-cAMPS	Epac1/Epac2	1.5 (Epac2)	4.3 (Epac2)	High
8-pCPT-2'-O-Me-cAMP ("007")	Epac1 > Epac2	2.2 (Epac1)	High	High (over 100-fold for PKA)[1]
cAMP	Epac1/Epac2/PKA	~30 (Epac1)	1.0	None
Sp-8-BnT-cAMPS ("S-220")	Epac2 >> Epac1	0.1 (Epac2)	7.7 (Epac2)	High (reduced potency for PKA)[2]
N6-Benzoyl-cAMP	PKA	-	-	PKA selective; inefficient Epac activator[3]
8-Br-cAMP	Epac/PKA	-	Full agonist for both	None[3]

Note: EC50 and k_max values can vary between different assay systems. The data presented here is compiled from various sources for comparative purposes.

Epac Signaling Pathway

Epac proteins are guanine (B1146940) nucleotide exchange factors (GEFs) for the small GTPases Rap1 and Rap2. Upon binding of cAMP or its analogs, Epac undergoes a conformational change that exposes its catalytic domain, allowing it to interact with and activate Rap proteins by promoting the exchange of GDP for GTP. Activated Rap-GTP then engages downstream effectors to regulate a variety of cellular processes, including cell adhesion, proliferation, and differentiation.

Caption: The Epac signaling pathway activated by cAMP analogs.

Experimental Protocols

Confirmation of Epac activation by a compound like Sp-8-Br-2'-O-Me-cAMPS typically involves two key experiments: a Förster Resonance Energy Transfer (FRET)-based assay to monitor Epac conformational change in live cells, and a Rap1 activation pull-down assay to measure the activation of its direct downstream target.

Live-Cell FRET Assay for Epac Activation

This method utilizes a genetically encoded Epac-based FRET biosensor (e.g., CFP-Epac-YFP) to visualize the conformational change of Epac upon ligand binding in real-time.

Materials:

• Mammalian cell line (e.g., HEK293T, HeLa)

• Epac-FRET biosensor plasmid

• Cell culture reagents

• Transfection reagent

• Live-cell imaging medium

• Fluorescence microscope equipped for FRET imaging (with CFP and YFP filter sets)

• Sp-8-Br-2'-O-Me-cAMPS and other test compounds

Procedure:

• Cell Culture and Transfection:

  • Plate cells on glass-bottom dishes suitable for microscopy.

  • Transfect cells with the Epac-FRET biosensor plasmid using a suitable transfection reagent and allow for expression (typically 24-48 hours).

• Live-Cell Imaging:

  • Replace the culture medium with pre-warmed live-cell imaging medium.

  • Mount the dish on the fluorescence microscope stage, maintaining physiological conditions (37°C, 5% CO2).

  • Identify cells expressing the biosensor.

  • Acquire baseline images in both the CFP (donor) and FRET (acceptor) channels.

  • Add Sp-8-Br-2'-O-Me-cAMPS or other compounds at the desired concentration.

  • Acquire images at regular intervals to monitor the change in CFP and FRET signals over time.

• Data Analysis:

  • Calculate the FRET ratio (e.g., YFP/CFP or FRET/CFP) for each cell over time.

  • A decrease in the FRET ratio indicates a conformational change in the Epac biosensor, signifying activation.

  • Plot the change in FRET ratio over time to determine the kinetics of activation.

  • Perform dose-response experiments to calculate the EC50 value.

Rap1 Activation Pull-Down Assay

This biochemical assay measures the amount of active, GTP-bound Rap1 in cell lysates.

Materials:

• Cell line of interest

• Sp-8-Br-2'-O-Me-cAMPS and other test compounds

• Lysis buffer (e.g., containing 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM MgCl2, 1% NP-40, 5% glycerol, and protease inhibitors)

• RalGDS-RBD (Rap binding domain of RalGDS) fused to GST and coupled to agarose (B213101) beads

• Wash buffer (similar to lysis buffer but with lower detergent concentration)

• SDS-PAGE reagents and Western blotting equipment

• Anti-Rap1 antibody

Procedure:

• Cell Treatment and Lysis:

  • Culture cells to near confluency.

  • Treat cells with Sp-8-Br-2'-O-Me-cAMPS or other compounds for the desired time.

  • Wash cells with ice-cold PBS and lyse them on ice with lysis buffer.

  • Clarify the lysates by centrifugation.

• Pull-Down of Active Rap1:

  • Incubate a portion of the cell lysate with GST-RalGDS-RBD agarose beads at 4°C with gentle rotation.

  • The RalGDS-RBD will specifically bind to GTP-bound (active) Rap1.

• Washing and Elution:

  • Pellet the beads by centrifugation and wash them several times with wash buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis:

  • Separate the eluted proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Probe the membrane with an anti-Rap1 antibody to detect the amount of pulled-down active Rap1.

  • Also, run a parallel Western blot with a portion of the total cell lysate to determine the total amount of Rap1 protein.

• Data Analysis:

  • Quantify the band intensity of the pulled-down Rap1 and normalize it to the total Rap1 in the corresponding lysate.

  • An increase in the ratio of active to total Rap1 indicates Epac activation.

Experimental Workflow Diagram

The following diagram illustrates the logical flow for confirming Epac activation using the described experimental methods.

Caption: Workflow for confirming Epac activation.

References

• 1. Exchange protein activated by cAMP (Epac) mediates cAMP-dependent but protein kinase A-insensitive modulation of vascular ATP-sensitive potassium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sp-8-BnT-cAMPS / "S-220" BIOLOG Life Science Institute [biolog.de]
• 3. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting a Negative Control for cAMP-Mediated PKA Signaling: A Comparative Analysis

For researchers, scientists, and drug development professionals investigating the intricacies of cyclic AMP (cAMP) signaling, the use of precise and reliable negative controls is paramount to validate that observed cellular effects are indeed mediated by Protein Kinase A (PKA). This guide provides a comprehensive comparison of commonly used PKA inhibitors as negative controls, with a focus on clarifying the critical distinction between stereoisomers of cAMP analogs and presenting objective data to inform experimental design.

A crucial point of clarification is the stereochemistry of phosphorothioate (B77711) derivatives of cAMP analogs. The "Sp" isomer (e.g., Sp-8-Br-cAMPS) acts as an agonist , activating PKA.[1][2][3] Conversely, the "Rp" isomer (e.g., Rp-8-Br-cAMPS) functions as an antagonist , inhibiting PKA activation, making it the appropriate choice for a negative control experiment.[4][5][6] This guide will focus on the inhibitory "Rp" isomers and compare them with other classes of PKA inhibitors.

Comparison of PKA Inhibitors for Negative Control Experiments

The selection of an appropriate negative control depends on factors such as the experimental system, the required specificity, and the potential for off-target effects. Here, we compare the performance of Rp-8-Br-cAMPS and its parent compound Rp-cAMPS with two widely used ATP-competitive inhibitors, H-89 and KT5720.

Feature	Rp-8-Br-cAMPS	Rp-cAMPS	H-89	KT5720
Mechanism of Action	Competitive antagonist of cAMP binding to PKA regulatory subunits.[4][5]	Competitive antagonist of cAMP binding to PKA regulatory subunits.[7][8]	ATP-competitive inhibitor of the PKA catalytic subunit.[9]	ATP-competitive inhibitor of the PKA catalytic subunit.[9]
Inhibitory Constant (Ki)	More potent for PKA type I than type II.[6]	PKA I: 12.5 µM, PKA II: 4.5 µM.[8]	48 nM.[9]	60 nM.[9]
Cell Permeability	Yes, enhanced lipophilicity compared to Rp-cAMPS.[10][11]	Yes, but lower than modified analogs.[10]	Yes.[12]	Yes.[9]
Common Working Concentration	50-100 µM in cell-based assays.[5]	10-100 µM in cell-based assays.[13]	1-10 µM in cell-based assays.[9]	1-10 µM in cell-based assays.[9]
Key Advantages	High specificity for PKA, resistant to phosphodiesterases (PDEs).[6][7]	Specific for PKA, resistant to PDEs.[7][8]	Potent inhibitor.	Potent inhibitor.
Known Off-Target Effects	Can have effects on other cAMP-binding proteins like EPAC at high concentrations.[7]	Can also inhibit other cAMP-binding proteins.[7]	Inhibits other kinases (e.g., MSK1, ROCK2, S6K1), interacts with serotonin (B10506) transport, and can directly inhibit Renilla luciferase activity.[9][14][15]	Can inhibit other kinases like PKG and PKC at higher concentrations.[9]

Experimental Protocols

In Vitro PKA Inhibition Assay

This protocol is adapted from commercially available PKA kinase activity assay kits and is suitable for determining the direct inhibitory effect of a compound on purified PKA.

Materials:

• Purified recombinant PKA catalytic subunit

• PKA substrate (e.g., Kemptide)

• ATP (radiolabeled [γ-³²P]ATP for radiometric assay, or unlabeled for luminescence/fluorescence-based assays)

• Kinase reaction buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA)

• Test inhibitors (Rp-8-Br-cAMPS, H-89, etc.) dissolved in an appropriate solvent (e.g., DMSO)

• Assay platform (e.g., phosphocellulose paper and scintillation counter for radiometric assay; microplate reader for luminescence/fluorescence assays)

Procedure:

• Prepare a reaction mixture containing the kinase buffer, PKA substrate, and the desired concentration of the test inhibitor or vehicle control.

• Pre-incubate the mixture for 10-15 minutes at 30°C.

• Initiate the kinase reaction by adding ATP.

• Allow the reaction to proceed for a predetermined optimal time (e.g., 15-30 minutes) at 30°C.

• Stop the reaction (e.g., by adding a stop solution or spotting onto phosphocellulose paper).

• Quantify the amount of phosphorylated substrate. For radiometric assays, this involves washing the phosphocellulose paper to remove unincorporated [γ-³²P]ATP and then measuring the remaining radioactivity. For luminescence-based assays, the amount of remaining ATP is measured, which is inversely proportional to kinase activity.[16][17]

• Calculate the percentage of PKA inhibition by comparing the activity in the presence of the inhibitor to the vehicle control.

Cell-Based PKA Activity Assay (CRE/CREB Luciferase Reporter Assay)

This assay measures the activity of the cAMP/PKA signaling pathway in living cells by quantifying the expression of a reporter gene driven by a cAMP response element (CRE).[4][18][19]

Materials:

• HEK293 cells (or other suitable cell line)

• CRE-luciferase reporter plasmid and a constitutively expressed control reporter (e.g., Renilla luciferase)

• Transfection reagent

• Cell culture medium and supplements

• PKA activator (e.g., Forskolin or a Sp-cAMP analog)

• Test inhibitors (Rp-8-Br-cAMPS, H-89, etc.)

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Co-transfect the cells with the CRE-luciferase reporter and the control reporter plasmid.

• Plate the transfected cells in a multi-well plate and allow them to recover for 24 hours.

• Pre-incubate the cells with various concentrations of the test inhibitor or vehicle control for 30-60 minutes.

• Stimulate the cells with a PKA activator (e.g., 10 µM Forskolin) for 4-6 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number.

• Determine the inhibitory effect of the compound by comparing the normalized luciferase activity in inhibitor-treated, stimulated cells to that in vehicle-treated, stimulated cells.

Visualizing the Pathways and Processes

Caption: The cAMP/PKA signaling pathway and points of inhibition.

Caption: Experimental workflows for testing PKA inhibitors.

References

• 1. cAMP/PKA Pathway-CRE/CREB Reporter Kit - Creative Biolabs [creative-biolabs.com]
• 2. The protein kinase A inhibitor, H-89, directly inhibits KATP and Kir channels in rabbit coronary arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arborassays.com [arborassays.com]
• 4. resources.amsbio.com [resources.amsbio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Frontiers | Protein Kinase Inhibitor Peptide as a Tool to Specifically Inhibit Protein Kinase A [frontiersin.org]
• 8. What are CAMP inhibitors and how do they work? [synapse.patsnap.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Novel (Rp)-cAMPS analogs as tools for inhibition of cAMP-kinase in cell culture. Basal cAMP-kinase activity modulates interleukin-1 beta action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The cyclic AMP signaling pathway: Exploring targets for successful drug discovery (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Info H 89 & KT 5720 Pitfalls BIOLOG Life Science Institute [biolog.de]
• 15. The cAMP-dependent protein kinase inhibitor H-89 attenuates the bioluminescence signal produced by Renilla Luciferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. promega.com [promega.com]
• 18. bpsbioscience.com [bpsbioscience.com]
• 19. bpsbioscience.com [bpsbioscience.com]

A Comparative Guide to the Cell Permeability of cAMP Analogs

For Researchers, Scientists, and Drug Development Professionals

Cyclic adenosine (B11128) monophosphate (cAMP) is a ubiquitous second messenger that plays a pivotal role in numerous cellular signaling pathways. However, its inherent low cell permeability limits its direct use in many experimental and therapeutic applications. To overcome this, a variety of cell-permeable cAMP analogs have been developed. This guide provides an objective comparison of the cell permeability of several commonly used cAMP analogs, supported by experimental data. It also details the methodologies used to assess their intracellular accumulation and activity.

Quantitative Comparison of Cell Permeability

The ability of a cAMP analog to cross the cell membrane is a critical determinant of its efficacy. This is often quantified by measuring the intracellular concentration achieved after extracellular application. The following table summarizes available data on the cell permeability of several key cAMP analogs. Modifications such as the addition of a bromo- group (e.g., 8-Bromo-cAMP), a phosphorothioate (B77711) group (e.g., Sp-cAMPS), or lipophilic ester groups (acetoxymethyl esters, AM) are employed to enhance membrane permeability.[1][2]

Compound	Cell Type	Intracellular Concentration (% of Extracellular)	Key Findings
8-Bromo-cAMP	Rat C6 glioma cells	~8%	Exhibits modest membrane permeability, resulting in relatively low intracellular concentrations.[3]
Rp-cAMPS (related to Sp-cAMPS)	Platelets and CHO cells	~12%	Compounds with a log Kw between 1 and 2, like Rp-cAMPS, achieve higher intracellular concentrations than 8-Bromo-cAMP. The similar chemical nature of Sp- and Rp-cAMPS suggests their permeability characteristics would be comparable.[3]
Dibutyryl-cAMP (db-cAMP)	Rat C6 glioma cells	3-5%	While considered membrane-permeable, it achieves relatively low intracellular concentrations.[4]
8-pCPT-cAMP	Rat C6 glioma cells	Higher than db-cAMP and 8-Bromo-cAMP	The order of antiproliferative activity, which correlates with membrane permeability, was found to be 8-pCPT-cAMP > dibutyryl-cAMP > 8-Bromo-cAMP.[4][5]
8-pCPT-2'-O-Me-cAMP-AM	Not specified	Higher than non-esterified analog	The acetoxymethyl (AM) ester modification significantly enhances cell permeability. The prodrug is hydrolyzed to its active form after crossing the cell membrane.[2]

Signaling Pathways of cAMP Analogs

Cell-permeable cAMP analogs are designed to mimic the effects of endogenous cAMP by activating its downstream effectors. The two primary targets are Protein Kinase A (PKA) and the Exchange Protein Directly Activated by cAMP (Epac).[3] Some analogs are designed to selectively activate one of these pathways.

Caption: General signaling pathway of cell-permeable cAMP analogs.

Certain modifications to the cAMP molecule can confer selectivity for either PKA or Epac. For instance, analogs with a 2'-O-methyl substitution, such as 8-pCPT-2'-O-Me-cAMP, are potent and selective activators of Epac, while showing significantly reduced affinity for PKA.[6]

Caption: Signaling pathway of an Epac-selective cAMP analog.

Experimental Protocols for Assessing Cell Permeability

Several methods can be employed to quantify the cell permeability of cAMP analogs. The choice of method often depends on the specific research question, available equipment, and the desired throughput.

High-Performance Liquid Chromatography (HPLC)-Based Quantification

HPLC offers a direct and robust method for measuring the intracellular concentrations of cAMP analogs.

Protocol:

• Cell Culture and Treatment:

  • Seed cells (e.g., C6 glioma cells) in culture dishes and grow to a desired confluency.

  • Incubate the cells with the cAMP analog at a known extracellular concentration for a specific duration (e.g., 60 minutes).

• Cell Lysis and Extraction:

  • Rapidly wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any remaining extracellular analog.

  • Lyse the cells using a suitable method, such as the addition of ice-cold perchloric acid, followed by mechanical disruption.

  • Centrifuge the lysate to pellet cell debris.

• Sample Preparation:

  • Collect the supernatant containing the intracellular components.

  • Desalt the samples using solid-phase extraction.

  • Lyophilize the purified extract.

• HPLC Analysis:

  • Reconstitute the lyophilized samples in a suitable mobile phase.

  • Inject the samples into an HPLC system equipped with an appropriate column (e.g., reverse-phase C18).

  • Quantify the analog concentration by comparing the peak area to a standard curve of the known analog.

References

• 1. FRET measurements of intracellular cAMP concentrations and cAMP analog permeability in intact cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 5. pure.ewha.ac.kr [pure.ewha.ac.kr]
• 6. 8-pCPT-2'-O-Me-cAMP BIOLOG Life Science Institute [biolog.de]

A Comparative Guide to the PKA Subtype Specificity of Sp-8-Br-2'-O-Me-cAMPS and Other cAMP Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the protein kinase A (PKA) subtype specificity of the novel cAMP analog, Sp-8-Br-2'-O-Me-cAMPS, alongside other commonly used cAMP analogs. Understanding the selective activation of PKA isozymes is critical for dissecting cAMP-mediated signaling pathways and for the development of targeted therapeutics. This document summarizes key quantitative data, details relevant experimental methodologies, and illustrates the associated signaling pathways.

Quantitative Comparison of PKA Activators

The activation of PKA is a critical step in numerous cellular signaling cascades. The two major isoforms of PKA, type I (PKA-I) and type II (PKA-II), are distinguished by their regulatory subunits (RIα, RIβ, RIIα, and RIIβ respectively).[1] The affinity and activation potential of cAMP analogs for these subtypes can vary significantly, providing a basis for their selective use in research. The following table summarizes the available quantitative data for the activation constants (Ka) of various cAMP analogs for different PKA subtypes.

Compound	PKA RIα (Ka, nM)	PKA RIβ (Ka, nM)	PKA RIIα (Ka, nM)	PKA RIIβ (Ka, nM)	Reference(s)
Sp-8-Br-2'-O-Me-cAMPS	Data not available	Data not available	Data not available	Data not available
cAMP	~100-300 (EC50, in vitro)	Data not available	Data not available	610	[2]
8-Br-cAMP	Data not available	Data not available	Data not available	Data not available
N6-Benzoyl-cAMP	~10,000 (pKi=4.0 for AI)	Data not available	~15,800 (pKi=3.8 for AII)	Data not available	[3]
Sp-5,6-DCl-cBIMPS	Data not available	Data not available	Data not available	Data not available

Note: Data for Sp-8-Br-2'-O-Me-cAMPS is currently limited in publicly available literature. The pKi values for N6-Benzoyl-cAMP are converted to approximate Ki values (nM); AI and AII subunit designations are assumed to correspond to RI and RII subtypes, respectively.

PKA Signaling Pathway and Experimental Workflow

To understand the context of PKA activation and the methods used to assess it, the following diagrams illustrate the canonical PKA signaling pathway and a general experimental workflow for determining the potency of cAMP analogs.

PKA signaling pathway activation.

Workflow for comparing cAMP analogs.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of PKA activation and binding affinity. Below are protocols for a non-radioactive PKA kinase activity assay and a competitive binding assay.

Protocol 1: In Vitro PKA Kinase Activity Assay (Non-Radioactive)

This assay measures the enzymatic activity of PKA by detecting the phosphorylation of a specific substrate.

Materials:

• Purified recombinant PKA subtypes (RIα, RIβ, RIIα, RIIβ holoenzymes)

• cAMP analogs (Sp-8-Br-2'-O-Me-cAMPS, cAMP, 8-Br-cAMP, etc.)

• PKA Kinase Activity Kit (e.g., Abcam ab139435 or similar) containing:

  • PKA substrate-coated microplate

  • Kinase Assay Dilution Buffer

  • ATP

  • Phospho-specific substrate antibody

  • HRP-conjugated secondary antibody

  • TMB substrate

  • Stop solution

• Microplate reader capable of measuring absorbance at 450 nm

Procedure:

• Reagent Preparation: Prepare all reagents as per the kinase activity kit manufacturer's instructions. Prepare serial dilutions of the cAMP analogs in the appropriate kinase assay buffer.

• Plate Preparation: Soak each well of the PKA substrate microtiter plate with 50 µL of Kinase Assay Dilution Buffer for 10 minutes at room temperature. Aspirate the liquid from all wells.

• Kinase Reaction:

  • Add 30 µL of diluted PKA holoenzyme to each well.

  • Add 10 µL of the various concentrations of cAMP analogs to the wells.

  • Initiate the reaction by adding 10 µL of reconstituted ATP to each well.

  • Incubate the plate at 30°C for 60-90 minutes.

• Detection:

  • Terminate the kinase reaction by aspirating the contents of the wells.

  • Wash each well four times with 200 µL of wash buffer.

  • Add 50 µL of the phospho-specific primary antibody to each well and incubate for 60 minutes at room temperature.

  • Wash the wells as described above.

  • Add 50 µL of the HRP-conjugated secondary antibody and incubate for 30 minutes at room temperature.

  • Wash the wells as described above.

  • Add 100 µL of TMB substrate and allow color to develop for 15-30 minutes.

  • Add 50 µL of stop solution to each well.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Plot the absorbance values against the log of the cAMP analog concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value for each analog and PKA subtype. The activation constant (Ka) can be derived from this data.

Protocol 2: Competitive Binding Assay to Determine Inhibitor Constant (Ki)

This assay determines the binding affinity of a non-labeled cAMP analog by measuring its ability to compete with a labeled cAMP analog for binding to the PKA regulatory subunits.

Materials:

• Purified recombinant PKA regulatory subunits (RIα, RIβ, RIIα, RIIβ)

• Labeled ligand (e.g., [3H]-cAMP or a fluorescently labeled cAMP analog)

• Unlabeled cAMP analogs (competitors)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 0.1% BSA)

• Glass fiber filters

• Filtration apparatus

• Scintillation counter (for radioligand binding) or fluorescence plate reader (for fluorescent ligand binding)

Procedure:

• Assay Setup:

  • In a microplate or microcentrifuge tubes, add a fixed concentration of the PKA regulatory subunit.

  • Add a fixed concentration of the labeled cAMP analog (typically at or below its Kd).

  • Add varying concentrations of the unlabeled competitor cAMP analog.

  • Include control wells for total binding (no competitor) and non-specific binding (a high concentration of unlabeled cAMP).

• Incubation: Incubate the reaction mixtures at a specified temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium (e.g., 1-2 hours).

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters using a vacuum filtration apparatus. The filters will trap the PKA-ligand complexes.

  • Wash the filters quickly with ice-cold binding buffer to remove unbound ligand.

• Quantification:

  • For radioligand binding, place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

  • For fluorescent ligand binding, the fluorescence of the bound complex can be measured directly in the plate if using a suitable format, or after filtration.

• Data Analysis:

  • Calculate the specific binding at each competitor concentration by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value of the competitor.

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the labeled ligand and Kd is its dissociation constant.[4]

Conclusion

The development of PKA subtype-selective cAMP analogs is essential for advancing our understanding of cAMP signaling and for creating novel therapeutic strategies. While Sp-8-Br-2'-O-Me-cAMPS is a promising new tool, further quantitative studies are required to fully characterize its specificity for the different PKA isoforms. The experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative analyses and contribute to a more comprehensive understanding of the pharmacology of these important signaling molecules.

References

• 1. PKA-RII subunit phosphorylation precedes activation by cAMP and regulates activity termination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cAMP-dependent protein kinase regulatory subunit type IIbeta: active site mutations define an isoform-specific network for allosteric signaling by cAMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphorylation of protein kinase A (PKA) regulatory subunit RIα by protein kinase G (PKG) primes PKA for catalytic activity in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]

A Comparative Guide to the Efficacy of Sp-8-Br-2'-O-Me-cAMPS and Other cAMP Analogs in Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Epac-selective activator, Sp-8-Br-2'-O-Me-cAMPS, with other commonly used cyclic AMP (cAMP) analogs. The data presented herein, compiled from multiple studies, facilitates the selection of the most appropriate tool compound for investigating cAMP signaling pathways in various cellular contexts. We present quantitative data on the efficacy of these compounds in different cell lines, detail the experimental protocols for key assays, and provide visualizations of the relevant signaling pathways and workflows.

Understanding the Landscape of cAMP Analogs

Cyclic AMP is a ubiquitous second messenger that primarily mediates its effects through two main effector proteins: Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (Epac). To dissect the specific roles of these pathways, researchers utilize cell-permeable and phosphodiesterase-resistant cAMP analogs.

Sp-8-Br-2'-O-Me-cAMPS is a highly selective activator of Epac. The 2'-O-methyl substitution on the ribose ring sterically hinders its binding to the cAMP-binding domains of PKA, thus conferring its selectivity. This makes it an invaluable tool for studying PKA-independent cAMP signaling.

In this guide, we compare the efficacy of Sp-8-Br-2'-O-Me-cAMPS with:

• 8-pCPT-2'-O-Me-cAMP: Another potent and widely used Epac-selective activator.

• N6-Bnz-cAMP: A PKA-selective activator.

• 8-Br-cAMP: A non-selective activator of both PKA and Epac.

Quantitative Comparison of cAMP Analog Efficacy in Different Cell Lines

The following tables summarize the efficacy of Sp-8-Br-2'-O-Me-cAMPS and other cAMP analogs in various cell lines. The primary endpoint for Epac activation is the activation of its downstream effector, the small GTPase Rap1. For PKA activation, a common readout is the phosphorylation of its substrates, such as VASP or CREB.

Table 1: Efficacy of Epac-Selective Activators on Rap1 Activation

Cell Line	Compound	Concentration for Max. Activation	Fold Increase in Rap1-GTP	Reference
U2OS	Sp-8-BnT-2'-O-Me-cAMPS (S-223)	Not specified	Not specified	[1]
8-pCPT-2'-O-Me-cAMP	10 µM	Not specified	[1]
HEK293	8-pCPT-2'-O-Me-cAMP	10 µM	Readily activated	[1]
Mouse Melanotrophs	8-pCPT-2'-O-Me-cAMP	100 µM	Not directly measured	[2]
Rat INS-1	8-pCPT-2'-O-Me-cAMP-AM	0.3 - 3.0 µM	Dose- and time-dependent	[3]

Note: Direct quantitative data for Sp-8-Br-2'-O-Me-cAMPS on Rap1 activation in these specific cell lines was limited in the reviewed literature. 8-pCPT-2'-O-Me-cAMP is presented as a comparable Epac-selective activator. S-223 is a derivative of Sp-8-Br-2'-O-Me-cAMPS.

Table 2: Comparison of PKA and Epac Activation by Different cAMP Analogs

Cell Line	Compound	Concentration	PKA Activation (p-VASP/p-CREB)	Epac Activation (Rap1-GTP)	Reference
U2OS	Sp-8-BnT-cAMPS (S-220)	Not specified	Very low activation	Potent activation	[1]
CHO	8-Br-cAMP	300 µM	Activated	Activated	[1]
8-pCPT-2'-O-Me-cAMP	100 µM	Not activated	Activated	[1]
PC12	8-Br-cAMP	Not specified	Activated	Activated	[1]
8-pCPT-2'-O-Me-cAMP	Not specified	Not activated	Readily activated	[1]
HEK293T	8-Br-cAMP	Not specified	Activated	Not specified	[1]
8-pCPT-2'-O-Me-cAMP	Not specified	Not activated	Not specified	[1]

Signaling Pathways and Experimental Workflow

To understand the mechanism of action of these compounds and the methods used to assess their efficacy, the following diagrams are provided.

References

• 1. biolog.de [biolog.de]
• 2. cAMP increases Ca2+-dependent exocytosis through both PKA and Epac2 in mouse melanotrophs from pituitary tissue slices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Key cAMP Analogs for Signal Transduction Research

For Researchers, Scientists, and Drug Development Professionals

Cyclic adenosine (B11128) monophosphate (cAMP) is a ubiquitous second messenger that plays a pivotal role in regulating a vast array of cellular processes. To dissect the intricate signaling pathways mediated by cAMP, researchers rely on a toolkit of synthetic analogs designed to selectively activate its primary downstream effectors: Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (Epac). This guide provides a comparative analysis of several widely used cAMP analogs, focusing on their selectivity, potency, and experimental applications. We present a comprehensive overview of Sp-8-Br-cAMPS, 8-Br-cAMP, and the Epac-selective activators 8-pCPT-2'-O-Me-cAMP and Sp-8-BnT-2'-O-Me-cAMPS, supported by quantitative data and detailed experimental protocols.

Performance Comparison of cAMP Analogs

The utility of a cAMP analog is defined by its ability to selectively activate a specific downstream effector, its potency (measured by its EC50 or AC50 value), and its cell permeability. The following tables summarize the key performance characteristics of the selected cAMP analogs.

Compound	Primary Target	EC50/AC50 (PKA)	EC50/AC50 (Epac1)	EC50/AC50 (Epac2)	Key Features
Sp-8-Br-cAMPS	PKA	~360 nM[1][2]	-	-	Potent PKA activator, resistant to phosphodiesterases (PDEs).
8-Br-cAMP	PKA	-	-	-	Cell-permeable PKA activator, but also activates Epac.[3][4]
8-pCPT-2'-O-Me-cAMP	Epac1	>10 µM[5]	~2.2 µM[5]	-	Highly selective activator of Epac1 over PKA.[5][6][7]
Sp-8-BnT-2'-O-Me-cAMPS	Epac2	Poor activator	Inefficient activator	~1.5 µM[8]	Potent and selective activator of Epac2, discriminates against Epac1 and PKA.[8][]
Sp-8-BnT-cAMPS	Epac2	Reduced potency	-	~0.1 µM[10]	Potent and selective activator of Epac2 over Epac1 with reduced PKA activation.[10]

EC50 (Effective Concentration 50) refers to the concentration of a drug that gives half-maximal response. AC50 (Activation Constant 50) is the concentration of an agonist that provokes a response halfway between the baseline and maximum response.

Signaling Pathways and Points of Action

The diagram below illustrates the canonical cAMP signaling pathway and highlights the specific targets of the discussed analogs. Understanding these points of action is crucial for designing and interpreting experiments aimed at dissecting cAMP-mediated cellular responses.

Caption: The cAMP signaling pathway and the primary targets of various cAMP analogs.

Experimental Protocols

Accurate and reproducible experimental data are the cornerstone of scientific research. This section provides detailed methodologies for key experiments used to characterize and compare cAMP analogs.

PKA Activity Assay

This protocol describes a common method for measuring PKA activity in cell lysates or with purified enzyme, often utilizing a specific peptide substrate and radiolabeled ATP.

Materials:

• PKA substrate peptide (e.g., Kemptide)

• [γ-³²P]ATP

• PKA enzyme (purified or in cell lysate)

• Assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Phosphocellulose paper (e.g., P81)

• Stop solution (e.g., 75 mM phosphoric acid)

• Scintillation counter and scintillation fluid

Procedure:

• Prepare a reaction mixture containing the assay buffer, PKA substrate peptide, and the cAMP analog to be tested.

• Initiate the reaction by adding the PKA enzyme preparation.

• Start the phosphorylation reaction by adding [γ-³²P]ATP.

• Incubate the reaction at 30°C for a defined period (e.g., 10 minutes).

• Stop the reaction by spotting an aliquot of the reaction mixture onto phosphocellulose paper.

• Wash the phosphocellulose paper extensively with the stop solution to remove unincorporated [γ-³²P]ATP.

• Measure the incorporated radioactivity on the phosphocellulose paper using a scintillation counter.[11]

• Calculate PKA activity based on the amount of ³²P incorporated into the substrate peptide over time.

Epac Activation Assay (Rap1-GTP Pull-Down)

This assay indirectly measures Epac activity by quantifying the amount of its downstream effector, Rap1, in its active GTP-bound state.

Materials:

• Cell culture expressing Epac and Rap1

• Lysis buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS, protease and phosphatase inhibitors)

• RalGDS-RBD (Ras-binding domain of RalGDS) beads

• Wash buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 1% NP-40)

• SDS-PAGE and Western blotting reagents

• Anti-Rap1 antibody

Procedure:

• Treat cells with the desired cAMP analog for the specified time.

• Lyse the cells in ice-cold lysis buffer.

• Clarify the cell lysates by centrifugation.

• Incubate an aliquot of the clarified lysate with RalGDS-RBD beads to specifically pull down GTP-bound (active) Rap1.

• Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

• Detect the amount of pulled-down Rap1 by Western blotting using an anti-Rap1 antibody.[12]

• Quantify the band intensity to determine the level of Rap1 activation.

Cell Permeability Assay using High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to quantify the intracellular concentration of a cAMP analog, providing a direct measure of its cell permeability.[13]

Caption: A typical workflow for determining the cell permeability of cAMP analogs using HPLC.

Procedure:

• Cell Culture and Treatment: Plate cells at a desired density and allow them to adhere. Treat the cells with a known concentration of the cAMP analog for a specific duration.

• Cell Lysis and Extraction: After treatment, rapidly wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any extracellular analog. Lyse the cells using a suitable method (e.g., sonication, freeze-thaw cycles) in a specific volume of lysis buffer. Precipitate proteins (e.g., with perchloric acid or methanol) and centrifuge to collect the supernatant containing the intracellular small molecules.

• Sample Preparation: Neutralize and/or dry the supernatant. Reconstitute the sample in a solvent compatible with the HPLC mobile phase.

• HPLC Analysis: Inject the prepared sample into an HPLC system equipped with a suitable column (e.g., C18) and a UV detector.

• Quantification: Run a standard curve with known concentrations of the cAMP analog. Compare the peak area of the analog in the cell extract to the standard curve to determine its intracellular concentration.[13][14]

Conclusion

The selection of an appropriate cAMP analog is critical for the successful investigation of cAMP-mediated signaling pathways. For studies focused on PKA-dependent processes, Sp-8-Br-cAMPS offers high potency and resistance to degradation. When investigating the distinct roles of Epac isoforms, 8-pCPT-2'-O-Me-cAMP provides excellent selectivity for Epac1, while Sp-8-BnT-2'-O-Me-cAMPS is a powerful tool for specifically activating Epac2. The experimental protocols provided in this guide offer a starting point for the characterization and application of these valuable research tools. By carefully considering the specific characteristics of each analog and employing rigorous experimental design, researchers can continue to unravel the complexities of cAMP signaling in health and disease.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sp-8-Br-cAMPS | PKA | 127634-20-2 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. 8-pCPT-2'-O-Me-cAMP BIOLOG Life Science Institute [biolog.de]
• 7. Epac-selective cAMP analog 8-pCPT-2'-O-Me-cAMP as a stimulus for Ca2+-induced Ca2+ release and exocytosis in pancreatic beta-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sp-8-BnT-2'-O-Me-cAMPS / "S-223" BIOLOG Life Science Institute [biolog.de]
• 10. Sp-8-BnT-cAMPS / "S-220" BIOLOG Life Science Institute [biolog.de]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Handling of Sp-8-Br-2'-O-Me-cAMPS: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, particularly when handling specialized chemical compounds. This guide provides essential safety and logistical information for the proper handling and disposal of Sp-8-Br-2'-O-Me-cAMPS, a brominated cyclic AMP analog. Adherence to these protocols is critical for personal safety and environmental protection.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure and ensure safety. The following table summarizes the required PPE for handling Sp-8-Br-2'-O-Me-cAMPS.

Body Part	Required PPE	Specifications and Rationale
Eyes/Face	Safety Goggles or Face Shield	Protects against splashes and airborne particles.
Hands	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact with the compound.
Body	Laboratory Coat	Protects skin and personal clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Sp-8-Br-2'-O-Me-cAMPS in a laboratory setting is crucial to maintain a safe environment.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.
• Ensure that an emergency eyewash station and safety shower are readily accessible.
• Before handling, confirm that all necessary PPE is available and in good condition.

2. Handling the Compound:

• Wear the prescribed PPE (safety goggles, nitrile gloves, lab coat) at all times.
• Avoid direct contact with the skin, eyes, and clothing.
• Prevent the formation of dust or aerosols. If the compound is in solid form, handle it carefully to avoid creating airborne particles.

3. In Case of a Spill:

• For small spills, absorb the material with an inert, dry substance.
• Place the absorbed material into a suitable, sealed container for disposal as hazardous waste.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of Sp-8-Br-2'-O-Me-cAMPS and any contaminated materials is critical to prevent environmental contamination. As a brominated organic compound, it requires special disposal procedures.

1. Waste Segregation:

• All waste containing Sp-8-Br-2'-O-Me-cAMPS, including contaminated gloves, wipes, and containers, must be collected in a designated, sealed, and clearly labeled hazardous waste container.
• This waste stream should be kept separate from other laboratory waste.[1]

2. Labeling and Storage:

• The hazardous waste container must be labeled as "Halogenated Organic Waste" and include the full chemical name: "Sp-8-Bromoadenosine-2'-O-methyl-3',5'-cyclic monophosphorothioate".
• Store the sealed container in a designated, well-ventilated, and secure area away from incompatible materials.

3. Final Disposal:

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
• Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of Sp-8-Br-2'-O-Me-cAMPS from preparation to disposal.

Caption: Workflow for the safe handling and disposal of Sp-8-Br-2'-O-Me-cAMPS.

References

• 1. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]